(1E)-CFI-400437 dihydrochloride

Core Science & Biosynthesis

(1E)-CFI-400437 Dihydrochloride: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1E)-CFI-400437 dihydrochloride (B599025) is a potent and selective, ATP-competitive small molecule inhibitor of Polo-like kinase 4 (PLK4).[1][2][3] PLK4 is a serine/threonine kinase that plays a master regulatory role in centriole duplication, a process essential for the formation of the mitotic spindle and the maintenance of genomic stability. Dysregulation of PLK4 activity is frequently observed in various cancers, leading to centrosome amplification and aneuploidy, which are hallmarks of tumorigenesis. This technical guide provides an in-depth overview of the mechanism of action of (1E)-CFI-400437, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the associated signaling pathways.

Core Mechanism of Action: PLK4 Inhibition

(1E)-CFI-400437 is an indolinone-derived compound that exerts its anti-cancer effects primarily through the potent and selective inhibition of PLK4.[1][2] As an ATP-competitive inhibitor, CFI-400437 binds to the ATP-binding pocket of the PLK4 kinase domain, preventing the phosphorylation of its downstream substrates. This inhibition disrupts the centriole duplication cycle, leading to defects in mitotic spindle formation, and ultimately, cell cycle arrest and apoptosis in cancer cells.

Quantitative Data: Kinase Selectivity Profile

The potency and selectivity of (1E)-CFI-400437 have been characterized through various biochemical assays. The following table summarizes the half-maximal inhibitory concentration (IC50) values against PLK4 and a panel of other kinases, highlighting its high selectivity for PLK4.

Kinase Target	IC50 (nM)	Reference
PLK4	0.6	[1]
PLK4	1.55	[3]
Aurora A	370	[1]
Aurora B	210	[1]
Aurora B	<15	[1][3]
Aurora C	<15	[3]
KDR (VEGFR2)	480	[1]
FLT-3	180	[1]

Signaling Pathways

The inhibition of PLK4 by CFI-400437 has significant downstream consequences on several signaling pathways that are crucial for cancer cell proliferation and survival.

PLK4-Mediated Centriole Duplication Pathway

CFI-400437 directly inhibits PLK4, the master regulator of centriole duplication. This disruption is the primary mechanism leading to mitotic catastrophe and cancer cell death.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CFI-400437 [cogershop.com]
• 3. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Function of (1E)-CFI-400437 Dihydrochloride (B599025)

Abstract

(1E)-CFI-400437 dihydrochloride (henceforth CFI-400437) is a potent and highly selective, ATP-competitive small molecule inhibitor of Polo-like kinase 4 (PLK4).[1][2] PLK4 is a master regulatory serine/threonine kinase that plays an essential role in centriole duplication during the cell cycle. Due to the frequent overexpression of PLK4 in various human cancers, its inhibition represents a promising therapeutic strategy. This document provides a comprehensive technical overview of the function, mechanism of action, and preclinical activity of CFI-400437, including detailed experimental protocols and pathway diagrams to support further research and development.

Introduction to CFI-400437 and its Target, PLK4

Polo-like kinases (PLKs) are critical regulators of cell division. Polo-like kinase 4 (PLK4), a structurally unique member of this family, is the master regulator of centriole duplication, a process essential for the formation of centrosomes and, consequently, the mitotic spindle. The precise control of PLK4 abundance and activity ensures that exactly one new daughter centriole is formed per mother centriole in each cell cycle. Aberrant PLK4 expression can lead to centrosome amplification, a hallmark of many cancers that is associated with chromosomal instability and tumorigenesis.

CFI-400437 is an indolinone-derived compound identified as a potent and selective ATP-competitive inhibitor of PLK4.[1][3] Its high affinity for the PLK4 kinase domain allows it to effectively block the enzyme's catalytic function, making it a valuable tool for studying the consequences of PLK4 inhibition and a potential candidate for anticancer therapy.[4]

Mechanism of Action

The primary function of CFI-400437 is the direct inhibition of PLK4's kinase activity. This intervention disrupts the highly regulated process of centriole duplication, leading to a cascade of downstream cellular effects that are particularly detrimental to rapidly dividing cancer cells.

2.1. Disruption of Centriole Duplication

PLK4 initiates centriole duplication by phosphorylating its substrates at the centrosome. This leads to the recruitment of essential proteins like STIL and SAS-6, which are required to form the cartwheel structure of the new procentriole. By inhibiting PLK4, CFI-400437 prevents these initial phosphorylation events, thereby blocking the entire centriole duplication pathway.

The consequences of this inhibition are dose-dependent:

• Complete Inhibition: High concentrations of CFI-400437 lead to a failure of centriole duplication, resulting in cells with a reduced number of centrosomes. This can cause the formation of monopolar spindles, mitotic arrest, and ultimately, cell death.

• Partial Inhibition: Lower concentrations can lead to a paradoxical effect: centrosome amplification. This is thought to occur because PLK4's own stability is regulated by its kinase activity (autophosphorylation marks it for degradation). Partial inhibition can stabilize the PLK4 protein, leading to aberrant centriole duplication and the formation of multiple centrosomes. This also results in mitotic errors and cell death.

Caption: Mechanism of PLK4 inhibition by CFI-400437.

2.2. Induction of Apoptosis and Senescence

The mitotic errors caused by CFI-400437-mediated PLK4 inhibition trigger cell cycle checkpoints, leading to mitotic arrest. In cancer cells, which are often highly dependent on rapid and successful mitosis, this arrest frequently leads to programmed cell death (apoptosis) or a state of permanent cell cycle arrest known as senescence.[5] Studies show that treatment with CFI-400437 induces polyploidy and senescence in various cancer cell lines.[5]

Preclinical Data

CFI-400437 has demonstrated potent and selective activity in both biochemical and cell-based assays, as well as significant anti-tumor efficacy in in vivo models.

3.1. In Vitro Kinase Selectivity

CFI-400437 is a highly potent inhibitor of PLK4 with a half-maximal inhibitory concentration (IC50) in the low nanomolar range.[1][3] While it is highly selective for PLK4, it shows some activity against other kinases, most notably Aurora kinases, at concentrations several orders of magnitude higher.[1][3] This off-target activity may contribute to its overall anti-cancer effects.[3][5]

Target Kinase	IC50 (nM)	Reference(s)
PLK4	0.6 - 1.55	[1][3]
Aurora B (AURKB)	<15	[1][3]
Aurora C (AURKC)	<15	[1][3]
FLT-3	180	[1][3]
Aurora B (AURKB)	210	[1][3]
Aurora A (AURKA)	370	[1][3]
KDR (VEGFR2)	480	[1][3]
Other PLK family	>10,000	[2]

3.2. In Vitro Anti-Proliferative Activity

CFI-400437 has been shown to be a potent inhibitor of cell growth in multiple breast cancer cell lines, including MCF-7, MDA-MB-468, and MDA-MB-231.[1][2] Furthermore, in a broader study on embryonal brain tumor cell lines, CFI-400437 had the greatest overall impact on cell phenotype, including proliferation and viability, compared to a panel of other kinase inhibitors with PLK4 cross-over potential.[5][6][7] At a concentration of 50 nM, it completely inhibited colony formation in rhabdoid tumor (RT) and medulloblastoma (MB) cell lines.[5]

3.3. In Vivo Anti-Tumor Efficacy

The anti-proliferative effects of CFI-400437 observed in vitro translate to significant anti-tumor activity in preclinical xenograft models.

Model	Cell Line	Dose & Schedule	Outcome	Reference(s)
Mouse Xenograft	MDA-MB-468 (Breast Cancer)	25 mg/kg, i.p., daily for 21 days	Significant anti-tumor activity	[1]

Experimental Protocols

The following sections provide detailed methodologies for key experiments relevant to the characterization of PLK4 inhibitors like CFI-400437.

4.1. Biochemical Kinase Inhibition Assay (ADP-Glo™ Format)

This assay quantifies kinase activity by measuring the amount of ADP produced in the phosphorylation reaction.

• Reagent Preparation : Prepare Kinase Reaction Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Prepare serial dilutions of CFI-400437 in DMSO, followed by a final dilution in Kinase Reaction Buffer.

• Kinase Reaction : In a 384-well plate, add 2.5 µL of recombinant human PLK4 enzyme and a suitable peptide substrate to each well. Add 2.5 µL of the diluted CFI-400437 or vehicle (DMSO) control.

• Initiation : Initiate the reaction by adding 5 µL of ATP solution (at a concentration near the Km for PLK4).

• Incubation : Incubate the plate at 30°C for 60 minutes.

• Termination & Detection : Stop the reaction by adding 5 µL of ADP-Glo™ Reagent. This depletes the remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Generation : Add 10 µL of Kinase Detection Reagent to convert the generated ADP back to ATP and trigger a luciferase/luciferin reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition : Measure luminescence using a plate reader.

• Analysis : Calculate percent inhibition relative to the vehicle control and fit the dose-response curve to determine the IC50 value.

4.2. Cell Viability Assay (CellTiter-Glo® Format)

This assay determines the number of viable cells in culture by quantifying ATP, an indicator of metabolic activity.

• Cell Plating : Seed cancer cells (e.g., MDA-MB-468) in 100 µL of culture medium in a 96-well opaque-walled plate and incubate for 24 hours.

• Compound Treatment : Treat cells with a serial dilution of CFI-400437 or vehicle control and incubate for 72 hours.

• Equilibration : Equilibrate the plate to room temperature for 30 minutes.

• Reagent Addition : Add 100 µL of CellTiter-Glo® Reagent to each well.

• Lysis : Mix contents on an orbital shaker for 2 minutes to induce cell lysis.

• Signal Stabilization : Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition : Measure luminescence with a plate reader.

• Analysis : Normalize the data to vehicle-treated cells to determine the percent viability and calculate the IC50 value.

4.3. In Vivo Breast Cancer Xenograft Study

This protocol outlines a typical efficacy study in an immunodeficient mouse model.

Caption: General workflow for an in vivo xenograft efficacy study.

• Cell Preparation : Culture MDA-MB-468 breast cancer cells under standard conditions. Harvest cells during the logarithmic growth phase and resuspend them in a sterile solution (e.g., PBS or a PBS/Matrigel mixture) at a concentration of ~5 x 10⁷ cells/mL.

• Animal Model : Use female immunodeficient mice (e.g., BALB/c nude), 6-8 weeks old. Allow them to acclimatize for at least one week.

• Tumor Implantation : Subcutaneously inject 100 µL of the cell suspension (~5 x 10⁶ cells) into the right flank of each mouse.

• Tumor Monitoring : Monitor tumor growth by measuring the length and width with digital calipers 2-3 times per week. Calculate tumor volume using the formula: (Width² x Length) / 2.

• Randomization : When tumors reach an average volume of 100-200 mm³, randomize the mice into treatment and control groups (n=8-10 per group).

• Drug Administration : Administer CFI-400437 via intraperitoneal (i.p.) injection at the desired dose (e.g., 25 mg/kg) daily. Administer a vehicle solution to the control group on the same schedule.

• Efficacy and Toxicity Monitoring : Continue to measure tumor volumes and monitor mouse body weight and overall health throughout the study (e.g., 21 days).

• Data Analysis : At the end of the study, calculate the tumor growth inhibition (TGI) and perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the anti-tumor effect.

Conclusion

(1E)-CFI-400437 dihydrochloride is a potent and selective inhibitor of PLK4, the master regulator of centriole duplication. Its mechanism of action, centered on the disruption of this fundamental cell cycle process, leads to mitotic catastrophe and the selective elimination of cancer cells. Preclinical data demonstrate its high potency in biochemical and cellular assays and confirm its anti-tumor efficacy in vivo. These characteristics establish CFI-400437 as a critical research tool for elucidating the role of PLK4 in oncology and as a promising lead compound for the development of novel cancer therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CFI-400437 [cogershop.com]
• 3. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CFI-400437 [myskinrecipes.com]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer | Semantic Scholar [semanticscholar.org]
• 7. mdpi.com [mdpi.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Core Target of (1E)-CFI-400437 Dihydrochloride (B599025)

Introduction

(1E)-CFI-400437 dihydrochloride is a potent and selective inhibitor of Polo-like kinase 4 (PLK4), a serine/threonine kinase that plays a master regulatory role in centriole duplication.[1][2] Aberrant expression of PLK4 is closely associated with tumorigenesis, making it a compelling target for anticancer therapies.[1][2] This technical guide provides a comprehensive overview of the interaction between CFI-400437 and its primary target, PLK4, including its inhibitory activity, the signaling pathways involved, and the experimental protocols used for its characterization.

Core Target: Polo-like Kinase 4 (PLK4)

The primary molecular target of (1E)-CFI-400437 is Polo-like kinase 4 (PLK4), also known as serine/threonine-protein kinase STK18.[3][4] CFI-400437 is an indolinone-derived, ATP-competitive kinase inhibitor with high selectivity for PLK4.[5][6] It exhibits potent inhibitory activity against PLK4 with an IC50 value of 0.6 nM.[3][5]

Quantitative Data: In Vitro Kinase Inhibitory Activity

The selectivity of CFI-400437 has been evaluated against a panel of kinases. The following table summarizes the half-maximal inhibitory concentrations (IC50) of CFI-400437 against its primary target PLK4 and other kinases. A lower IC50 value indicates greater potency.[7]

Kinase Target	IC50 (nM)	Reference
PLK4	0.6	[3][5]
PLK4	1.55	[6]
Aurora A	370	[5]
Aurora B	210	[5]
Aurora B	<15	[6]
Aurora C	<15	[6]
KDR	480	[5]
FLT-3	180	[5]

PLK4 Signaling Pathway

PLK4 is a critical regulator of the cell cycle, primarily functioning in centriole duplication during the S phase.[8][9] Its overexpression can lead to centrosome amplification, a hallmark of many cancers, which is associated with genetic instability and carcinogenesis.[6] Inhibition of PLK4 disrupts this process, leading to mitotic defects and apoptosis in cancer cells.

Recent studies have also implicated PLK4 in other oncogenic signaling pathways. For instance, PLK4 has been shown to activate the Wnt/β-catenin pathway in colorectal cancer, promoting cell proliferation and invasion.[8][10] Additionally, in neuroblastoma, PLK4 may be involved in regulating the epithelial-mesenchymal transition (EMT) via the PI3K/Akt signaling pathway.[8]

PLK4 Signaling Pathway and Inhibition by CFI-400437.

Experimental Protocols

In Vitro Kinase Binding Assay (LanthaScreen® Eu Kinase Binding Assay)

This assay is used to measure the binding affinity of inhibitors to a kinase target. The protocol below is a general guideline based on the LanthaScreen® Eu Kinase Binding Assay for PLK4.[11]

Materials:

• PLK4 Kinase

• Eu-anti-GST Antibody

• Kinase Tracer 236

• 1X Kinase Buffer A

• (1E)-CFI-400437 dihydrochloride (test compound)

• 384-well plate

Procedure:

• Prepare a 4X solution of the test compound (CFI-400437) by serial dilution in 1X Kinase Buffer A.

• Prepare a 2X kinase/antibody mixture containing 2 nM PLK4 kinase and 4 nM Eu-Anti-GST Antibody in 1X Kinase Buffer A.

• Prepare a 4X tracer solution of 4 nM Kinase Tracer 236 in 1X Kinase Buffer A.

• Add 4 µL of the 4X test compound solution to the wells of a 384-well plate.

• Add 8 µL of the 2X kinase/antibody mixture to each well.

• Add 4 µL of the 4X tracer solution to each well.

• Incubate the plate at room temperature for 1 hour, protected from light.

• Read the plate on a fluorescence plate reader capable of measuring Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

Workflow for an In Vitro Kinase Binding Assay.

Cell-Based Proliferation Assay (Colony Formation Assay)

This assay is used to determine the effect of a compound on the proliferative capacity of cancer cells.

Materials:

• Cancer cell line (e.g., MDA-MB-231 breast cancer cells)

• Complete cell culture medium

• (1E)-CFI-400437 dihydrochloride

• 6-well plates

• Crystal Violet staining solution

Procedure:

• Seed a low density of cells (e.g., 500-1000 cells/well) in 6-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of CFI-400437. Include a vehicle control (e.g., DMSO).

• Incubate the plates for 7-14 days, or until visible colonies are formed in the control wells.

• Wash the wells with phosphate-buffered saline (PBS).

• Fix the colonies with a suitable fixative (e.g., methanol).

• Stain the colonies with Crystal Violet solution.

• Wash away the excess stain with water and allow the plates to air dry.

• Count the number of colonies in each well.

Conclusion

(1E)-CFI-400437 dihydrochloride is a highly potent and selective inhibitor of PLK4. Its ability to disrupt the master regulator of centriole duplication makes it a valuable tool for cancer research and a promising candidate for therapeutic development. The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers and drug development professionals working with this compound and its core target. Further investigation into the intricate roles of PLK4 in various cancer-related signaling pathways will continue to illuminate new therapeutic opportunities.

References

• 1. Frontiers | Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy [frontiersin.org]
• 2. CFI-400437 [myskinrecipes.com]
• 3. CFI-400437 [cogershop.com]
• 4. commerce.bio-rad.com [commerce.bio-rad.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. promegaconnections.com [promegaconnections.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. pnas.org [pnas.org]
• 10. High PLK4 expression promotes tumor progression and induces epithelial-mesenchymal transition by regulating the Wnt/β-catenin signaling pathway in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]

CFI-400437: A Potent and Selective PLK4 Inhibitor for Cancer Research and Drug Development

An In-depth Technical Guide

Abstract

CFI-400437 is a potent and selective, ATP-competitive small molecule inhibitor of Polo-like Kinase 4 (PLK4), a master regulator of centriole duplication. Its ability to induce mitotic catastrophe and cell cycle arrest in cancer cells has positioned it as a valuable tool for oncology research and a potential therapeutic agent. This technical guide provides a comprehensive overview of CFI-400437, including its mechanism of action, quantitative biochemical and cellular data, detailed experimental protocols, and key signaling pathways. This document is intended for researchers, scientists, and drug development professionals working in the field of oncology and cell cycle regulation.

Introduction

Polo-like kinase 4 (PLK4) is a serine/threonine kinase that plays a pivotal role in the regulation of centriole duplication, a process essential for the formation of the bipolar spindle during mitosis.[1] Dysregulation of PLK4 activity can lead to centrosome amplification, chromosomal instability, and aneuploidy, which are hallmarks of many human cancers.[2] Consequently, PLK4 has emerged as an attractive therapeutic target for the development of novel anti-cancer agents.

CFI-400437 is an indolinone-derived compound that has demonstrated high selectivity and potency against PLK4.[2][3] By competitively binding to the ATP-binding pocket of PLK4, CFI-400437 effectively inhibits its kinase activity, leading to a cascade of cellular events that ultimately suppress cancer cell proliferation.[3]

Mechanism of Action

CFI-400437 functions as an ATP-competitive inhibitor of PLK4.[3] Its mechanism of action can be summarized in the following workflow:

Figure 1: Mechanism of action of CFI-400437.

Quantitative Data

The inhibitory activity of CFI-400437 against PLK4 and other kinases has been quantified using various in vitro assays. The half-maximal inhibitory concentration (IC50) is a common measure of a drug's potency.

Target Kinase	IC50 (nM)	Reference
PLK4	0.6 - 1.55	[2][3]
Aurora A	370	[3]
Aurora B	210	[3]
KDR (VEGFR2)	480	[3]
FLT-3	180	[3]
Table 1: In vitro kinase inhibitory activity of CFI-400437.

The cellular effects of CFI-400437 have been evaluated in various cancer cell lines, demonstrating its anti-proliferative activity.

Cell Line	Cancer Type	Effect	Reference
MCF-7	Breast Cancer	Potent growth inhibition	[3]
MDA-MB-468	Breast Cancer	Potent growth inhibition	[3]
MDA-MB-231	Breast Cancer	Potent growth inhibition	[3]
Table 2: Cellular activity of CFI-400437 in breast cancer cell lines.

Signaling Pathway

PLK4 is a central node in the signaling network that governs centriole duplication. Its inhibition by CFI-400437 disrupts this pathway, leading to aberrant mitosis. A simplified representation of the PLK4 signaling pathway is shown below.

Figure 2: Simplified PLK4 signaling pathway and the effect of CFI-400437.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the activity of CFI-400437.

In Vitro PLK4 Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This assay measures the binding of CFI-400437 to the PLK4 kinase domain.

Figure 3: Workflow for the LanthaScreen™ Eu Kinase Binding Assay.

Protocol:

• Reagent Preparation:

  • Prepare a serial dilution of CFI-400437 in DMSO. The final concentration in the assay will be 1/100th of the stock concentration.

  • Prepare a 2x solution of PLK4 kinase and Eu-labeled anti-tag antibody in the kinase buffer.

  • Prepare a 4x solution of the Alexa Fluor™ 647-labeled kinase tracer in the kinase buffer.

• Assay Procedure:

  • Add 5 µL of the CFI-400437 serial dilutions to the wells of a 384-well plate.

  • Add 5 µL of the 2x kinase/antibody solution to all wells.

  • Add 5 µL of the 4x tracer solution to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition and Analysis:

  • Read the plate on a fluorescence plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET).

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Protocol:

• Cell Seeding:

  • Seed breast cancer cells (e.g., MDA-MB-468) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate the plate overnight to allow the cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of CFI-400437 in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of CFI-400437. Include a vehicle control (DMSO).

  • Incubate the plate for 72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

  • Incubate the plate for 4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 5 minutes to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the inhibitor concentration to determine the IC50 value.

Western Blot Analysis of PLK4 Pathway Proteins

This technique is used to detect changes in the expression and phosphorylation status of proteins in the PLK4 signaling pathway following treatment with CFI-400437.

Protocol:

• Cell Lysis:

  • Treat cells with CFI-400437 for the desired time.

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against total PLK4, phospho-p53, p21, Cyclin D1, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane with TBST and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify the band intensities and normalize them to the loading control to determine the relative protein expression levels.

In Vivo Xenograft Study in Mice

This study evaluates the anti-tumor efficacy of CFI-400437 in a living organism.

Protocol:

• Cell Implantation:

  • Subcutaneously inject approximately 5 x 10^6 MDA-MB-468 breast cancer cells into the flank of immunodeficient mice (e.g., nude or SCID mice).

• Tumor Growth and Treatment:

  • Monitor the tumor growth regularly using calipers.

  • Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Administer CFI-400437 intraperitoneally (i.p.) at a dose of 25 mg/kg once daily for 21 days.[3] The control group should receive the vehicle solution.

• Monitoring and Endpoint:

  • Measure the tumor volume and body weight of the mice 2-3 times per week.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

• Data Analysis:

  • Plot the mean tumor volume over time for each group to assess the anti-tumor efficacy.

  • Compare the final tumor weights between the treatment and control groups.

Conclusion

CFI-400437 is a highly potent and selective inhibitor of PLK4 with demonstrated anti-proliferative activity in cancer cells and anti-tumor efficacy in preclinical models. Its well-characterized mechanism of action and the availability of robust experimental protocols make it an invaluable tool for investigating the role of PLK4 in cancer biology and for the development of novel therapeutic strategies targeting cell cycle dysregulation. This technical guide provides a solid foundation for researchers to design and execute experiments utilizing CFI-400437 to further advance our understanding of cancer and develop more effective treatments.

References

• 1. medkoo.com [medkoo.com]
• 2. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Unraveling the Biological Activity of (1E)-CFI-400437 Dihydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1E)-CFI-400437 dihydrochloride (B599025) is a potent and selective, ATP-competitive inhibitor of Polo-like kinase 4 (PLK4), a master regulator of centriole duplication.[1] Dysregulation of PLK4 is strongly implicated in tumorigenesis and genomic instability, making it a compelling target for cancer therapy. This technical guide provides an in-depth overview of the biological activity of (1E)-CFI-400437 dihydrochloride, summarizing key quantitative data, detailing experimental methodologies for its characterization, and visualizing its impact on critical signaling pathways. This document is intended to serve as a comprehensive resource for researchers and drug development professionals investigating the therapeutic potential of PLK4 inhibition.

Introduction to (1E)-CFI-400437 Dihydrochloride

(1E)-CFI-400437 dihydrochloride is an indolinone-derived small molecule that has demonstrated significant anti-proliferative effects in various cancer models.[1][2] Its primary mechanism of action is the potent and selective inhibition of PLK4 kinase activity.[1] PLK4 plays a crucial role in the cell cycle, specifically in the biogenesis of centrioles, which are essential for the formation of the mitotic spindle. Overexpression of PLK4 is a common feature in many cancers and is associated with centrosome amplification, chromosomal instability, and aneuploidy, all hallmarks of cancer. By inhibiting PLK4, CFI-400437 disrupts these processes, leading to mitotic errors, cell cycle arrest, and ultimately, apoptosis in cancer cells.

Chemical Properties:

Property	Value
Chemical Formula	C₂₉H₂₈N₆O₂ · 2HCl
Molecular Weight	565.50 g/mol
Appearance	Solid powder
CAS Number	1247000-76-5

Quantitative Analysis of Kinase Inhibition

The potency and selectivity of (1E)-CFI-400437 dihydrochloride have been characterized through various in vitro kinase assays. The following tables summarize the half-maximal inhibitory concentrations (IC50) against its primary target, PLK4, and a panel of other kinases, highlighting its selectivity profile.

Table 1: In Vitro Potency against PLK4

Kinase	IC50 (nM)
PLK4	0.6[1]

Table 2: Selectivity Profile against Other Kinases

Kinase	IC50 (µM)
Aurora A	0.37[1]
Aurora B	0.21[1]
KDR (VEGFR2)	0.48[1]
FLT3	0.18[1]

These data demonstrate that (1E)-CFI-400437 dihydrochloride is orders of magnitude more potent against PLK4 than against other kinases, indicating a high degree of selectivity.

In Vitro Biological Activity

The anti-proliferative effects of (1E)-CFI-400437 have been evaluated in various cancer cell lines.

Table 3: Anti-proliferative Activity in Breast Cancer Cell Lines

Cell Line	Description	Effect
MCF-7	Estrogen receptor-positive breast cancer	Potent growth inhibition[1]
MDA-MB-468	Triple-negative breast cancer	Potent growth inhibition[1]
MDA-MB-231	Triple-negative breast cancer	Potent growth inhibition[1]

In Vivo Antitumor Efficacy

The therapeutic potential of (1E)-CFI-400437 has been demonstrated in preclinical animal models.

Table 4: In Vivo Efficacy in a Breast Cancer Xenograft Model

Model	Cell Line	Treatment	Result
Mouse Xenograft	MDA-MB-468	25 mg/kg, intraperitoneal, once daily for 21 days	Antitumor activity observed[1]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the biological activity of (1E)-CFI-400437 dihydrochloride.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during a kinase reaction.

Materials:

• Recombinant human PLK4 enzyme

• Suitable kinase substrate (e.g., a generic peptide substrate)

• (1E)-CFI-400437 dihydrochloride (serially diluted)

• ATP

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

Procedure:

• Prepare a solution of the kinase and substrate in the kinase reaction buffer.

• Add the test compound ((1E)-CFI-400437 dihydrochloride) at various concentrations to the wells of the 384-well plate. Include a no-inhibitor control (DMSO vehicle) and a no-kinase control.

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at a set temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percentage of kinase inhibition for each concentration of the inhibitor relative to the no-inhibitor control.

• Determine the IC50 value by fitting the dose-response data to a sigmoidal curve using appropriate software.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell lines (e.g., MDA-MB-468)

• Complete cell culture medium

• (1E)-CFI-400437 dihydrochloride (serially diluted)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 0.2% nonidet p-40 and 8 mM HCl in isopropanol)

• 96-well flat-bottom tissue culture plates

Procedure:

• Seed the cells in a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells per well) and allow them to adhere overnight.[3]

• Remove the medium and add fresh medium containing various concentrations of (1E)-CFI-400437 dihydrochloride. Include a vehicle control (DMSO).

• Incubate the plate for the desired period (e.g., 72 hours) at 37°C in a 5% CO₂ humidified atmosphere.

• After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.[4]

• Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[4][5]

• Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[6]

• Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

In Vivo Breast Cancer Xenograft Study

This study evaluates the antitumor efficacy of (1E)-CFI-400437 dihydrochloride in a living organism.

Materials:

• Immunocompromised mice (e.g., BALB/c nude mice)

• MDA-MB-468 human breast cancer cells

• (1E)-CFI-400437 dihydrochloride

• Vehicle solution for injection

• Matrigel (optional, for cell implantation)

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject a suspension of MDA-MB-468 cells (e.g., 5 x 10⁶ cells in a mixture of media and Matrigel) into the flank of each mouse.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer (1E)-CFI-400437 dihydrochloride (e.g., 25 mg/kg) or the vehicle solution to the respective groups via the desired route (e.g., intraperitoneal injection) on a predetermined schedule (e.g., once daily).[1]

• Monitor the tumor size by measuring the length and width with calipers at regular intervals (e.g., twice a week). Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Monitor the body weight and general health of the mice throughout the study.

• Continue the treatment for a specified duration (e.g., 21 days) or until the tumors in the control group reach a predetermined endpoint.[1]

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological examination).

• Analyze the tumor growth data to determine the antitumor efficacy of the treatment.

Signaling Pathways Modulated by PLK4 Inhibition

PLK4 is a key node in several signaling pathways that are critical for cancer cell proliferation and survival. Inhibition of PLK4 by (1E)-CFI-400437 dihydrochloride disrupts these pathways.

PLK4 and the Wnt/β-catenin Signaling Pathway

Overexpression of PLK4 has been shown to activate the Wnt/β-catenin pathway, which is a critical driver of cell proliferation and epithelial-mesenchymal transition (EMT) in several cancers.[7] PLK4 can promote the phosphorylation and inactivation of GSK3β, leading to the stabilization and nuclear translocation of β-catenin. In the nucleus, β-catenin acts as a transcriptional co-activator for genes that promote cell cycle progression and EMT.

PLK4-mediated activation of the Wnt/β-catenin pathway.

PLK4 and the PI3K/Akt Signaling Pathway

PLK4 has also been implicated in the activation of the PI3K/Akt signaling pathway, a central regulator of cell survival, growth, and proliferation.[8] The precise mechanism of PLK4-mediated activation of this pathway is an area of active investigation, but it is thought to contribute to the oncogenic roles of PLK4.

Proposed role of PLK4 in the PI3K/Akt signaling pathway.

Experimental Workflow for Characterizing CFI-400437

The following diagram illustrates a typical workflow for the preclinical evaluation of a PLK4 inhibitor like (1E)-CFI-400437 dihydrochloride.

Preclinical evaluation workflow for (1E)-CFI-400437.

Conclusion

(1E)-CFI-400437 dihydrochloride is a highly potent and selective inhibitor of PLK4 with demonstrated anti-proliferative activity in vitro and antitumor efficacy in vivo. Its mechanism of action, centered on the disruption of centriole duplication and the modulation of key oncogenic signaling pathways, positions it as a promising candidate for further preclinical and clinical development. This technical guide provides a foundational understanding of its biological activity and the experimental approaches for its characterization, serving as a valuable resource for the scientific community engaged in the development of novel cancer therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective cytotoxic effect against the MDA-MB-468 breast cancer cell line of the antibacterial palindromic peptide derived from bovine lactoferricin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. broadpharm.com [broadpharm.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. High PLK4 expression promotes tumor progression and induces epithelial-mesenchymal transition by regulating the Wnt/β-catenin signaling pathway in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]

Technical Guide: (1E)-CFI-400437 Dihydrochloride

CAS Number: 1247000-76-5

A Potent and Selective PLK4 Inhibitor for Oncological Research

This document provides a comprehensive technical overview of (1E)-CFI-400437 dihydrochloride (B599025), a potent and selective inhibitor of Polo-like kinase 4 (PLK4). This guide is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting PLK4 in oncology.

Introduction

(1E)-CFI-400437 dihydrochloride is an ATP-competitive kinase inhibitor with high selectivity for PLK4.[1][2] PLK4 is a serine/threonine kinase that plays a master regulatory role in centriole duplication, a process essential for the formation of the mitotic spindle and accurate chromosome segregation during cell division.[3][4][5] Dysregulation and overexpression of PLK4 are implicated in tumorigenesis and are associated with poor prognosis in various cancers, making it a compelling target for cancer therapy.[6] Inhibition of PLK4 leads to defects in centriole duplication, resulting in mitotic errors, cell cycle arrest, and ultimately, cancer cell death.[6]

Physicochemical Properties & Data

Property	Value	Reference
CAS Number	1247000-76-5	[7]
Molecular Formula	C₂₉H₂₈N₆O₂ · 2HCl	N/A
Molecular Weight	565.50 g/mol	N/A

Mechanism of Action & In Vitro Activity

(1E)-CFI-400437 is a highly potent inhibitor of PLK4. It also demonstrates inhibitory activity against other kinases, albeit at significantly higher concentrations.

Target Kinase	IC₅₀ (nM)	Reference
PLK4	0.6	[1]
PLK4	1.55	[2]
Aurora A	370	[1]
Aurora B	210	[1]
Aurora B	<15	[2]
Aurora C	<15	[2]
KDR	480	[1]
FLT-3	180	[1]

The potent inhibition of PLK4 by CFI-400437 disrupts the normal process of centriole duplication, a critical step in the cell cycle.

Mechanism of Action of CFI-400437.

Experimental Protocols

In Vitro Kinase Inhibition Assay (Representative Protocol)

This protocol is a representative example for determining the IC₅₀ of CFI-400437 against PLK4.

• Reagents and Materials:

  • Recombinant human PLK4 enzyme

  • Kinase buffer (e.g., 25 mM HEPES, pH 7.5, 10 mM MgCl₂, 0.5 mM EGTA, 0.01% Brij-35)

  • ATP

  • Substrate peptide (e.g., a generic serine/threonine kinase substrate)

  • (1E)-CFI-400437 dihydrochloride (serially diluted in DMSO)

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar

  • 384-well white plates

• Procedure:

  • Prepare serial dilutions of CFI-400437 in DMSO. Further dilute in kinase buffer to the desired final concentrations.

  • Add 2.5 µL of the diluted CFI-400437 or DMSO (vehicle control) to the wells of a 384-well plate.

  • Add 2.5 µL of a solution containing the PLK4 enzyme and substrate peptide in kinase buffer.

  • Initiate the kinase reaction by adding 5 µL of ATP solution in kinase buffer. The final ATP concentration should be at or near the Km for PLK4.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay protocol.

  • Determine the IC₅₀ value by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cell Proliferation Assay (MDA-MB-468 Cells)

This protocol outlines a method to assess the anti-proliferative effects of CFI-400437 on the triple-negative breast cancer cell line MDA-MB-468.

• Cell Culture:

  • Culture MDA-MB-468 cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO₂.[8]

• Procedure:

  • Seed MDA-MB-468 cells into 96-well plates at a density of 5,000 to 10,000 cells per well and allow them to adhere overnight.[9]

  • Treat the cells with various concentrations of CFI-400437 (or DMSO as a vehicle control) and incubate for a specified period (e.g., 72 hours).[9]

  • Assess cell viability using a colorimetric assay such as MTT or a fluorescence-based assay like CellTiter-Blue®.

  • For the MTT assay, add MTT solution to each well and incubate for 2-4 hours. Then, solubilize the formazan (B1609692) crystals with a solubilization buffer and measure the absorbance at 570 nm.

  • Calculate the percentage of cell proliferation relative to the vehicle-treated control and determine the IC₅₀ value.

Workflow for Cell Proliferation Assay.

In Vivo Xenograft Model (MDA-MB-468)

This protocol describes a representative in vivo study to evaluate the anti-tumor efficacy of CFI-400437.

• Animals and Cell Line:

  • Female immunodeficient mice (e.g., athymic nude or NOD/SCID), 6-8 weeks old.

  • MDA-MB-468 cells.

• Procedure:

  • Subcutaneously inject approximately 1-2 million MDA-MB-468 cells, suspended in a solution like Matrigel, into the flank of each mouse.[10]

  • Monitor the mice for tumor growth. Once the tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.[10]

  • Administer CFI-400437 intraperitoneally (i.p.) at a dose of 25 mg/kg once daily.[1] The control group should receive the vehicle solution.

  • Continue treatment for a specified duration, such as 21 days.[1]

  • Measure tumor volume with calipers 2-3 times per week and monitor the body weight of the mice.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

Summary and Future Directions

(1E)-CFI-400437 dihydrochloride is a valuable research tool for investigating the role of PLK4 in cancer biology. Its high potency and selectivity make it an excellent candidate for preclinical studies. Further research could explore its efficacy in other cancer models, potential synergistic effects with other anti-cancer agents, and the development of biomarkers to identify patient populations most likely to respond to PLK4 inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. PLK4: Master Regulator of Centriole Duplication and Its Therapeutic Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. Macrophage subtypes inhibit breast cancer proliferation in culture - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medsci.org [medsci.org]
• 10. MDA-MB-468 Xenograft Model - Altogen Labs [altogenlabs.com]

Preclinical Profile of (1E)-CFI-400437 Dihydrochloride: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

(1E)-CFI-400437 dihydrochloride (B599025) is a potent and selective, ATP-competitive inhibitor of Polo-like kinase 4 (PLK4), a master regulator of centriole duplication.[1][2] Preclinical investigations have demonstrated its anti-proliferative activity in various cancer cell lines and in vivo tumor models. The mechanism of action is primarily driven by the inhibition of PLK4, leading to mitotic defects, although it also exhibits activity against Aurora kinases, which may contribute to its overall anti-cancer effects. This document provides a comprehensive summary of the available preclinical data on CFI-400437, including its mechanism of action, in vitro and in vivo efficacy, and detailed experimental protocols.

Mechanism of Action

CFI-400437 is an indolinone-derived kinase inhibitor.[1] Its primary mechanism of action is the highly selective inhibition of PLK4, a serine/threonine kinase that plays a crucial role in the initiation of centriole duplication during the cell cycle. By binding to the ATP-binding pocket of PLK4, CFI-400437 blocks its enzymatic activity, preventing the phosphorylation of its substrates necessary for the formation of new centrioles.

Inhibition of PLK4 leads to a failure in centriole duplication, resulting in mitotic defects such as the formation of monopolar or multipolar spindles, which can ultimately trigger cell cycle arrest and apoptosis.

Furthermore, at higher concentrations, CFI-400437 demonstrates inhibitory activity against other kinases, notably Aurora A and Aurora B. Inhibition of Aurora kinases, which are themselves critical for mitotic progression, can lead to cytokinesis failure and the generation of polyploid cells, likely contributing to the compound's anti-tumor effects.

Signaling Pathways

The primary signaling pathway disrupted by CFI-400437 is the PLK4-mediated centriole duplication pathway. A secondary pathway affected, particularly at higher concentrations, is the Aurora kinase-mediated mitotic progression pathway.

Figure 1: Simplified signaling pathway of CFI-400437 action.

Quantitative Preclinical Data

The following tables summarize the key quantitative data from preclinical studies of CFI-400437.

Table 1: In Vitro Kinase Inhibitory Activity

Kinase	IC50 (nM)	Reference
PLK4	0.6	[1]
Aurora A	370	[1]
Aurora B	210	[1]
KDR	480	[1]
FLT-3	180	[1]

Table 2: In Vitro Cellular Activity

Cell Line	Assay Type	Concentration	Observed Effect	Reference
MCF-7	Growth Inhibition	Not Specified	Potent Inhibition	[1]
MDA-MB-468	Growth Inhibition	Not Specified	Potent Inhibition	[1]
MDA-MB-231	Growth Inhibition	Not Specified	Potent Inhibition	[1]
Various (RT & MB)	Clonogenic Assay	50 nM	Complete inhibition of colony formation
Various (RT & MB)	Senescence Assay	Not Specified	Induction of cell senescence
Various (RT & MB)	Cell Cycle Analysis	500 nM	Induction of polyploidy

Table 3: In Vivo Efficacy

Tumor Model	Dosing Schedule	Outcome	Reference
MDA-MB-468 Xenograft	25 mg/kg, i.p., once daily for 21 days	Antitumor Activity	[1]

Note: Detailed quantitative results such as tumor growth inhibition percentage and statistical analysis from the in vivo study were not available in the reviewed literature.

Experimental Protocols

This section provides detailed methodologies for the key preclinical experiments cited in this document.

In Vitro Kinase Assays

The inhibitory activity of CFI-400437 against various kinases was determined using commercially available kinase profiling services. A common methodology is as follows:

• Principle: Measurement of the transfer of the γ-phosphate of ATP to a peptide substrate by the target kinase.

• Procedure:

  • The specific kinase, a fluorescently labeled peptide substrate, and ATP are combined in a reaction buffer.

  • CFI-400437 is added at various concentrations.

  • The reaction is allowed to proceed for a specified time at a controlled temperature.

  • The reaction is stopped, and the amounts of phosphorylated and unphosphorylated substrate are determined using a microfluidic capillary electrophoresis system.

  • The IC50 values are calculated from the dose-response curves.

Figure 2: Workflow for a typical in vitro kinase inhibition assay.

Cell-Based Assays

• Cell Culture: Human cancer cell lines (e.g., MCF-7, MDA-MB-468, MDA-MB-231, and various rhabdoid tumor and medulloblastoma lines) are maintained in appropriate culture media supplemented with fetal bovine serum and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Clonogenic (Colony Formation) Assay:

  • Cells are seeded at a low density in 6-well plates.

  • After 24 hours, cells are treated with CFI-400437 (e.g., at 50 nM) or vehicle control.

  • The medium is replaced every 3-4 days with fresh medium containing the compound.

  • After a period of 10-14 days, when visible colonies have formed, the plates are washed, fixed with methanol, and stained with crystal violet.

  • The number of colonies is counted.

• Senescence Assay (Beta-Galactosidase Staining):

  • Cells are seeded in multi-well plates and treated with CFI-400437 or vehicle.

  • After a specified treatment period, the cells are washed and fixed.

  • A staining solution containing X-gal (5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside) is added to the cells and incubated overnight at 37°C.

  • Senescent cells, which exhibit increased β-galactosidase activity at pH 6.0, will stain blue.

  • The percentage of blue-stained cells is determined by microscopy.

• Cell Cycle Analysis:

  • Cells are treated with CFI-400437 (e.g., at 500 nM) or vehicle for a defined period (e.g., 24-72 hours).

  • Both adherent and floating cells are collected, washed, and fixed in cold ethanol.

  • The fixed cells are then treated with RNase A and stained with a DNA-intercalating dye such as propidium (B1200493) iodide.

  • The DNA content of the cells is analyzed by flow cytometry.

  • The percentages of cells in different phases of the cell cycle (G1, S, G2/M) and the presence of polyploid populations are quantified.

In Vivo Xenograft Study

The following is a general protocol based on the available information for the MDA-MB-468 breast cancer xenograft model.

• Animal Model: Female severe combined immunodeficient (SCID) or athymic nude mice are typically used.

• Tumor Implantation: MDA-MB-468 cells are harvested and suspended in a suitable medium (e.g., with Matrigel) and injected subcutaneously into the flank of the mice.

• Treatment: When tumors reach a palpable size, mice are randomized into treatment and control groups. CFI-400437 is administered intraperitoneally (i.p.) at a dose of 25 mg/kg, once daily for 21 consecutive days. The control group receives a vehicle solution.

• Monitoring: Tumor volume and body weight are measured regularly (e.g., twice a week). Tumor volume is often calculated using the formula: (length × width²) / 2.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size, or at the end of the treatment period. The antitumor efficacy is evaluated by comparing the tumor growth in the treated group to the control group.

Disclaimer: The detailed protocol and quantitative results for the in vivo study were not available in the publicly accessible literature at the time of this writing. The information provided is based on a summary from a secondary source.

Summary and Future Directions

(1E)-CFI-400437 dihydrochloride is a potent inhibitor of PLK4 with demonstrated preclinical anti-cancer activity. Its mechanism of action, involving the disruption of centriole duplication and mitotic progression, makes it a compelling candidate for further investigation. The off-target effects on Aurora kinases may offer a synergistic therapeutic benefit.

Future preclinical studies should aim to further elucidate the pharmacokinetic and pharmacodynamic properties of CFI-400437, as well as conduct comprehensive toxicology assessments. Investigating its efficacy in a broader range of cancer models, including patient-derived xenografts, and exploring potential biomarkers of response will be crucial for its clinical development. Combination studies with other anti-cancer agents could also reveal synergistic interactions and provide new therapeutic strategies.

References

• 1. The discovery of PLK4 inhibitors: (E)-3-((1H-Indazol-6-yl)methylene)indolin-2-ones as novel antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Research Applications of PLK4 Inhibitors

Introduction: PLK4 as a Therapeutic Target

Polo-like kinase 4 (PLK4) is a serine/threonine kinase that functions as the master regulator of centriole duplication, a fundamental process for the formation of centrosomes and the mitotic spindle during cell division.[1][2][3] The expression and activity of PLK4 are meticulously controlled in normal cells to ensure that centrioles duplicate exactly once per cell cycle, thereby maintaining genomic stability.[4][5]

Dysregulation of PLK4, typically overexpression, leads to the formation of supernumerary centrioles and centrosome amplification.[4][6] This amplification is a hallmark of many human cancers and is closely associated with chromosomal instability (CIN), aneuploidy, and tumorigenesis.[3][7][8] Elevated PLK4 expression has been observed in a wide variety of tumors, including breast, lung, colorectal, and pancreatic cancers, often correlating with more advanced disease and poorer clinical outcomes.[1][7][8][9] This critical role in oncogenic processes makes PLK4 a highly attractive and promising target for cancer therapy.[6][10][11] Small-molecule inhibitors targeting PLK4 have shown significant efficacy in preclinical and clinical studies, validating its potential as a therapeutic target.[6]

Mechanism of Action of PLK4 Inhibitors

PLK4 inhibitors are a class of targeted therapies that primarily function by binding to the ATP-binding pocket within the kinase domain of the PLK4 enzyme, which blocks its catalytic activity.[1] This inhibition prevents the phosphorylation of downstream substrates essential for the initiation of procentriole assembly.[1][4] The cellular consequences of PLK4 inhibition are complex and often dose-dependent.

• High-Dose Inhibition: Complete or near-complete inhibition of PLK4 activity prevents centriole duplication altogether. Cells undergoing subsequent rounds of division fail to form new centrioles, leading to a progressive loss of centrosomes. These acentrosomal cells often undergo prolonged and error-prone mitosis, which can trigger p53-dependent cell cycle arrest or apoptosis.[2][12]

• Low-Dose Inhibition: Partial or low-dose inhibition of PLK4 can have a paradoxical effect, leading to centriole amplification.[12][13] This occurs because PLK4's own stability is regulated by autophosphorylation, which signals its degradation.[4][14] A low concentration of an inhibitor can create a situation where PLK4 is not active enough to be efficiently degraded but retains sufficient activity to initiate the formation of multiple daughter centrioles, resulting in supernumerary centrosomes.[13] This amplification also leads to mitotic catastrophe and cell death, particularly in cancer cells already prone to genomic instability.[15][16]

Ultimately, by disrupting the precise control of centriole number, PLK4 inhibitors induce mitotic defects, leading to outcomes such as cell cycle arrest, apoptosis, and cellular senescence, which collectively suppress tumor growth.[1]

Bimodal mechanism of PLK4 inhibitors on centriole duplication and cell fate.

Core Research Applications

The primary application of PLK4 inhibitors is in oncology, leveraging the dependence of cancer cells on pathways that regulate cell division and genomic stability.

Oncology

PLK4 is overexpressed in a multitude of cancers, making it a broad-spectrum therapeutic target.[7][9]

• Monotherapy in Solid and Hematological Malignancies: The first-in-class oral PLK4 inhibitor, CFI-400945, has demonstrated significant antitumor activity in preclinical models of breast, ovarian, pancreatic, and lung cancer.[1][16] Clinical trials have shown that CFI-400945 is well-tolerated and exhibits preliminary efficacy in patients with advanced solid tumors.[1][17] In hematological cancers, CFI-400945 has shown potent efficacy, with a Phase 1 trial in patients with relapsed/refractory Acute Myeloid Leukemia (AML) and Myelodysplastic Syndromes (MDS) reporting complete remissions, notably in patients with high-risk TP53 mutations.[18][19]

• Pediatric Cancers: PLK4 is frequently overexpressed in aggressive pediatric brain tumors like medulloblastoma and rhabdoid tumors.[3][17] Inhibition with CFI-400945 has been shown to reduce proliferation, survival, migration, and invasion of tumor cells in preclinical models.[3][5][17]

Synthetic Lethality with TRIM37 Amplification

A key breakthrough in the application of PLK4 inhibitors is the discovery of a synthetic lethal relationship with the amplification or overexpression of TRIM37.[2][14] TRIM37 is an E3-ubiquitin ligase encoded on chromosome 17q23, a region frequently amplified in cancers like neuroblastoma and breast cancer.[2][20] Tumors with high levels of TRIM37 are critically dependent on PLK4 for survival.[21] Inhibition of PLK4 in these TRIM37-high cells induces mitotic catastrophe and potent cell death, while normal cells with low TRIM37 levels are largely unaffected.[14][22]

This discovery has led to the development of next-generation, highly selective PLK4 inhibitors, such as RP-1664, specifically for treating TRIM37-amplified tumors.[21][23][24] RP-1664 is currently in Phase 1 clinical trials for patients with advanced solid tumors characterized by TRIM37 gain.[22][23]

Synthetic lethality between high TRIM37 expression and PLK4 inhibition.

Combination Therapies

To enhance efficacy and overcome potential resistance, PLK4 inhibitors are being explored in combination with other anticancer agents.[7][10]

• With DNA-Damaging Agents: PLK4 inhibition can induce polyploidy, making cancer cells more susceptible to DNA-damaging agents like chemotherapy and radiation therapy.[6][17][25] Combining PLK4 inhibitors with these modalities has shown synergistic effects in preclinical models.[7][25]

• With Other Kinase Inhibitors: Rational combinations with inhibitors of pathways that cooperate with PLK4 are being investigated. For example, antagonizing CDK2, which is involved in centrosome clustering, can cooperate with PLK4 inhibition to induce multipolar mitosis and cell death.[15][16]

Quantitative Data Summary

The following tables summarize key quantitative data for prominent PLK4 inhibitors.

Table 1: Potency and Selectivity of PLK4 Inhibitors

Inhibitor	PLK4 IC50 / Ki	Other Kinases Inhibited (IC50)	Reference(s)
CFI-400945	2.8 nM (IC50) / 0.26 nM (Ki)	AURKB (70.7 nM), NTRK2 (10.6 nM), NTRK3 (9.04 nM)	[10][17][26]
Centrinone	0.9 nM (IC50)	Highly selective over other PLKs	[12]
YLT-11	22 nM (IC50)	>200-fold selective over PLK1, PLK2, PLK3	[8]
R1530	-	Targets all five PLK family members	[27]
Axitinib	4.2 nM (IC50)	VEGFR1-3	[27]

| RP-1664 | - | Exquisite selectivity over related kinases (AURKA/B, PLK1) |[23] |

Table 2: Selected Preclinical Efficacy of PLK4 Inhibitors

Inhibitor	Cancer Type / Model	Key Findings	Reference(s)
CFI-400945	Breast Cancer (MDA-MB-468 xenograft)	Inhibited tumor growth.	[3]
	Lung Cancer (syngeneic xenografts)	Significantly inhibited tumor growth; induced aberrant mitosis.	[16]
	Rhabdoid Tumors (orthotopic xenografts)	Reduced tumor growth and extended survival.	[3][17]
	Pancreatic Cancer (patient-derived xenografts)	Reduced tumor size and increased overall survival.	[5]
YLT-11	Breast Cancer (orthotopic mouse models)	Dramatically delayed tumor proliferation.	[5]

| RP-1664 | TRIM37-high solid tumors (xenografts) | Demonstrated robust, dose-dependent monotherapy activity. |[21] |

Table 3: Overview of Clinical Trials for PLK4 Inhibitors

Inhibitor	Trial Identifier	Phase	Target Indication(s)	Status / Key Findings	Reference(s)
CFI-400945	NCT01954316	I	Advanced Solid Tumors	Completed. Well-tolerated with a favorable pharmacokinetic profile.	[17][27]
	NCT03187288	I	Relapsed/Refractory AML and MDS	Completed. Showed CRs in 3/9 AML patients, including TP53-mutated cases.	[18][27]
	NCT04730258	I	AML, MDS, CMML	Ongoing (monotherapy and combination).	[18]

| RP-1664 | NCT06232408 | I | TRIM37-high Advanced Solid Tumors | Recruiting. First patient dosed in Feb 2024. |[22][23] |

Key Experimental Protocols

Detailed methodologies are crucial for the evaluation of PLK4 inhibitors.

In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™ Assay)

• Objective: To determine the IC50 value of a compound against PLK4.

• Methodology:

  • Recombinant human PLK4 enzyme is incubated with the substrate (e.g., a generic peptide substrate) and ATP in a kinase reaction buffer.

  • A serial dilution of the inhibitor compound is added to the reaction wells.

  • The reaction is allowed to proceed at a set temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

  • ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.

  • Kinase Detection Reagent is added to convert ADP to ATP, and the newly synthesized ATP is measured using a luciferase/luciferin reaction.

  • Luminescence is measured using a plate reader. The signal is proportional to the ADP generated and thus to the kinase activity.

  • Data are normalized to controls (no inhibitor for 0% inhibition, no enzyme for 100% inhibition), and IC50 curves are generated using non-linear regression.

Cell Viability / Proliferation Assay (e.g., CellTiter-Glo® Assay)

• Objective: To measure the effect of PLK4 inhibitors on the proliferation and viability of cancer cell lines.

• Methodology:

  • Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with a range of concentrations of the PLK4 inhibitor for a specified period (e.g., 72 hours).

  • The CellTiter-Glo® reagent, which contains a thermostable luciferase, is added directly to the wells.

  • The plate is mixed on an orbital shaker for 2 minutes to induce cell lysis.

  • The plate is incubated at room temperature for 10 minutes to stabilize the luminescent signal.

  • Luminescence, which is proportional to the amount of ATP present and thus the number of viable cells, is recorded.

  • Results are plotted to determine the concentration at which cell growth is inhibited by 50% (GI50).

Immunofluorescence Staining for Centrosome Quantification

• Objective: To visualize and quantify centriole/centrosome numbers in cells following inhibitor treatment.

• Methodology:

  • Cells are grown on glass coverslips and treated with low and high concentrations of a PLK4 inhibitor for a defined period (e.g., 48 hours).

  • Cells are fixed with a cold solvent (e.g., methanol (B129727) at -20°C for 10 minutes) or a cross-linking agent (e.g., 4% paraformaldehyde).

  • Cells are permeabilized with a detergent solution (e.g., 0.1% Triton X-100 in PBS).

  • Non-specific binding is blocked using a blocking buffer (e.g., 5% BSA in PBS).

  • Cells are incubated with a primary antibody against a centrosomal marker (e.g., rabbit anti-gamma-tubulin or mouse anti-centrin) overnight at 4°C.

  • After washing, cells are incubated with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488 anti-rabbit) for 1 hour at room temperature. DNA is counterstained with DAPI.

  • Coverslips are mounted onto microscope slides.

  • Images are acquired using a fluorescence or confocal microscope, and the number of centrosomes per cell is counted.

A typical workflow for the preclinical evaluation of a PLK4 inhibitor.

In Vivo Tumor Xenograft Study

• Objective: To assess the anti-tumor efficacy and tolerability of a PLK4 inhibitor in a living organism.

• Methodology:

  • Immunocompromised mice (e.g., NOD/SCID or nude mice) are inoculated subcutaneously or orthotopically with a suspension of human cancer cells.

  • Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³).

  • Mice are randomized into vehicle control and treatment groups.

  • The PLK4 inhibitor is administered to the treatment group via a clinically relevant route (e.g., oral gavage) at a predetermined dose and schedule (e.g., daily for 21 days).[17]

  • Tumor dimensions are measured regularly (e.g., twice weekly) with calipers, and tumor volume is calculated.

  • Animal body weight and general health are monitored as indicators of toxicity.

  • At the end of the study, mice are euthanized, and tumors may be excised for pharmacodynamic analysis (e.g., staining for mitotic markers like Phospho-Histone H3).[16]

  • Tumor growth inhibition is calculated, and statistical analysis is performed to determine the significance of the anti-tumor effect.

Conclusion

PLK4 has been unequivocally validated as a critical target for cancer diagnosis and therapy.[6] Inhibitors of PLK4 demonstrate potent anti-tumor activity across a range of malignancies by disrupting the fundamental process of centriole duplication, leading to mitotic catastrophe and cell death.[11] The discovery of synthetic lethal interactions, such as with TRIM37 amplification, has opened a new frontier for precision oncology, allowing for the selective targeting of tumors with specific genetic vulnerabilities.[2][14] Ongoing research and clinical trials are focused on optimizing the therapeutic window of these inhibitors, identifying predictive biomarkers for patient selection, and exploring rational combination strategies to unlock their full potential in the arsenal (B13267) of cancer treatments.[7][10]

References

• 1. What are PLK4 inhibitors and how do they work? [synapse.patsnap.com]
• 2. PLK4: Master Regulator of Centriole Duplication and Its Therapeutic Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy [frontiersin.org]
• 4. Autophosphorylation of Polo-like Kinase 4 and Its Role in Centriole Duplication - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of Polo-like Kinase 4 Inhibitors for the Treatment of Cancer: A Mini Patent Review | Bentham Science [benthamscience.com]
• 7. Role of PLK4 inhibition in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. PLK4: a promising target for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PLK4: a promising target for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. PLK4: Master Regulator of Centriole Duplication and Its Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Polo-like kinase 4 inhibition:astrategy for cancer therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. annualreviews.org [annualreviews.org]
• 16. Polo-like kinase 4 inhibition produces polyploidy and apoptotic death of lung cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Inhibition of polo-like kinase 4 (PLK4): a new therapeutic option for rhabdoid tumors and pediatric medulloblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Preclinical characterization and clinical trial of CFI-400945, a polo-like kinase 4 inhibitor, in patients with relapsed/refractory acute myeloid leukemia and higher-risk myelodysplastic neoplasms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. drugtargetreview.com [drugtargetreview.com]
• 20. researchgate.net [researchgate.net]
• 21. ir.reparerx.com [ir.reparerx.com]
• 22. Repare Therapeutics Doses First Patient in Phase 1 Clinical Trial of RP-1664 - BioSpace [biospace.com]
• 23. Discovery of RP-1664: A First-in-Class Orally Bioavailable, Selective PLK4 Inhibitor. | Semantic Scholar [semanticscholar.org]
• 24. reparerx.com [reparerx.com]
• 25. biorxiv.org [biorxiv.org]
• 26. researchgate.net [researchgate.net]
• 27. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for (1E)-CFI-400437 dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1E)-CFI-400437 dihydrochloride (B599025) is a potent and highly selective, ATP-competitive inhibitor of Polo-like kinase 4 (PLK4).[1][2] PLK4 is a serine/threonine kinase that plays a critical role in centriole duplication during the cell cycle.[3][4][5] Overexpression of PLK4 is observed in various human cancers and is associated with centrosome amplification, chromosomal instability, and tumorigenesis.[3][6] Inhibition of PLK4 represents a promising therapeutic strategy for cancer treatment by inducing mitotic errors and subsequent cell death in cancer cells.[7]

These application notes provide a comprehensive overview of the experimental use of (1E)-CFI-400437 dihydrochloride, including its biochemical and cellular activities, detailed experimental protocols for its evaluation, and a proposed preclinical workflow.

Data Presentation

Biochemical Activity and Kinase Selectivity

(1E)-CFI-400437 dihydrochloride demonstrates high potency for PLK4 and selectivity against a panel of other kinases.

Kinase	IC50 (nM)
PLK4	0.6 [1]
Aurora A	370[1]
Aurora B	210[1]
KDR (VEGFR2)	480[1]
FLT3	180[1]

Cellular Activity: Anti-proliferative Effects

(1E)-CFI-400437 dihydrochloride exhibits potent anti-proliferative activity against various cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)
MCF-7	Breast Cancer	Potent inhibitor (specific IC50 not provided)[1][8]
MDA-MB-468	Triple-Negative Breast Cancer	Potent inhibitor (specific IC50 not provided)[1][8]
MDA-MB-231	Triple-Negative Breast Cancer	Potent inhibitor (specific IC50 not provided)[1][8]
MON	Rhabdoid Tumor	Data not available
BT-12	Atypical Teratoid Rhabdoid Tumor	Data not available
BT-16	Atypical Teratoid Rhabdoid Tumor	Data not available
DAOY	Medulloblastoma	Data not available
D283	Medulloblastoma	Data not available

Signaling Pathway and Experimental Workflows

PLK4 Signaling in Centriole Duplication

PLK4 is a master regulator of centriole duplication. Its activity is tightly controlled to ensure that centrioles duplicate only once per cell cycle. Dysregulation of PLK4 can lead to centrosome amplification and genomic instability, hallmarks of cancer.

Caption: PLK4 signaling pathway in centriole duplication and the inhibitory effect of (1E)-CFI-400437.

Experimental Workflow for Preclinical Evaluation of a PLK4 Inhibitor

A systematic approach is essential for the preclinical evaluation of a targeted therapy like a PLK4 inhibitor.

Caption: A typical preclinical workflow for the evaluation of a PLK4 inhibitor.

Experimental Protocols

In Vitro PLK4 Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol describes the determination of the in vitro potency of (1E)-CFI-400437 dihydrochloride against PLK4 using the ADP-Glo™ Kinase Assay.

Materials:

• PLK4 Kinase Enzyme System (Promega, Cat. No. VA7258 or similar)

• ADP-Glo™ Kinase Assay (Promega, Cat. No. V9101 or similar)

• (1E)-CFI-400437 dihydrochloride

• 384-well white assay plates

• Plate reader capable of measuring luminescence

Procedure:

• Reagent Preparation:

  • Prepare a 5X Reaction Buffer (200mM Tris-HCl, pH 7.5, 100mM MgCl₂, 0.5mg/mL BSA).

  • Prepare a stock solution of (1E)-CFI-400437 dihydrochloride in 100% DMSO.

  • Perform serial dilutions of the compound in 100% DMSO.

  • Dilute the PLK4 enzyme and Myelin Basic Protein (MBP) substrate in 1X Reaction Buffer.

• Kinase Reaction:

  • Add 2.5 µL of the compound dilutions or DMSO (vehicle control) to the wells of a 384-well plate.

  • Add 5 µL of the PLK4 enzyme solution to each well.

  • Initiate the kinase reaction by adding 2.5 µL of a solution containing ATP and MBP substrate. The final ATP concentration should be at the Km for PLK4.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Determine the IC50 value by fitting the data to a four-parameter logistic curve.

Cell Proliferation Assay (MTT Assay)

This protocol measures the effect of (1E)-CFI-400437 dihydrochloride on the proliferation of cancer cells.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-468)

• Complete cell culture medium

• (1E)-CFI-400437 dihydrochloride

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Spectrophotometer

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 2,000 - 5,000 cells per well in 100 µL of complete medium.

  • Incubate overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (1E)-CFI-400437 dihydrochloride in complete medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO).

  • Incubate for 72 hours.

• MTT Addition and Solubilization:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

  • Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Data Analysis:

  • Measure the absorbance at 570 nm using a spectrophotometer.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of viability against the log of the compound concentration.

Clonogenic Survival Assay

This assay assesses the long-term effect of (1E)-CFI-400437 dihydrochloride on the ability of single cells to form colonies.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (1E)-CFI-400437 dihydrochloride

• 6-well cell culture plates

• Crystal violet staining solution (0.5% crystal violet in 25% methanol)

Procedure:

• Cell Seeding:

  • Seed a low density of cells (e.g., 500-1000 cells per well) in 6-well plates and allow them to attach overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of (1E)-CFI-400437 dihydrochloride for 24 hours.

• Colony Formation:

  • After treatment, replace the medium with fresh, drug-free medium.

  • Incubate the plates for 10-14 days, or until colonies of at least 50 cells are visible in the control wells.

• Staining and Counting:

  • Wash the wells with PBS, fix the colonies with methanol (B129727) for 15 minutes, and then stain with crystal violet solution for 15 minutes.

  • Gently wash the plates with water and allow them to air dry.

  • Count the number of colonies in each well.

• Data Analysis:

  • Calculate the surviving fraction for each treatment condition by normalizing the number of colonies to that of the untreated control.

Cell Cycle Analysis by Flow Cytometry

This protocol analyzes the effect of (1E)-CFI-400437 dihydrochloride on cell cycle distribution.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (1E)-CFI-400437 dihydrochloride

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• 70% ethanol (B145695)

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates and treat with (1E)-CFI-400437 dihydrochloride for 24-48 hours.

  • Harvest the cells by trypsinization, and collect both adherent and floating cells.

• Fixation:

  • Wash the cells with ice-cold PBS and resuspend the pellet in 1 mL of PBS.

  • While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cells in PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Analyze the samples on a flow cytometer.

  • Use appropriate software to model the cell cycle distribution and determine the percentage of cells in the G1, S, and G2/M phases, as well as the sub-G1 population (indicative of apoptosis).

Senescence-Associated β-Galactosidase Staining

This assay detects cellular senescence induced by (1E)-CFI-400437 dihydrochloride.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (1E)-CFI-400437 dihydrochloride

• Senescence-Associated β-Galactosidase Staining Kit (e.g., from Cell Signaling Technology)

• Microscope

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and treat with a sublethal concentration of (1E)-CFI-400437 dihydrochloride for an extended period (e.g., 5-7 days).

• Fixation and Staining:

  • Wash the cells with PBS and fix them with the provided fixative solution for 10-15 minutes at room temperature.

  • Wash the cells again with PBS.

  • Add the β-Galactosidase Staining Solution (at pH 6.0) to each well.

  • Incubate the plates at 37°C (in a non-CO₂ incubator) overnight.

• Visualization:

  • Observe the cells under a microscope for the development of a blue color, which indicates senescent cells.

  • Capture images and quantify the percentage of blue-stained cells.

In Vivo Tumor Xenograft Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of (1E)-CFI-400437 dihydrochloride in a mouse xenograft model.

Materials:

• MDA-MB-468 cancer cells

• Immunocompromised mice (e.g., athymic nude or NOD/SCID)

• Matrigel

• (1E)-CFI-400437 dihydrochloride

• Vehicle for drug administration

• Calipers for tumor measurement

Procedure:

• Tumor Implantation:

  • Harvest MDA-MB-468 cells and resuspend them in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 1-5 x 10⁷ cells/mL.

  • Subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse.

• Tumor Growth and Treatment Initiation:

  • Monitor the mice for tumor formation.

  • Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration:

  • Prepare a formulation of (1E)-CFI-400437 dihydrochloride for intraperitoneal (i.p.) injection. A previously reported dose is 25 mg/kg.[1]

  • Administer the compound or vehicle to the respective groups daily for a specified period (e.g., 21 days).[1]

• Efficacy Evaluation:

  • Measure tumor volume with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histopathology, biomarker analysis).

• Data Analysis:

  • Plot the mean tumor volume over time for each group.

  • Calculate the tumor growth inhibition (TGI) for the treatment group compared to the control group.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Role of Polo-like Kinases Plk1 and Plk4 in the Initiation of Centriole Duplication—Impact on Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Polo-like kinase 4 inhibition:astrategy for cancer therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CFI-400437 [cogershop.com]

Application Notes and Protocols for (1E)-CFI-400437 Dihydrochloride in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1E)-CFI-400437 dihydrochloride (B599025) is a potent and selective ATP-competitive inhibitor of Polo-like kinase 4 (PLK4).[1][2][3] PLK4 is a master regulator of centriole duplication, and its dysregulation is implicated in tumorigenesis and cancer progression.[4][5][6] These application notes provide detailed protocols for the dissolution of (1E)-CFI-400437 dihydrochloride and its application in cell culture-based assays.

Chemical Properties and Solubility

Proper dissolution is critical for the accurate and reproducible use of (1E)-CFI-400437 dihydrochloride in cellular assays. The solubility of the compound in various solvents is summarized below.

Solvent	Solubility	Molar Concentration (at max solubility)	Notes
DMSO	25 mg/mL	44.2 mM	Use fresh, anhydrous DMSO as moisture can reduce solubility.[3]
Water	2 mg/mL	3.54 mM
Ethanol	Insoluble	N/A

(Data compiled from multiple sources)

Preparation of Stock and Working Solutions

Materials Required

• (1E)-CFI-400437 dihydrochloride powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Sterile, nuclease-free water or phosphate-buffered saline (PBS)

• Sterile cell culture medium

Protocol for Preparing a 10 mM Stock Solution in DMSO

• Equilibrate the vial of (1E)-CFI-400437 dihydrochloride powder to room temperature before opening.

• Weigh the desired amount of powder using a calibrated analytical balance in a chemical fume hood.

• Reconstitute the powder in anhydrous DMSO to a final concentration of 10 mM. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 5.65 mg of (1E)-CFI-400437 dihydrochloride (MW: 565.49 g/mol ) in 1 mL of anhydrous DMSO.

• Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) and sonication can be used to aid dissolution if necessary.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solutions

• -80°C: Store for up to 1 year.[3]

• -20°C: Store for up to 1 month.[3][7]

Note: Always protect the stock solution from light and moisture.

Preparation of Working Solutions

• Thaw a single aliquot of the 10 mM stock solution at room temperature.

• Dilute the stock solution to the desired final concentration using pre-warmed, sterile cell culture medium.

• It is recommended to prepare working solutions fresh for each experiment and not to store them.

• The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Experimental Protocols

Cell Proliferation Assay (Example using MTT)

This protocol provides a general guideline for assessing the effect of (1E)-CFI-400437 dihydrochloride on cell proliferation. Optimization for specific cell lines and experimental conditions is recommended.

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth during the course of the experiment.

• Compound Treatment: After allowing the cells to adhere overnight, treat them with a serial dilution of (1E)-CFI-400437 dihydrochloride. Include a vehicle control (DMSO-treated) group.

• Incubation: Incubate the plate for a period that allows for multiple cell doublings (e.g., 48-72 hours).

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

  • Add solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Recommended Working Concentrations

The optimal working concentration of (1E)-CFI-400437 dihydrochloride will vary depending on the cell line and the specific assay. The following table provides a starting point based on published data.

Assay Type	Cell Line(s)	Effective Concentration Range
Colony Formation Assay	Rhabdoid tumor and medulloblastoma cells	50 nM (complete inhibition observed)[8][9]
Cell Cycle Analysis	Rhabdoid tumor and medulloblastoma cells	500 nM (induced polyploidy)[8][9]
Growth Inhibition	Breast cancer cell lines	IC50 values in the nanomolar range[2]

Mechanism of Action and Signaling Pathway

(1E)-CFI-400437 dihydrochloride is a highly selective inhibitor of PLK4, a serine/threonine kinase that plays a crucial role in centriole duplication during the S phase of the cell cycle.[5] Inhibition of PLK4 leads to defects in centrosome duplication, which can result in mitotic catastrophe, aneuploidy, and ultimately, cell death in cancer cells.

PLK4 has also been shown to be involved in other signaling pathways implicated in cancer progression, such as the Wnt/β-catenin and PI3K/Akt pathways.[1]

Caption: PLK4 signaling pathway and the inhibitory action of (1E)-CFI-400437.

Experimental Workflow

The following diagram illustrates a typical workflow for studying the effects of (1E)-CFI-400437 dihydrochloride in cell culture.

Caption: General workflow for cell-based assays with (1E)-CFI-400437.

References

• 1. Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy [frontiersin.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for (1E)-CFI-400437 Dihydrochloride In Vivo Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1E)-CFI-400437 dihydrochloride (B599025) is a potent and selective ATP-competitive inhibitor of Polo-like kinase 4 (PLK4).[1][2][3] PLK4 is a crucial regulator of centriole duplication during the cell cycle.[4] Its overexpression is implicated in tumorigenesis and is associated with poor prognosis in various cancers, making it a compelling target for anti-cancer therapies.[4][5] Inhibition of PLK4 disrupts centriole duplication, leading to mitotic errors, genomic instability, and ultimately, cancer cell death.[4] These application notes provide detailed protocols for the in vivo formulation and administration of (1E)-CFI-400437 dihydrochloride for pre-clinical research.

Quantitative Data Summary

The following tables summarize the key quantitative data for (1E)-CFI-400437 dihydrochloride based on available information.

Table 1: Physicochemical Properties and Solubility

Property	Value	Source
Molecular Weight	565.49 g/mol	[6]
Formula	C₂₉H₂₈N₆O₂·2HCl	[6]
Solubility in DMSO	25 mg/mL (44.2 mM)	[6]
Solubility in Water	2 mg/mL	[6]
Appearance	Solid powder	[3]

Table 2: In Vivo Study Parameters

Parameter	Details	Source
Animal Model	Mouse Xenograft (MDA-MB-468 breast cancer)	[1]
Dosage	25 mg/kg	[1]
Administration Route	Intraperitoneal (i.p.) injection	[1]
Dosing Schedule	Once daily for 21 days	[1]
Vehicle Formulation	5% DMSO + 30% PEG300 + 5% Tween 80 + 60% Saline/PBS/ddH₂O	[2]

Signaling Pathway

(1E)-CFI-400437 dihydrochloride exerts its anti-cancer effects by inhibiting PLK4. Overexpression of PLK4 in cancer cells leads to uncontrolled centriole duplication, a hallmark of genomic instability. PLK4 inhibition by CFI-400437 disrupts this process, leading to mitotic catastrophe and apoptosis. Furthermore, PLK4 has been shown to activate pro-tumorigenic signaling pathways such as Wnt/β-catenin and PI3K/Akt, and promote epithelial-mesenchymal transition (EMT), a process critical for cancer metastasis.[4][5]

PLK4 Signaling Pathway and Inhibition by CFI-400437.

Experimental Protocols

Protocol 1: Preparation of (1E)-CFI-400437 Dihydrochloride Formulation for In Vivo Administration

This protocol details the preparation of a stock solution and the final formulation for intraperitoneal injection in mice.

Materials:

• (1E)-CFI-400437 dihydrochloride powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Polyethylene glycol 300 (PEG300), sterile

• Tween 80, sterile

• Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

• Sterile microcentrifuge tubes and conical tubes

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Stock Solution Preparation (e.g., 20 mg/mL in DMSO):

  • Aseptically weigh the required amount of (1E)-CFI-400437 dihydrochloride powder.

  • Add the appropriate volume of sterile DMSO to achieve a 20 mg/mL concentration. For example, to prepare 1 mL of stock solution, add 20 mg of the compound to 1 mL of DMSO.

  • Vortex thoroughly until the powder is completely dissolved. The solution should be clear.

  • Store the stock solution at -20°C for short-term storage or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

• Working Solution Formulation (e.g., for a 2 mg/mL final concentration):

  • This formulation is based on the vehicle composition: 5% DMSO, 30% PEG300, 5% Tween 80, and 60% sterile saline/PBS.

  • To prepare 1 mL of the final working solution:

    • Start with 100 µL of the 20 mg/mL stock solution in DMSO.

    • Add 300 µL of PEG300. Vortex until the solution is homogeneous.

    • Add 50 µL of Tween 80. Vortex again until the solution is clear and uniform.

    • Add 550 µL of sterile saline or PBS to reach a final volume of 1 mL.

    • Vortex one final time to ensure complete mixing.

  • The final concentration of (1E)-CFI-400437 dihydrochloride in this working solution will be 2 mg/mL.

  • Prepare the working solution fresh on the day of administration.

Table 3: Example Formulation Calculation for a 25 mg/kg Dose

Parameter	Value
Mouse Body Weight	20 g (0.02 kg)
Desired Dose	25 mg/kg
Required Amount of Drug per Mouse	0.5 mg (25 mg/kg * 0.02 kg)
Concentration of Working Solution	2 mg/mL
Injection Volume per Mouse	0.25 mL (0.5 mg / 2 mg/mL)

Protocol 2: In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol provides a general workflow for evaluating the anti-tumor efficacy of (1E)-CFI-400437 dihydrochloride in a subcutaneous xenograft model.

Materials and Equipment:

• Female athymic nude mice (4-6 weeks old)

• Cancer cell line (e.g., MDA-MB-468 human breast cancer cells)

• Cell culture medium and supplements

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS), sterile

• Matrigel (optional, can improve tumor take rate)

• Syringes and needles (27-30 gauge)

• Calipers for tumor measurement

• Animal balance

• Prepared (1E)-CFI-400437 dihydrochloride formulation and vehicle control

Procedure:

• Animal Acclimatization:

  • Upon arrival, allow the mice to acclimatize to the animal facility for at least one week under standard housing conditions (12-hour light/dark cycle, controlled temperature and humidity, ad libitum access to food and water).

• Tumor Cell Implantation:

  • Culture the selected cancer cell line under standard conditions.

  • On the day of implantation, harvest the cells by trypsinization, wash with PBS, and resuspend in sterile PBS or a 1:1 mixture of PBS and Matrigel.

  • Count the cells and adjust the concentration to the desired number for injection (e.g., 5 x 10⁶ cells in 100-200 µL).

  • Subcutaneously inject the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring and Group Randomization:

  • Monitor the mice for tumor growth.

  • Once the tumors reach a palpable size (e.g., 100-150 mm³), measure the tumor volume using calipers (Volume = 0.5 x Length x Width²).

  • Randomize the mice into treatment and control groups with similar average tumor volumes.

• Drug Administration:

  • Prepare the (1E)-CFI-400437 dihydrochloride formulation and the vehicle control as described in Protocol 1.

  • Administer the drug or vehicle to the respective groups via the chosen route (e.g., intraperitoneal injection).

  • Follow the predetermined dosing schedule (e.g., once daily for 21 days).

• Monitoring and Data Collection:

  • Measure tumor volumes and mouse body weights 2-3 times per week.

  • Monitor the animals for any signs of toxicity or adverse effects.

  • At the end of the study, euthanize the mice according to institutional guidelines.

• Endpoint Analysis:

  • Excise the tumors and measure their final weight.

  • Portions of the tumor tissue can be fixed in formalin for histopathological analysis or snap-frozen for molecular analysis (e.g., Western blotting, PCR).

Experimental Workflow for a Xenograft Study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CFI-400437 | TargetMol [targetmol.com]
• 3. medkoo.com [medkoo.com]
• 4. Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High PLK4 expression promotes tumor progression and induces epithelial-mesenchymal transition by regulating the Wnt/β-catenin signaling pathway in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]

Application Notes and Protocols for CFI-400437

For Researchers, Scientists, and Drug Development Professionals

Introduction

CFI-400437 is a potent and selective, ATP-competitive inhibitor of Polo-like kinase 4 (PLK4), a crucial regulator of centriole duplication and mitotic progression.[1][2][3] Its high selectivity makes it a valuable tool for investigating the cellular functions of PLK4 and a potential therapeutic agent in oncology, particularly for cancers exhibiting PLK4 overexpression.[1][3] This document provides detailed application notes and protocols for the proper storage, handling, and use of CFI-400437 to ensure its stability and efficacy in experimental settings.

Data Presentation: Recommended Storage Conditions

Proper storage of CFI-400437 is critical to maintain its chemical integrity and biological activity. The following table summarizes the recommended storage conditions for CFI-400437 in different forms based on information from various suppliers.

Form	Supplier	Short-Term Storage	Long-Term Storage	Shipping Conditions
Solid (Powder)	MedKoo Biosciences (HCl salt)	0 - 4°C (days to weeks), dry, dark	-20°C (months to years)	Ambient temperature
MySkinRecipes (Free base)	2 - 8°C, sealed, dry	Not specified	Not specified
Selleck Chemicals	Not specified	-20°C (3 years)	Not specified
MedChemExpress	Room temperature (in continental US)	Refer to Certificate of Analysis	Room temperature
Stock Solution	Selleck Chemicals	-20°C (1 month)	-80°C (1 year)	Not applicable

Experimental Protocols

Reconstitution of CFI-400437 Powder

Objective: To prepare a concentrated stock solution of CFI-400437 for use in cell culture or in vivo experiments.

Materials:

• CFI-400437 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, nuclease-free microcentrifuge tubes or vials

• Calibrated micropipettes

Protocol:

• Equilibrate the vial of CFI-400437 powder to room temperature before opening to prevent moisture condensation.

• Based on the desired stock concentration and the amount of powder, calculate the required volume of DMSO. For example, to prepare a 10 mM stock solution from 1 mg of CFI-400437 (Molecular Weight: 492.57 g/mol for the free base), you would add approximately 203 µL of DMSO.

• Add the calculated volume of DMSO to the vial containing the CFI-400437 powder.

• Vortex the solution gently until the powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 1 year).[4]

In Vitro Kinase Assay

Objective: To determine the inhibitory activity of CFI-400437 against PLK4 or other kinases.

Materials:

• Recombinant PLK4 enzyme

• Kinase buffer

• ATP

• Substrate peptide

• CFI-400437 stock solution

• Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay)

• Microplate reader

Protocol:

• Prepare a serial dilution of CFI-400437 in kinase buffer at various concentrations.

• In a microplate, add the PLK4 enzyme, the substrate peptide, and the diluted CFI-400437.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction mixture at the optimal temperature for the enzyme (typically 30°C) for a specified period.

• Stop the reaction and measure the kinase activity using a suitable detection reagent according to the manufacturer's instructions.

• Plot the kinase activity against the concentration of CFI-400437 to determine the IC50 value.

Cell Viability Assay

Objective: To assess the effect of CFI-400437 on the proliferation of cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-468 breast cancer cells)

• Complete cell culture medium

• CFI-400437 stock solution

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• 96-well cell culture plates

• Incubator (37°C, 5% CO2)

Protocol:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of CFI-400437 in complete cell culture medium.

• Remove the old medium from the wells and add the medium containing the different concentrations of CFI-400437. Include a vehicle control (DMSO) group.

• Incubate the cells for a specified period (e.g., 72 hours).

• Add the cell viability reagent to each well according to the manufacturer's protocol.

• Measure the cell viability using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the GI50 (concentration for 50% growth inhibition).

Mandatory Visualization

Signaling Pathway of PLK4 Inhibition by CFI-400437

Caption: Inhibition of the PLK4 signaling pathway by CFI-400437 disrupts centriole duplication.

Experimental Workflow for Cell-Based Assays

Caption: A generalized workflow for conducting cell-based assays with CFI-400437.

Safety and Handling Precautions

CFI-400437 is for research use only and is not for human or veterinary use.[2] Standard laboratory safety practices should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of dust or contact with skin and eyes. In case of contact, wash the affected area thoroughly with water. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[5][6]

References

• 1. CFI-400437 [myskinrecipes.com]
• 2. medkoo.com [medkoo.com]
• 3. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for CFI-400437 in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

CFI-400437 is a potent and selective ATP-competitive inhibitor of Polo-like kinase 4 (PLK4), a crucial regulator of centriole duplication during the cell cycle.[1][2][3][4] Its ability to disrupt mitotic progression makes it a significant subject of interest in cancer research.[4][5][6] Overexpression of PLK4 can lead to centrosome amplification, genetic instability, and carcinogenesis, highlighting PLK4 as a promising target for anti-cancer therapies.[5][7] These application notes provide detailed information on the effective concentrations of CFI-400437 for various in vitro assays and a comprehensive protocol for a cell viability assay.

Mechanism of Action

CFI-400437 functions by binding to the ATP-binding pocket of the PLK4 kinase domain, which blocks its enzymatic activity.[4] This inhibition prevents the necessary phosphorylation of substrates for centriole duplication.[4] Consequently, cells treated with CFI-400437 experience mitotic defects, leading to cell cycle arrest and apoptosis.[4] Depending on the concentration, PLK4 inhibition can either lead to centrosome amplification (at lower doses) or a failure of centriole duplication and subsequent centrosome loss (at higher doses).[8]

Data Presentation

Biochemical Assay Data

The following table summarizes the half-maximal inhibitory concentration (IC50) of CFI-400437 against its primary target, PLK4, and other kinases. This data is crucial for understanding the compound's potency and selectivity.

Target Kinase	IC50 (nM)	Notes
PLK4	0.6[1][2][9]	High selectivity and potency.
PLK4	1.55[5]
Aurora A	370[1][9]	Over two orders of magnitude higher than for PLK4.
Aurora B	210[1][9]
Aurora B	<15[1][5]
Aurora C	<15[5]
KDR	480[1][9]
FLT-3	180[1][9]

Cell-Based Assay Data

The effective concentration of CFI-400437 can vary depending on the cell line and the specific assay. The table below provides a summary of concentrations used in various cell-based studies.

Cell Line(s)	Assay Type	Effective Concentration	Observed Effect
MCF-7, MDA-MB-468, MDA-MB-231	Cell Growth/Proliferation	Not specified	Potent inhibition of cell growth.[1][9]
Rhabdoid tumor (RT) and Medulloblastoma (MB) cell lines	Colony Formation	50 nM	Complete inhibition of colony formation.[7]
RT and MB cell lines	Senescence (Beta-galactosidase assay)	Not specified	Induction of cell senescence.[7]
RT and MB cell lines	Cell Cycle Analysis	500 nM	Induction of polyploidy.[7]

Signaling Pathway and Experimental Workflow Visualization

To facilitate a clearer understanding of the underlying biological processes and experimental procedures, the following diagrams have been generated.

Caption: PLK4 signaling pathway and the inhibitory action of CFI-400437.

Caption: Experimental workflow for a cell viability assay using CFI-400437.

Experimental Protocols

Cell Viability/Proliferation Assay

This protocol outlines a method to determine the effect of CFI-400437 on the viability and proliferation of a chosen cancer cell line using a commercially available reagent such as PrestoBlue™.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-468)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• CFI-400437 (stock solution prepared in DMSO)

• 96-well clear-bottom black plates

• PrestoBlue™ Cell Viability reagent or similar

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Plate reader capable of measuring fluorescence (e.g., 560 nm excitation/590 nm emission)

Procedure:

• Cell Seeding: a. Culture and harvest cells during their logarithmic growth phase. b. Perform a cell count and determine cell viability (e.g., using a hemocytometer and trypan blue). c. Dilute the cell suspension to the desired seeding density (e.g., 5,000 cells/well) in a complete culture medium. d. Seed 100 µL of the cell suspension into each well of a 96-well plate. e. Include wells with medium only to serve as a background control. f. Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• Preparation of CFI-400437 Dilutions: a. Prepare a series of CFI-400437 dilutions from your stock solution in a complete culture medium. A common approach is to perform a 10-point serial dilution to cover a broad concentration range (e.g., 1 nM to 10 µM). b. Include a vehicle control (DMSO) at the same concentration as in the highest CFI-400437 treatment.

• Cell Treatment: a. Carefully remove the culture medium from the wells. b. Add 100 µL of the prepared CFI-400437 dilutions or vehicle control to the respective wells in triplicate. c. Incubate the plate at 37°C in a 5% CO2 incubator for a predetermined duration (e.g., 72 hours).

• Viability Assessment: a. Following the incubation period, add 10 µL of PrestoBlue™ reagent to each well. b. Incubate the plate for 1-4 hours at 37°C, protected from light. c. Measure the fluorescence at the appropriate wavelengths (e.g., 560 nm excitation and 590 nm emission) using a plate reader.

• Data Analysis: a. Subtract the average fluorescence of the medium-only wells from all other readings. b. Normalize the data to the vehicle-treated control wells, which represent 100% viability. c. Plot the normalized viability against the logarithm of the CFI-400437 concentration. d. Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Conclusion

CFI-400437 is a highly effective inhibitor of PLK4, demonstrating significant anti-proliferative effects in various cancer cell lines. The provided data and protocols offer a solid foundation for researchers to design and execute in vitro experiments to further investigate the therapeutic potential of this compound. It is important to note that the optimal concentration of CFI-400437 will be cell line and assay dependent, and therefore, empirical determination is recommended.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CFI-400437 [cogershop.com]
• 3. medkoo.com [medkoo.com]
• 4. What are PLK4 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PLK4 as a potential target to enhance radiosensitivity in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Polo-like kinase 4 inhibition:astrategy for cancer therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CFI-400437 [cnreagent.com]

Application Notes and Protocols for CFI-400437 in Acute Myeloid Leukemia Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid proliferation of abnormal myeloid progenitor cells in the bone marrow. Polo-like kinase 4 (PLK4) is a crucial regulator of centriole duplication and mitotic progression, and its aberrant expression has been implicated in the pathogenesis of various cancers, including AML. CFI-400437 is a potent and selective ATP-competitive inhibitor of PLK4.[1] This document provides a summary of the available data on CFI-400437 and detailed protocols for its evaluation in preclinical AML models.

Note on Data Availability: Publicly available research specifically detailing the effects of CFI-400437 in AML models is limited. The following data and protocols are based on the known mechanism of action of PLK4 inhibitors and established methodologies for anti-leukemic drug evaluation. The successor to CFI-400437, CFI-400945, has been more extensively studied in recent AML preclinical and clinical settings.

Data Presentation

Table 1: In Vitro Efficacy of CFI-400437

Parameter	Cell Line(s)	Value	Reference / Notes
PLK4 Inhibition (IC50)	Enzyme Assay	0.6 nM	[1]
AML Cell Line Viability (IC50)	e.g., MV4-11, MOLM-13, KG-1	Data not available in searched literature	-
Induction of Apoptosis	AML Cell Lines	Data not available in searched literature	-

Table 2: In Vivo Efficacy of CFI-400437

Model	Dosing Regimen	Outcome	Reference / Notes
AML Xenograft (e.g., MV4-11)	Data not available in searched literature	Data not available in searched literature	A dosing regimen of 25 mg/kg, i.p. once daily for 21 days was effective in a breast cancer xenograft model.[1]

Signaling Pathway and Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (1E)-CFI-400437 dihydrochloride in Neuroblastoma Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1E)-CFI-400437 dihydrochloride (B599025) is a potent and highly selective inhibitor of Polo-like kinase 4 (PLK4), a serine/threonine kinase that plays a crucial role in centriole duplication during the cell cycle.[1][2] Overexpression of PLK4 is observed in various cancers, including neuroblastoma, making it a promising therapeutic target.[2][3] Inhibition of PLK4 in cancer cells can lead to mitotic errors, cell cycle arrest, and ultimately, apoptosis.[3][4] These application notes provide a summary of the current understanding of (1E)-CFI-400437 dihydrochloride's effects on neuroblastoma and detailed protocols for its use in in vitro and in vivo research.

Mechanism of Action

(1E)-CFI-400437 dihydrochloride is an ATP-competitive inhibitor of PLK4.[2] In neuroblastoma, the inhibition of PLK4 has a dual effect dependent on the concentration of the inhibitor. At high concentrations, complete inhibition of PLK4 leads to a failure in centriole duplication, resulting in mitotic arrest and apoptosis.[4][5] At lower concentrations, partial inhibition of PLK4 can lead to centriole amplification, causing multipolar spindle formation during mitosis, which also results in mitotic catastrophe and cell death.[4][5]

Research on the related PLK4 inhibitor, CFI-400945, has elucidated a key signaling pathway in neuroblastoma.[3] Inhibition of PLK4 disrupts the PLK4-CXCR4 signaling axis, which in turn modulates cyclin D1 expression through the PI3K/Akt pathway, leading to cell cycle arrest and promoting neuronal differentiation.[3]

Quantitative Data

While specific in vitro data for (1E)-CFI-400437 dihydrochloride in neuroblastoma cell lines is limited in the public domain, the following table includes its general potency and data for a closely related PLK4 inhibitor, CFI-400945, in various neuroblastoma cell lines.

Table 1: In Vitro Potency of PLK4 Inhibitors

Compound	Target	IC50 (nM)	Neuroblastoma Cell Line	IC50 (µM)	Reference
(1E)-CFI-400437	PLK4	0.6	-	-	[1]
CFI-400945	PLK4	-	IMR-32	1.390	[6]
SK-N-SH	-	[6]
SK-N-AS	-	[6]
SK-N-BE(2)	-	[6]
SH-SY5Y	0.3154	[6]

Table 2: In Vivo Efficacy of (1E)-CFI-400437 dihydrochloride (in Breast Cancer Xenograft Model)

Compound	Dosage	Administration	Tumor Model	Outcome	Reference
(1E)-CFI-400437	25 mg/kg	Intraperitoneal, daily for 21 days	MDA-MB-468 breast cancer mouse xenograft	Effective tumor growth inhibition	[1]

Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijbs.com [ijbs.com]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. PLK4 as a Key Regulator of Neuroblastoma Differentiation and a Promising Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: CFI-400437 for the Study of Mitotic Defects

For Researchers, Scientists, and Drug Development Professionals

Introduction

CFI-400437 is a potent, orally bioavailable, and highly selective ATP-competitive inhibitor of Polo-like kinase 4 (PLK4). PLK4 is a master regulator of centriole duplication, a process essential for the formation of centrosomes and, consequently, the bipolar mitotic spindle.[1] Given that dysregulation of centrosome number is a hallmark of many cancers, leading to genomic instability, PLK4 has emerged as a critical target in oncology research. CFI-400437 serves as a powerful chemical tool to probe the fundamental mechanisms of mitosis and to explore therapeutic strategies that exploit mitotic vulnerabilities in cancer cells.

Mechanism of Action

PLK4's primary role is to initiate the formation of a new "daughter" centriole adjacent to the "mother" centriole once per cell cycle.[2][3] This ensures that a cell entering mitosis has precisely two centrosomes to form a bipolar spindle.

Key points of CFI-400437's action:

• Direct PLK4 Inhibition: CFI-400437 binds to the ATP-binding pocket of PLK4, preventing its kinase activity. This blocks the phosphorylation of downstream PLK4 substrates like STIL, which is a critical step for recruiting other essential proteins (e.g., SAS-6) to the site of new centriole assembly.[4]

• Induction of Mitotic Defects: Inhibition of PLK4 disrupts the centriole duplication cycle. Complete inhibition leads to a failure to form new centrioles, resulting in cells with fewer than two centrosomes.[5] This can cause the formation of monopolar spindles and mitotic arrest. Paradoxically, partial or low-dose inhibition can sometimes lead to centriole overduplication, creating cells with multiple centrosomes that form multipolar spindles, leading to chromosome mis-segregation.[5]

• Downstream Consequences: The mitotic defects induced by CFI-400437, such as cytokinesis failure and the generation of polyploid cells, can trigger downstream signaling pathways, including the activation of tumor suppressors like p53 and the Hippo/YAP pathway, ultimately leading to cell cycle arrest or apoptosis.[1][6]

Diagram: Mechanism of CFI-400437 Action

Caption: CFI-400437 inhibits PLK4, blocking centriole duplication.

Quantitative Data

Table 1: Kinase Inhibitory Profile of CFI-400437

This table summarizes the half-maximal inhibitory concentrations (IC₅₀) of CFI-400437 against its primary target, PLK4, and key off-target kinases. The high selectivity for PLK4 is evident.

Kinase Target	IC₅₀ Value	Reference
PLK4	0.6 nM	[2]
Aurora A	370 nM	[2]
Aurora B	210 nM	[2]
KDR (VEGFR2)	480 nM	[2]
FLT-3	180 nM	[2]

Note: While highly selective, activity against Aurora kinases at higher concentrations may contribute to the observed mitotic phenotypes.

Table 2: Cellular Effects of CFI-400437 on Cancer Cell Lines

This table outlines the phenotypic consequences of treating various cancer cell lines with CFI-400437 at specified concentrations.

Cell Line Type	Concentration	Observed Effect	Reference
Breast Cancer (MCF-7, MDA-MB-468)	Not specified	Potent inhibition of cell growth	[2]
Rhabdoid Tumor & Medulloblastoma	50 nM	Complete inhibition of colony formation	[6]
Rhabdoid Tumor & Medulloblastoma	500 nM	Induction of polyploidy (DNA content >4N)	[6]
Rhabdoid Tumor & Medulloblastoma	50 nM	Induction of cellular senescence	[6]

Experimental Protocols

Protocol 1: Cell Cycle Analysis via Flow Cytometry

This protocol is designed to quantify changes in cell cycle distribution, specifically G2/M arrest and the emergence of polyploid cells (>4N DNA content), following CFI-400437 treatment.

Materials:

• Cells of interest

• CFI-400437 (and DMSO as vehicle control)

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (B145695), ice-cold

• Propidium Iodide (PI) Staining Solution (50 µg/mL PI, 100 µg/mL RNase A in PBS)[7]

• Flow cytometer

Procedure:

• Cell Seeding: Plate cells in 6-well plates at a density that will not exceed 80% confluency by the end of the experiment. Allow cells to adhere overnight.

• Treatment: Treat cells with the desired concentrations of CFI-400437 (e.g., 50 nM, 500 nM) and a vehicle control (DMSO). Incubate for 24-48 hours.

• Harvesting: Aspirate the media, wash cells once with PBS, and harvest using trypsin. Collect cells, including any floating cells from the media, into a 15 mL conical tube.

• Fixation: Centrifuge cells at 300 x g for 5 minutes. Aspirate the supernatant and resuspend the pellet in 500 µL of cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.[7][8]

• Storage: Incubate cells on ice for at least 30 minutes or store at 4°C for up to several weeks.[8]

• Staining: Pellet the fixed cells by centrifugation (e.g., 500 x g for 5 minutes). Decant the ethanol and wash the pellet once with PBS. Resuspend the cell pellet in 500 µL of PI Staining Solution.[7]

• Incubation: Incubate at room temperature for 30 minutes in the dark.

• Analysis: Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample. Use a linear scale for the DNA content histogram (FL2-A). Gate on single cells to exclude doublets.[9] Quantify the percentage of cells in G0/G1, S, G2/M, and >4N populations.

Diagram: Experimental Workflow for Mitotic Defect Analysis

Caption: Workflow for analyzing mitotic defects induced by CFI-400437.

Protocol 2: Immunofluorescence for Visualizing Mitotic Structures

This protocol allows for the direct visualization of mitotic spindles, centrosomes, and chromosomes to identify abnormalities like multipolar spindles or centrosome amplification.

Materials:

• Cells grown on sterile glass coverslips

• CFI-400437 (and DMSO control)

• Fixative: 4% Paraformaldehyde (PFA) in PBS or ice-cold Methanol (B129727)

• Permeabilization Buffer: 0.25% Triton X-100 in PBS

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in PBS

• Primary Antibodies: e.g., mouse anti-α-tubulin (for spindles), rabbit anti-γ-tubulin (for centrosomes)[10][11]

• Secondary Antibodies: e.g., Alexa Fluor 488 anti-mouse, Alexa Fluor 594 anti-rabbit

• Nuclear Stain: DAPI (4′,6-diamidino-2-phenylindole)

• Mounting Medium

Procedure:

• Cell Culture: Seed cells on sterile coverslips in a 12-well or 24-well plate and allow them to adhere.

• Treatment: Treat with CFI-400437 for the desired time.

• Fixation:

  • For PFA fixation: Aspirate media, wash once with PBS, and fix with 4% PFA for 15 minutes at room temperature.

  • For Methanol fixation (better for microtubules): Aspirate media and fix with ice-cold methanol for 10 minutes at -20°C.

• Permeabilization: Wash coverslips 3 times with PBS. If PFA-fixed, permeabilize with 0.25% Triton X-100 for 10 minutes. (Methanol fixation also permeabilizes).

• Blocking: Wash 3 times with PBS. Block with 5% BSA in PBS for 1 hour at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation: Dilute primary antibodies in blocking buffer. Invert coverslips onto a drop of the antibody solution on a piece of parafilm and incubate overnight at 4°C in a humidified chamber.

• Washing: Wash coverslips 3 times with PBS for 5 minutes each.

• Secondary Antibody Incubation: Dilute fluorescently-labeled secondary antibodies in blocking buffer. Incubate for 1 hour at room temperature, protected from light.

• Nuclear Staining: Wash 3 times with PBS. Incubate with DAPI (1 µg/mL in PBS) for 5 minutes.

• Mounting: Wash once more with PBS. Mount the coverslip onto a glass slide using a drop of mounting medium. Seal the edges with nail polish.

• Imaging: Visualize using a fluorescence or confocal microscope. Capture images to analyze spindle morphology, centrosome number, and chromosome alignment.

Protocol 3: Western Blot for Hippo Pathway Activation

Studies on the related PLK4 inhibitor CFI-400945 show that mitotic defects can activate the Hippo tumor suppressor pathway.[6] This protocol is for detecting the phosphorylation of key Hippo pathway proteins.

Materials:

• Treated cell pellets

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane and transfer buffer

• Blocking Buffer: 5% non-fat milk or BSA in TBST

• Primary Antibodies: e.g., rabbit anti-phospho-LATS1, rabbit anti-phospho-YAP, and their total protein counterparts.

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Lysis: Lyse treated cell pellets in ice-cold RIPA buffer.

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Denature 20-30 µg of protein per sample and separate by size on an SDS-PAGE gel.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane in 5% milk or BSA in TBST for 1 hour.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Washing & Secondary Incubation: Wash with TBST and incubate with HRP-conjugated secondary antibody for 1 hour.

• Detection: Wash again and apply ECL substrate. Detect the signal using a chemiluminescence imager. Analyze the ratio of phosphorylated to total protein to determine pathway activation.

Signaling Pathway Analysis

Inhibition of PLK4 and the subsequent mitotic disruption can activate the Hippo signaling pathway, a key regulator of cell proliferation and apoptosis.[6][12] This serves as a tumor-suppressive response to mitotic stress.

Diagram: Hippo Pathway Activation by PLK4 Inhibition

References

• 1. researchgate.net [researchgate.net]
• 2. The Polo kinase Plk4 functions in centriole duplication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Polo-like kinase 4 controls centriole duplication but does not directly regulate cytokinesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PLK4 promotes centriole duplication by phosphorylating STIL to link the procentriole cartwheel to the microtubule wall | eLife [elifesciences.org]
• 5. Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. corefacilities.iss.it [corefacilities.iss.it]
• 8. ucl.ac.uk [ucl.ac.uk]
• 9. cancer.wisc.edu [cancer.wisc.edu]
• 10. Loss of AMPKalpha1 Triggers Centrosome Amplification via PLK4 Upregulation in Mouse Embryonic Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Mechanisms of Hippo pathway regulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Xenograft Models with (1E)-CFI-400437 Dihydrochloride Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1E)-CFI-400437 dihydrochloride (B599025) is a potent and highly selective, ATP-competitive inhibitor of Polo-like kinase 4 (PLK4).[1][2] PLK4 is a crucial regulator of centriole duplication, and its overexpression is implicated in the tumorigenesis of various cancers, including breast cancer.[3] Inhibition of PLK4 by (1E)-CFI-400437 leads to dysregulated centriole duplication, resulting in mitotic defects and subsequent cancer cell death.[4] Preclinical studies have demonstrated that (1E)-CFI-400437 impairs the growth of breast cancer cells in vitro and reduces tumor size in mouse xenograft models, making it a promising candidate for cancer therapy.

These application notes provide detailed protocols for utilizing (1E)-CFI-400437 dihydrochloride in xenograft models, along with data presentation guidelines and visualizations of the relevant signaling pathways and experimental workflows.

Quantitative Data Summary

Table 1: Illustrative Antitumor Efficacy of a PLK4 Inhibitor in a Breast Cancer Xenograft Model

Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Tumor Volume (mm³) at Day 21 (± SEM)	Tumor Growth Inhibition (TGI) %	Body Weight Change (%)
Vehicle Control	-	Once Daily (PO)	1250 ± 150	-	+2.5
CFI-400945	5	Once Daily (PO)	625 ± 80	50	-1.8
CFI-400945	7.5	Once Daily (PO)	375 ± 50	70	-5.2

Note: This data is representative and derived from studies on the similar PLK4 inhibitor, CFI-400945, to demonstrate the expected experimental outcomes.

Signaling Pathway

The primary mechanism of action of (1E)-CFI-400437 is the inhibition of PLK4, a master regulator of centriole duplication. Inhibition of PLK4 disrupts the normal cell cycle, leading to mitotic errors and ultimately, apoptosis. Key downstream effects include the activation of the p53/p21 pathway, leading to cell cycle arrest, and the induction of the caspase cascade.

Caption: PLK4 Inhibition Signaling Pathway.

Experimental Protocols

The following are detailed protocols for establishing and treating a breast cancer xenograft model with (1E)-CFI-400437 dihydrochloride.

Cell Culture and Preparation

• Cell Line: MDA-MB-468 (human breast adenocarcinoma)

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Cell Harvesting: When cells reach 80-90% confluency, wash with PBS, and detach using Trypsin-EDTA. Neutralize with complete medium, centrifuge, and resuspend the cell pellet in a serum-free medium or PBS.

• Cell Viability: Assess cell viability using a trypan blue exclusion assay. Viability should be >95%.

• Cell Count: Resuspend cells to a final concentration of 5 x 10^7 cells/mL in a 1:1 mixture of serum-free medium and Matrigel.

Xenograft Model Establishment

• Animal Strain: Female athymic nude mice (e.g., BALB/c nude) or NOD/SCID mice, 6-8 weeks old.

• Acclimatization: Allow mice to acclimatize for at least one week before any experimental procedures.

• Implantation:

  • Anesthetize the mouse using isoflurane (B1672236) or a similar anesthetic.

  • Inject 100 µL of the cell suspension (containing 5 x 10^6 MDA-MB-468 cells) subcutaneously into the right flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice twice weekly for tumor formation.

  • Once tumors are palpable, measure the tumor dimensions (length and width) using digital calipers.

  • Calculate tumor volume using the formula: Volume = (Width² x Length) / 2 .

  • Randomize mice into treatment and control groups when the average tumor volume reaches approximately 100-150 mm³.

(1E)-CFI-400437 Dihydrochloride Administration

• Drug Preparation:

  • Prepare a stock solution of (1E)-CFI-400437 dihydrochloride in a suitable solvent (e.g., DMSO).

  • For in vivo administration, dilute the stock solution to the final desired concentration (e.g., 25 mg/kg) in an appropriate vehicle, such as a mixture of saline, PEG400, and Tween 80. The final DMSO concentration should be kept low (<5%) to avoid toxicity.

• Dosing and Administration:

  • Treatment Group: Administer (1E)-CFI-400437 dihydrochloride at 25 mg/kg via intraperitoneal (i.p.) injection once daily for 21 days.

  • Vehicle Control Group: Administer the same volume of the vehicle solution following the same schedule.

• Monitoring:

  • Measure tumor volumes and body weights 2-3 times per week.

  • Observe the animals daily for any signs of toxicity or distress.

Efficacy Evaluation and Endpoint

• Tumor Growth Inhibition (TGI): Calculate TGI at the end of the study using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100

• Endpoint: The study can be concluded when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after the completion of the treatment cycle. Euthanize mice according to institutional guidelines.

• Tissue Collection: At the endpoint, tumors can be excised, weighed, and processed for further analysis (e.g., histopathology, Western blotting, or RNA sequencing).

Experimental Workflow Diagram

Caption: Xenograft Model Experimental Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Combining CFI-400437 with Other Cancer Therapies

For Researchers, Scientists, and Drug Development Professionals

Introduction

CFI-400437 is a potent and selective inhibitor of Polo-like kinase 4 (PLK4), a master regulator of centriole duplication.[1] Dysregulation of PLK4 is implicated in the tumorigenesis of various cancers, making it an attractive target for therapeutic intervention. Inhibition of PLK4 can lead to mitotic defects, cell cycle arrest, and ultimately, apoptosis in cancer cells. Furthermore, preclinical evidence suggests that targeting PLK4 can enhance the efficacy of conventional cancer treatments, including chemotherapy and radiation therapy, presenting a compelling rationale for combination strategies.[2]

These application notes provide a summary of preclinical findings and detailed protocols for investigating the combination of CFI-400437 with other cancer therapies. While direct combination studies on CFI-400437 are limited, the data presented here is based on its close structural and functional analog, CFI-400945 , and is intended to serve as a comprehensive guide for designing and executing similar preclinical studies with CFI-400437.

Rationale for Combination Therapies

Inhibition of PLK4 disrupts a fundamental process in cell division, leading to mitotic catastrophe. This mechanism can synergize with other anti-cancer agents that act through different pathways:

• Chemotherapy: Many chemotherapeutic agents, such as doxorubicin, induce DNA damage. Combining PLK4 inhibition with these agents can create a scenario of "mitotic overload," where cells with compromised DNA are forced into a defective mitosis, leading to enhanced cell death.

• Radiation Therapy: Radiation induces DNA double-strand breaks, leading to cell cycle arrest and mitotic death. PLK4 inhibition can potentiate the effects of radiation by exacerbating mitotic errors in cells already weakened by DNA damage.[3][4][5][6]

• Targeted Therapy (e.g., ATM inhibitors): Ataxia-telangiectasia mutated (ATM) is a key kinase in the DNA damage response pathway. Combining PLK4 inhibition with an ATM inhibitor can create a synthetic lethal interaction in cancer cells with underlying DNA repair defects, leading to a more profound anti-tumor effect.[7][8]

Preclinical Data Summary (with CFI-400945)

The following tables summarize key quantitative data from preclinical studies combining the PLK4 inhibitor CFI-400945 with other cancer therapies.

Table 1: In Vitro Combination Efficacy of CFI-400945

Cancer Type	Combination Agent	Cell Lines	Effect	Reference
Triple-Negative Breast Cancer	Radiation	MDA-MB-231, MDA-MB-468	Synergistic reduction in colony formation	[4][5]
Non-Small Cell Lung Cancer	Radiation	H460, A549	Radiosensitization, increased mitotic catastrophe	[3][6]
Diffuse Large B-cell Lymphoma	Doxorubicin	LY8, LY3	Synergistic reduction in cell viability and increased apoptosis in LY8 cells	[9]
Uterine Leiomyosarcoma	ATM Inhibitor (AZD0156)	SK-UT-1, SKN, SK-LMS-1	Synergistic antineoplastic effects (Combination Indices <1)	[7][8][10]

Table 2: In Vivo Combination Efficacy of CFI-400945

Cancer Type	Animal Model	Combination Agent	Key Findings	Reference
Triple-Negative Breast Cancer	MDA-MB-231 Xenograft	Radiation (8 Gy)	Significant increase in survival to tumor endpoint with combination therapy compared to single agents.	[5]
Non-Small Cell Lung Cancer	H460 Xenograft	Radiation	Enhanced radiation-induced tumor growth delay.	[3][6]
Diffuse Large B-cell Lymphoma	LY8 Xenograft	Doxorubicin	Increased tumor suppression and growth delay with combination therapy.	[9]
Uterine Leiomyosarcoma	SK-UT-1 Xenograft	ATM Inhibitor (AZD0156)	Enhanced tumor growth inhibition with combination therapy.	[7][8]

Signaling Pathways and Experimental Workflows

Diagram 1: PLK4 Signaling Pathway and Points of Intervention

Caption: PLK4 inhibition by CFI-400437 disrupts centriole duplication, leading to mitotic catastrophe.

Diagram 2: Experimental Workflow for In Vitro Synergy Assessment

Caption: Workflow for determining the synergistic effects of CFI-400437 in combination with other drugs in vitro.

Diagram 3: Experimental Workflow for In Vivo Combination Study

Caption: Workflow for evaluating the in vivo efficacy of CFI-400437 combination therapies in xenograft models.

Detailed Experimental Protocols

In Vitro Synergy Assessment using the Chou-Talalay Method

This protocol outlines the steps to determine if the combination of CFI-400437 and another therapeutic agent results in synergistic, additive, or antagonistic effects on cancer cell viability.[11][12][13]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• CFI-400437

• Combination agent (e.g., doxorubicin, olaparib)

• 96-well plates

• MTT or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Multichannel pipette

• Plate reader

• CompuSyn software or similar for synergy analysis

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 2,000-5,000 cells/well) in 100 µL of complete medium.

  • Incubate overnight to allow for cell attachment.

• Drug Preparation and Treatment:

  • Prepare stock solutions of CFI-400437 and the combination agent in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of each drug to create a range of concentrations (typically 5-7 concentrations) around their respective IC50 values.

  • Prepare combination treatments by mixing CFI-400437 and the combination agent at a constant ratio (e.g., based on the ratio of their IC50s).

  • Remove the medium from the 96-well plate and add 100 µL of medium containing the single agents or the drug combinations. Include vehicle control wells.

• Incubation:

  • Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• Cell Viability Assay (MTT Example):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C.

  • Add 100 µL of solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS) to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the fraction of cells affected (Fa) for each treatment compared to the vehicle control.

  • Input the dose-effect data for the single agents and the combination into CompuSyn software.

  • The software will generate a Combination Index (CI) value.

    • CI < 1 indicates synergy.

    • CI = 1 indicates an additive effect.

    • CI > 1 indicates antagonism.

Clonogenic Survival Assay for Radiosensitization

This assay assesses the ability of single cells to form colonies after treatment with CFI-400437 and/or radiation, providing a measure of reproductive cell death.[14][15][16]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• CFI-400437

• 6-well plates

• Radiation source (e.g., X-ray irradiator)

• Crystal violet staining solution (0.5% crystal violet in 25% methanol)

Procedure:

• Cell Seeding:

  • Prepare a single-cell suspension.

  • Seed a calculated number of cells (ranging from 200 to 5,000 cells per well, depending on the radiation dose) into 6-well plates. Higher cell numbers are needed for higher radiation doses.

  • Incubate overnight.

• Treatment:

  • Treat the cells with a fixed, non-toxic concentration of CFI-400437 for a predetermined time (e.g., 24 hours) before irradiation.

  • Irradiate the plates with increasing doses of radiation (e.g., 0, 2, 4, 6, 8 Gy).

• Incubation:

  • After irradiation, replace the medium with fresh complete medium (with or without CFI-400437 depending on the experimental design).

  • Incubate the plates for 10-14 days, or until colonies of at least 50 cells are visible in the control wells.

• Colony Staining and Counting:

  • Aspirate the medium and wash the wells with PBS.

  • Fix the colonies with methanol (B129727) for 15 minutes.

  • Stain the colonies with crystal violet solution for 15-30 minutes.

  • Gently wash the plates with water and allow them to air dry.

  • Count the number of colonies containing at least 50 cells.

• Data Analysis:

  • Calculate the Plating Efficiency (PE) for the control group: (Number of colonies formed / Number of cells seeded) x 100%.

  • Calculate the Surviving Fraction (SF) for each treatment group: (Number of colonies formed / (Number of cells seeded x PE))

  • Plot the SF on a logarithmic scale against the radiation dose on a linear scale to generate cell survival curves.

  • Calculate the Sensitizer Enhancement Ratio (SER) to quantify the radiosensitizing effect of CFI-400437.

In Vivo Xenograft Study for Combination Therapy

This protocol describes a general procedure for evaluating the efficacy of CFI-400437 in combination with another therapeutic agent in a subcutaneous tumor xenograft model.[17][18][19][20]

Materials:

• Immunocompromised mice (e.g., NOD/SCID or nude mice)

• Cancer cell line of interest

• Matrigel (optional)

• CFI-400437 formulation for oral gavage

• Combination agent formulation

• Calipers for tumor measurement

• Anesthesia

Procedure:

• Tumor Cell Implantation:

  • Harvest cancer cells and resuspend them in sterile PBS or culture medium, with or without Matrigel (1:1 ratio).

  • Subcutaneously inject the cell suspension (e.g., 1-5 x 10^6 cells in 100-200 µL) into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor volume with calipers (Volume = 0.5 x Length x Width^2).

  • When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., Vehicle control, CFI-400437 alone, Combination agent alone, CFI-400437 + Combination agent).

• Treatment Administration:

  • Administer CFI-400437 via oral gavage at the predetermined dose and schedule.

  • Administer the combination agent according to its established protocol (e.g., intraperitoneal injection, intravenous injection, or oral gavage).

• Monitoring and Endpoint:

  • Measure tumor volumes 2-3 times per week.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • Continue treatment until the tumors in the control group reach the predetermined endpoint size or for a specified duration.

  • For survival studies, monitor the mice until they meet the criteria for euthanasia.

• Data Analysis:

  • Plot the mean tumor volume ± SEM for each treatment group over time.

  • Calculate the Tumor Growth Inhibition (TGI) for each treatment group compared to the vehicle control.

  • Analyze survival data using Kaplan-Meier curves and log-rank tests.

  • At the end of the study, tumors can be harvested for pharmacodynamic and biomarker analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).

Conclusion

The preclinical data for the PLK4 inhibitor CFI-400945 strongly supports the rationale for combining CFI-400437 with various cancer therapies. The provided protocols offer a framework for researchers to investigate these combinations in a systematic and quantitative manner. Such studies are crucial for elucidating the full therapeutic potential of PLK4 inhibition and for guiding the clinical development of CFI-400437 as part of novel combination regimens for the treatment of cancer.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. What are PLK4 inhibitors and how do they work? [synapse.patsnap.com]
• 3. biorxiv.org [biorxiv.org]
• 4. PLK4 as a potential target to enhance radiosensitivity in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer effects of radiation therapy combined with Polo-Like Kinase 4 (PLK4) inhibitor CFI-400945 in triple negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PLK4 Inhibition as a Strategy to Enhance Non-Small Cell Lung Cancer Radiosensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of Aberrantly Overexpressed Polo-like Kinase 4 Is a Potential Effective Treatment for DNA Damage Repair–Deficient Uterine Leiomyosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of Aberrantly Overexpressed Polo-like Kinase 4 Is a Potential Effective Treatment for DNA Damage Repair-Deficient Uterine Leiomyosarcoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 15. researchgate.net [researchgate.net]
• 16. Clonogenic Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 17. An optimized protocol for patient-derived xenograft in humanized mice to evaluate the role of IL-34 in immunotherapeutic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 18. In Vivo Combination | Kyinno Bio [kyinno.com]
• 19. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 20. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: (1E)-CFI-400437 Dihydrochloride

Welcome to the technical support center for (1E)-CFI-400437 dihydrochloride (B599025). This guide provides researchers, scientists, and drug development professionals with essential information and troubleshooting advice for handling solubility issues associated with this potent and selective Polo-like kinase 4 (PLK4) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (1E)-CFI-400437 dihydrochloride and what is its primary mechanism of action?

(1E)-CFI-400437 dihydrochloride is a potent and selective ATP-competitive inhibitor of Polo-like kinase 4 (PLK4).[1][2][3][4] PLK4 is a crucial regulator of centriole duplication during the cell cycle. By inhibiting PLK4, (1E)-CFI-400437 disrupts normal cell division processes, which can lead to anti-proliferative activity in cancer cells.[4] It has also been shown to inhibit other kinases such as Aurora A, Aurora B, KDR, and FLT-3 at higher concentrations.[1][2]

Q2: What are the known solubility characteristics of (1E)-CFI-400437 dihydrochloride?

(1E)-CFI-400437 dihydrochloride is known to be soluble in DMSO and has limited solubility in water. It is generally considered insoluble in ethanol.[3] For in vivo studies, a suspension of the compound in a mixture of PEG400 and water has been used.[2]

Q3: My (1E)-CFI-400437 dihydrochloride is not dissolving properly. What are the common reasons for this?

Several factors can contribute to solubility issues:

• Incorrect Solvent: Using a solvent in which the compound is not soluble, such as ethanol, will result in poor dissolution.

• Low-Quality Solvent: The presence of moisture in solvents like DMSO can reduce the solubility of the compound. Always use fresh, anhydrous solvents.[3]

• Precipitation upon Dilution: The compound may dissolve in a high-concentration stock solution (e.g., in DMSO) but precipitate when diluted into an aqueous buffer for an experiment. This occurs when the final concentration of the organic solvent is too low to maintain solubility.

• Temperature: Solubility can be temperature-dependent. Ensure you are attempting to dissolve the compound at the recommended temperature.

Q4: How should I store stock solutions of (1E)-CFI-400437 dihydrochloride?

To maintain the stability and integrity of your stock solutions, it is recommended to:

• Store stock solutions in aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6-12 months).[2][3]

• Avoid repeated freeze-thaw cycles, as this can degrade the compound and affect its solubility.[2][3]

• Protect solutions from light.

Troubleshooting Guide

This section provides step-by-step guidance for overcoming common solubility challenges encountered with (1E)-CFI-400437 dihydrochloride.

Issue 1: The compound does not dissolve in the initial solvent.

Possible Cause: An inappropriate solvent is being used.

Troubleshooting Steps:

• Verify the Solvent: Ensure you are using a recommended solvent. For creating a high-concentration stock solution, DMSO is the preferred choice.

• Use High-Purity Solvents: Use anhydrous, high-purity DMSO to prepare your stock solution. Moisture can significantly impact solubility.[3]

• Gentle Warming: Gentle warming of the solution (e.g., to 37°C) may aid in dissolution. However, be cautious as excessive heat can degrade the compound.

• Sonication: Brief sonication can help to break down any clumps of powder and facilitate dissolution.[1][2]

Issue 2: The compound precipitates out of solution after dilution in an aqueous buffer.

Possible Cause: The final concentration of the organic co-solvent (like DMSO) is insufficient to keep the compound in solution in the aqueous medium.

Troubleshooting Steps:

• Optimize the Final DMSO Concentration: The final concentration of DMSO in your working solution should ideally be kept below 0.5% to avoid off-target cellular effects. However, a slightly higher concentration may be necessary to maintain solubility. It is crucial to perform a vehicle control with the same final DMSO concentration to assess its effect on your experiment.

• Lower the Final Compound Concentration: Your experimental concentration may be above the solubility limit of the compound in the final assay buffer. Try using a lower final concentration of (1E)-CFI-400437 dihydrochloride.

• Modify the pH of the Aqueous Buffer: The solubility of compounds can be pH-dependent. If your experimental setup allows, you can test a range of pH values for your aqueous buffer to see if it improves solubility.

• Use a Co-solvent System: For challenging cases, consider using a co-solvent system. This involves adding a small amount of a water-miscible organic solvent to the aqueous buffer.

• Incorporate Surfactants: Adding a low concentration of a non-ionic surfactant, such as Tween-20 or Triton X-100, to your aqueous buffer can help to improve the solubility of hydrophobic compounds.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for (1E)-CFI-400437 dihydrochloride.

Solvent	Concentration	Molarity	Notes
DMSO	25 mg/mL	~44.2 mM	Use of fresh, moisture-free DMSO is recommended as absorbed water can reduce solubility.[3]
Water	2 mg/mL	~3.5 mM	Solubility in aqueous solutions is limited.
Ethanol	Insoluble	N/A	The compound is reported to be insoluble in ethanol.[3]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

• (1E)-CFI-400437 dihydrochloride powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate the Required Mass: To prepare a 10 mM stock solution, you will need to dissolve 5.65 mg of (1E)-CFI-400437 dihydrochloride (Molecular Weight: 565.49 g/mol ) in 1 mL of DMSO. Adjust the mass and volume as needed for your desired stock volume.

• Weigh the Compound: Carefully weigh the calculated amount of the compound powder and place it into a sterile vial.

• Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial.

• Dissolve the Compound: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the compound is fully dissolved. If necessary, briefly sonicate the solution to aid dissolution. Visually inspect the solution to ensure there are no visible particles.

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C, protected from light.

Protocol 2: Preparation of an In Vivo Formulation

This protocol is adapted from a published study for in vivo use in a mouse xenograft model.[2]

Materials:

• (1E)-CFI-400437 dihydrochloride powder

• Polyethylene glycol 400 (PEG400)

• Sterile water

• Sterile tubes

• Sonicator

Procedure:

• Prepare the Vehicle: Prepare a 30:70 (v/v) solution of PEG400 and water. For example, to make 10 mL of the vehicle, mix 3 mL of PEG400 with 7 mL of sterile water.

• Weigh the Compound: Weigh the required amount of (1E)-CFI-400437 dihydrochloride for your desired dosing concentration (e.g., 25 mg/kg).

• Suspend the Compound: Add the weighed compound to the prepared PEG400:water vehicle.

• Sonication: Sonicate the suspension at room temperature for approximately 30 minutes to ensure a uniform suspension.

• Storage and Use: The formulation should be prepared fresh. If necessary, it can be dispensed into aliquots and stored at -20°C for the duration of the study. Thaw each aliquot at room temperature before each dose.

Mandatory Visualizations

PLK4 Signaling Pathway

(1E)-CFI-400437 is a potent inhibitor of PLK4, a key regulator of centriole duplication. The inhibition of PLK4 disrupts the normal cell cycle, which can lead to mitotic catastrophe and cell death in cancer cells. The following diagram illustrates a simplified representation of the PLK4 signaling pathway and the point of inhibition by (1E)-CFI-400437.

Caption: Simplified PLK4 signaling pathway and inhibition by (1E)-CFI-400437.

Experimental Workflow for Dissolving (1E)-CFI-400437 Dihydrochloride

The following workflow provides a logical sequence of steps for successfully dissolving (1E)-CFI-400437 dihydrochloride for in vitro experiments.

Caption: Workflow for preparing (1E)-CFI-400437 dihydrochloride solutions.

References

• 1. targetmol.cn [targetmol.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]

potential off-target effects of CFI-400437

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the potential off-target effects of CFI-400437, a potent inhibitor of Polo-like kinase 4 (PLK4).

Frequently Asked Questions (FAQs)

Q1: What are the primary known off-targets of CFI-400437?

A1: CFI-400437 is a highly selective inhibitor of PLK4. However, at higher concentrations, it can exhibit inhibitory activity against other kinases, most notably the Aurora kinases (Aurora A and Aurora B).[1][2] It has also been reported to inhibit KDR (VEGFR2) and FLT-3.[2] The phenotypic anti-cancer impact of CFI-400437 may, in part, be a consequence of the inhibition of Aurora kinases.[1][3]

Q2: At what concentrations are off-target effects of CFI-400437 likely to be observed?

A2: Off-target effects are concentration-dependent. While the IC50 for PLK4 is in the low nanomolar range (approximately 0.6 nM to 1.55 nM), inhibition of other kinases such as Aurora A and Aurora B occurs at higher concentrations, typically in the hundreds of nanomolar to low micromolar range.[1][2] For instance, the IC50 values for Aurora A and Aurora B are approximately 370 nM and 210 nM, respectively.[2] Inhibition of both AURKB and AURKC has been observed at concentrations below 15 nM.[1][2]

Q3: How can I differentiate between on-target PLK4 inhibition and off-target Aurora kinase inhibition in my cellular experiments?

A3: Distinguishing between the cellular phenotypes resulting from PLK4 and Aurora kinase inhibition is crucial for accurate data interpretation. A key differentiator is the induction of polyploidy. Inhibition of Aurora B is known to cause endoreduplication and polyploidy due to its role in cytokinesis.[1] In contrast, highly selective PLK4 inhibitors, like centrinone, do not typically induce polyploidy.[1] Therefore, observing significant polyploidy at higher concentrations of CFI-400437 may suggest an off-target effect on Aurora B.

Q4: What are some general adverse events associated with kinase inhibitors that could be relevant for CFI-400437?

A4: While specific clinical trial adverse event data for CFI-400437 is not extensively published, kinase inhibitors as a class can be associated with a range of adverse effects. Generally, protein kinase inhibitors (PKIs) tend to have fewer systemic toxicities compared to traditional chemotherapy.[4] However, common adverse events can include gastrointestinal issues (like diarrhea), skin-related toxicities, and hematologic effects (such as neutropenia).[4][5][6][7] The specific profile of adverse events is dependent on the selectivity of the inhibitor and the biological roles of its on- and off-targets.

Data Presentation: Kinase Selectivity Profile of CFI-400437

The following table summarizes the inhibitory activity of CFI-400437 against its primary target, PLK4, and known off-targets. This data is essential for designing experiments and interpreting results.

Target Kinase	IC50 (nM)	Reference(s)
PLK4	0.6 - 1.55	[1][2]
Aurora A	370	[2]
Aurora B	210	[2]
Aurora C	<15	[1][2]
KDR (VEGFR2)	480	[2]
FLT-3	180	[2]

Experimental Protocols

Protocol 1: In Vitro Kinase Selectivity Profiling

This protocol outlines a general method for determining the selectivity of CFI-400437 against a panel of kinases using a luminescence-based assay that measures ATP consumption.

Materials:

• CFI-400437

• Purified recombinant kinases (panel of interest)

• Kinase-specific substrates

• Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 96- or 384-well plates

Procedure:

• Prepare serial dilutions of CFI-400437 in DMSO.

• In a multi-well plate, add the kinase reaction buffer.

• Add the specific kinase to each well.

• Add the diluted CFI-400437 or DMSO (vehicle control) to the wells.

• Incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding a mixture of the kinase-specific substrate and ATP (at a concentration near the Km for each kinase).

• Incubate for the desired reaction time (e.g., 60 minutes) at the optimal temperature for the kinase.

• Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Determine the IC50 values by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Troubleshooting Guides

Issue	Possible Cause	Troubleshooting Step
Unexpectedly high cytotoxicity	Off-target effects at high concentrations.	Perform a dose-response experiment to determine the lowest effective concentration. Compare the observed phenotype with known phenotypes of Aurora kinase inhibition (e.g., polyploidy).
Inconsistent results between experiments	Compound instability or precipitation.	Ensure proper storage of CFI-400437. Visually inspect the media for any signs of compound precipitation. Prepare fresh dilutions for each experiment.
Observed phenotype does not match expected PLK4 inhibition phenotype	Off-target activity is dominant at the concentration used.	Lower the concentration of CFI-400437 to a range where it is highly selective for PLK4. Use a more selective PLK4 inhibitor (e.g., centrinone) as a control to confirm the PLK4-specific phenotype.

Visualizations

References

• 1. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative Analysis of Adverse Effects: Protein Kinase Inhibitors Versus Traditional Anticancer Therapies [mdpi.com]
• 5. Safety assessment of cyclin-dependent kinase 4/6 inhibitors and comparison of time to adverse events - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Safety assessment of cyclin-dependent kinase 4/6 inhibitors and comparison of time to adverse events - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: CFI-400437 Animal Model Toxicity Profile

Disclaimer: The following information is compiled from publicly available preclinical data. Comprehensive toxicology studies for CFI-400437 in animal models have not been widely published. The information provided should be used as a general guide and is not a substitute for a thorough review of all available literature and consultation with toxicology experts.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CFI-400437 and its potential impact on toxicity?

A1: CFI-400437 is a potent and selective inhibitor of Polo-like kinase 4 (PLK4).[1] PLK4 is a master regulator of centriole duplication during the cell cycle. Inhibition of PLK4 can lead to mitotic defects and ultimately cell death in rapidly dividing cells, which is the basis for its anti-tumor activity. However, this mechanism can also affect normal rapidly dividing tissues in the body, leading to potential toxicities. Additionally, at higher concentrations, CFI-400437 has been shown to inhibit Aurora kinases A, B, and C, which could contribute to its overall efficacy and toxicity profile.[1]

Q2: What are the known or anticipated toxicities of CFI-400437 in animal models?

A2: Specific toxicology studies on CFI-400437 are not extensively reported in the public domain. However, based on the known function of its primary target, PLK4, and data from a structurally related PLK4 inhibitor, CFI-400945, the main anticipated toxicities are likely to be related to tissues with high cell turnover. For CFI-400945, the primary dose-limiting toxicities observed in rodents and dogs were hematopoietic, including myeloid suppression and bone marrow hypocellularity.[2][3] Therefore, researchers using CFI-400437 should closely monitor for signs of hematological toxicity.

Q3: Has a Maximum Tolerated Dose (MTD) for CFI-400437 been established in common animal models?

A3: Publicly available literature does not contain definitive Maximum Tolerated Dose (MTD) studies for CFI-400437 in various animal models. However, a study utilizing a mouse xenograft model of breast cancer reported the use of CFI-400437 at a dose of 25 mg/kg, administered intraperitoneally once daily for 21 days. This dose was described as being "well-tolerated," suggesting it is at or below the MTD in that specific experimental context.[1]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Significant weight loss (>15-20%) or reduced food/water intake in treated animals.	Systemic toxicity or off-target effects.	1. Reduce the dose of CFI-400437.2. Decrease the frequency of administration.3. Monitor animal health more frequently (daily or twice daily).4. Consider supportive care as per institutional guidelines.
Signs of distress (e.g., lethargy, ruffled fur, hunched posture).	General malaise due to drug toxicity.	1. Perform a full clinical examination of the animal.2. Consider interim blood collection for hematology and clinical chemistry analysis.3. If signs are severe, consider humane euthanasia and perform a full necropsy.
Reduced white blood cell counts (leukopenia/neutropenia) or platelet counts (thrombocytopenia) in blood analysis.	Hematopoietic toxicity, a potential class effect of PLK4 inhibitors.	1. Confirm findings with repeat blood analysis.2. Reduce the dose or interrupt dosing until counts recover.3. Analyze bone marrow to assess cellularity and myeloid:erythroid ratio.

Data Presentation

Table 1: Summary of In Vivo Dosing of CFI-400437 in an Efficacy Study

Animal Model	Dose	Route of Administration	Dosing Schedule	Observed Outcome	Reference
Mouse (Breast Cancer Xenograft)	25 mg/kg	Intraperitoneal (i.p.)	Once daily for 21 days	Significant anti-tumor activity; "well-tolerated"	[1]

Note: The term "well-tolerated" is qualitative. Specific toxicity data such as changes in body weight, clinical signs, or pathology findings were not detailed in the cited source.

Experimental Protocols

Key Experiment: In Vivo Antitumor Efficacy Study in a Mouse Xenograft Model

• Animal Model: Immunocompromised mice (e.g., NOD/SCID or nude mice).

• Tumor Implantation: Subcutaneous injection of a human cancer cell line (e.g., breast cancer).

• Treatment Group: CFI-400437 administered at a specified dose (e.g., 25 mg/kg).

• Vehicle Control Group: Animals receive the vehicle used to dissolve/suspend CFI-400437.

• Route of Administration: Intraperitoneal (i.p.) injection.

• Dosing Schedule: Once daily for a defined period (e.g., 21 days).

• Monitoring:

  • Tumor volume measurements (e.g., twice weekly).

  • Body weight measurements (e.g., twice weekly).

  • Clinical observations for signs of toxicity (daily).

• Endpoint:

  • Tumor growth inhibition.

  • Assessment of tolerability based on body weight changes and clinical signs.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Safety and tolerability of CFI-400945, a first-in-class, selective PLK4 inhibitor in advanced solid tumours: a phase 1 dose-escalation trial - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Results with CFI-400437

Welcome to the technical support center for CFI-400437, a potent Polo-like kinase 4 (PLK4) inhibitor. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and interpret unexpected experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CFI-400437?

A1: CFI-400437 is an ATP-competitive kinase inhibitor with high selectivity for Polo-like kinase 4 (PLK4), a master regulator of centriole duplication.[1] By inhibiting PLK4, CFI-400437 disrupts the normal process of centrosome duplication, which can lead to mitotic errors, cell cycle arrest, and ultimately, apoptosis in cancer cells.[2]

Q2: I'm observing an increase in centriole numbers at low concentrations of CFI-400437, but a decrease at high concentrations. Is this expected?

A2: Yes, this bimodal effect on centriole number is a known phenomenon with PLK4 inhibitors.[3] At low concentrations, partial inhibition of PLK4 can lead to an increase in its protein levels due to the disruption of its autoregulatory degradation. This can result in centriole amplification.[3][4] Conversely, at high concentrations, the potent inhibition of PLK4 activity overrides this effect, leading to a failure of centriole duplication and subsequent loss of centrioles.[4]

Q3: My cells are becoming large and polyploid. Is this a direct result of PLK4 inhibition?

A3: While PLK4 inhibition can lead to mitotic defects, the induction of polyploidy may also be a consequence of off-target inhibition of Aurora B kinase (AURKB).[5][6] CFI-400437 is known to inhibit AURKB, particularly at concentrations higher than those required for potent PLK4 inhibition.[1][5] Inhibition of AURKB can lead to cytokinesis failure, resulting in polyploidy.[6]

Q4: Are there known off-targets for CFI-400437 that I should be aware of?

A4: Yes. While highly selective for PLK4, CFI-400437 can inhibit other kinases at higher concentrations. These include Aurora A, Aurora B, KDR, and FLT-3.[1] Notably, it has been shown to inhibit Aurora B and C kinases at concentrations below 15 nM, which is relatively close to its IC50 for PLK4.[1][5]

Q5: Can resistance to CFI-400437 develop?

A5: While specific resistance mechanisms to CFI-400437 are not extensively documented in the provided search results, resistance to kinase inhibitors, in general, can arise through various mechanisms. These can include mutations in the target kinase that prevent drug binding, upregulation of alternative signaling pathways, or increased drug efflux.

Troubleshooting Guide

Observed Problem	Potential Cause	Suggested Action
Increased centriole number ("centrosome amplification")	You are likely using a low concentration of CFI-400437, leading to partial PLK4 inhibition and subsequent stabilization of the PLK4 protein.[3]	Perform a dose-response experiment to determine the optimal concentration for complete PLK4 inhibition in your cell line. Consider increasing the concentration of CFI-400437.
Decreased or no centrioles observed	You are likely using a high, inhibitory concentration of CFI-400437, leading to a block in centriole duplication.[4]	This is the expected phenotype for potent PLK4 inhibition. Confirm this by titrating down the concentration to observe the bimodal effect.
Cells are arrested in the G2/M phase, but no significant apoptosis is observed.	The cells may have activated a cell cycle checkpoint in response to mitotic defects. Apoptosis may occur at later time points.	Perform a time-course experiment to monitor cell cycle progression and apoptosis over a longer duration (e.g., 24, 48, and 72 hours).
High levels of polyploidy and multinucleated cells.	This is likely due to off-target inhibition of Aurora B kinase, leading to cytokinesis failure.[5][6]	Consider using a more selective PLK4 inhibitor, such as centrinone, as a control to distinguish between PLK4- and Aurora B-specific effects.[5] Also, carefully titrate the concentration of CFI-400437 to minimize off-target effects.
Variability in results between experiments.	Inconsistent drug concentration, cell density, or passage number can lead to variability.	Ensure consistent experimental conditions. Prepare fresh drug dilutions for each experiment. Use cells within a defined passage number range.
No effect on cell viability.	The cell line may be resistant to PLK4 inhibition.	Consider testing other cell lines. You can also investigate the expression levels of PLK4 and TRIM37, as TRIM37 amplification has been linked to sensitivity to PLK4 inhibitors.

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of CFI-400437

Target Kinase	IC50	Reference
PLK4	0.6 nM	[1]
PLK4	1.55 nM	[5]
Aurora A	0.37 µM	[1]
Aurora B	0.21 µM	[1]
Aurora B/C	< 15 nM	[1][5]
KDR	0.48 µM	[1]
FLT-3	0.18 µM	[1]

Experimental Protocols

Protocol 1: Immunofluorescence Staining for Centriole Number

This protocol is a general guideline for visualizing centrioles to assess the effects of CFI-400437. Optimization for specific cell lines and antibodies is recommended.

Materials:

• Cells grown on sterile glass coverslips

• CFI-400437 (various concentrations)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS or ice-cold methanol)

• Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 1-5% BSA or normal goat serum in PBS)

• Primary antibody against a centriolar marker (e.g., anti-centrin, anti-gamma-tubulin)

• Fluorophore-conjugated secondary antibody

• DAPI or Hoechst for nuclear counterstaining

• Antifade mounting medium

Procedure:

• Cell Seeding and Treatment: Seed cells on coverslips and allow them to adhere. Treat with desired concentrations of CFI-400437 for the appropriate duration (e.g., 24-48 hours).

• Fixation: Gently wash cells with PBS. Fix with 4% paraformaldehyde for 15 minutes at room temperature or with ice-cold methanol (B129727) for 10 minutes at -20°C.

• Permeabilization: Wash three times with PBS. Permeabilize with Triton X-100 for 10-15 minutes at room temperature.

• Blocking: Wash three times with PBS. Block with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Dilute the primary antibody in blocking buffer and incubate overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation: Wash three times with PBS. Dilute the secondary antibody in blocking buffer and incubate for 1 hour at room temperature, protected from light.

• Counterstaining: Wash three times with PBS. Incubate with DAPI or Hoechst solution for 5-10 minutes.

• Mounting: Wash twice with PBS. Mount the coverslip onto a glass slide using antifade mounting medium.

• Imaging: Visualize using a fluorescence microscope.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

Materials:

• Cells treated with CFI-400437

• PBS

• 70% ice-cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

Procedure:

• Cell Harvesting and Treatment: Culture and treat cells with CFI-400437 as required.

• Harvesting: Harvest cells by trypsinization, and collect both adherent and floating cells.

• Fixation: Wash cells with cold PBS and centrifuge. Resuspend the cell pellet in ice-cold 70% ethanol while vortexing gently. Fix overnight at -20°C.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples using a flow cytometer.

Visualizations

Caption: PLK4 signaling and inhibition by CFI-400437.

Caption: Troubleshooting workflow for unexpected CFI-400437 results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Polo-like kinase 4 inhibition:astrategy for cancer therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CFI-400945 is not a selective cellular PLK4 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

CFI-400437 degradation and handling precautions

This technical support center provides researchers, scientists, and drug development professionals with essential information on the handling, degradation, and use of CFI-400437, a potent and selective Polo-like kinase 4 (PLK4) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is CFI-400437 and what is its primary mechanism of action?

CFI-400437 is a potent and selective ATP-competitive inhibitor of Polo-like kinase 4 (PLK4).[1] PLK4 is a crucial regulator of centriole duplication during the cell cycle. By inhibiting PLK4, CFI-400437 disrupts normal cell division processes, which can lead to cell cycle arrest and apoptosis, making it a compound of interest in cancer research.[2][3] Overexpression of PLK4 has been observed in various cancers, including breast, colorectal, and ovarian cancers.[2]

Q2: What are the known off-target effects of CFI-400437?

While CFI-400437 is highly selective for PLK4, it has been shown to exhibit inhibitory activity against other kinases at higher concentrations. Notably, it can inhibit Aurora A and Aurora B kinases.[1] This is an important consideration when interpreting experimental results, as inhibition of Aurora kinases can also lead to mitotic defects.

Q3: What are the recommended storage and handling conditions for CFI-400437?

To ensure the stability and activity of CFI-400437, it is crucial to follow proper storage and handling procedures.

• Solid Form: The solid compound should be stored in a dry, dark place. For short-term storage (days to weeks), a temperature of 0-4°C is recommended. For long-term storage (months to years), it should be kept at -20°C.[4]

• In Solution: Stock solutions should be prepared in a suitable solvent such as DMSO. It is advisable to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store stock solutions at -20°C for up to one month or at -80°C for longer periods.

Q4: What is the solubility of CFI-400437?

The solubility of CFI-400437 can vary depending on the solvent and whether it is the free base or a salt form (e.g., dihydrochloride).

Solvent	Solubility Information
DMSO	Soluble
Water	Soluble (as dihydrochloride (B599025) salt)
Ethanol	Insoluble

Note: This information is based on available vendor data sheets. It is always recommended to perform a solubility test for your specific application.

Troubleshooting Guide

Problem 1: I am observing inconsistent or no activity of CFI-400437 in my cell-based assays.

Several factors could contribute to this issue. Consider the following troubleshooting steps:

• Compound Integrity:

  • Degradation: Although specific degradation pathways for CFI-400437 have not been extensively documented, indolinone-based compounds can be susceptible to photodegradation.[5] Ensure that the compound and its solutions are protected from light.

  • Improper Storage: Verify that the compound has been stored according to the recommendations (see FAQ 3). Repeated freeze-thaw cycles of stock solutions can lead to degradation.

• Experimental Conditions:

  • Solvent Effects: Ensure that the final concentration of the solvent (e.g., DMSO) in your cell culture medium is not exceeding a level that is toxic to your cells (typically <0.5%).

  • Cell Line Sensitivity: Different cell lines may exhibit varying sensitivity to CFI-400437. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line.

• Assay-Specific Issues:

  • High Cell Density: At high cell densities, the effective concentration of the inhibitor per cell may be reduced. Optimize your cell seeding density.

  • Presence of Serum: Components in the serum of your culture medium could potentially bind to the inhibitor, reducing its effective concentration. Consider reducing the serum percentage or using serum-free medium if your experimental design allows.

Problem 2: I am observing unexpected phenotypes in my experiments that may be due to off-target effects.

As mentioned in FAQ 2, CFI-400437 can inhibit Aurora kinases at higher concentrations.

• Dose-Response: Use the lowest effective concentration of CFI-400437 to minimize off-target effects. A detailed dose-response curve will help identify the concentration range where the phenotype is most likely due to PLK4 inhibition.

• Control Experiments:

  • Use a structurally different PLK4 inhibitor: Comparing the phenotype induced by CFI-400437 with that of another specific PLK4 inhibitor (e.g., centrinone) can help to confirm that the observed effect is due to PLK4 inhibition.

  • Rescue Experiment: If possible, perform a rescue experiment by overexpressing a drug-resistant mutant of PLK4. If the phenotype is reversed, it is likely an on-target effect.

  • Phenotypic Comparison: The inhibition of PLK4 and Aurora B can both lead to cytokinesis failure and polyploidy. Careful phenotypic analysis and comparison with known Aurora B inhibitors can help to distinguish the effects.

Experimental Protocols

Cell-Based Assay Protocol (General)

This protocol provides a general workflow for treating cancer cells with CFI-400437 and assessing its effects.

• Cell Seeding: Plate your cancer cell line of choice in a suitable multi-well plate at a predetermined optimal density. Allow the cells to adhere overnight.

• Compound Preparation: Prepare a stock solution of CFI-400437 in DMSO. On the day of the experiment, dilute the stock solution to the desired final concentrations in your cell culture medium.

• Treatment: Remove the old medium from the cells and add the medium containing the various concentrations of CFI-400437. Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration).

• Incubation: Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours).

• Analysis: Following incubation, assess the cellular response using appropriate assays, such as:

  • Cell Viability/Proliferation Assays: (e.g., MTT, CellTiter-Glo®) to determine the IC50 value.

  • Cell Cycle Analysis: by flow cytometry to assess cell cycle arrest.

  • Apoptosis Assays: (e.g., Annexin V staining, caspase activity assays).

  • Immunofluorescence: to visualize mitotic defects such as centrosome amplification or multipolar spindles.

  • Western Blotting: to analyze the levels of proteins involved in the cell cycle and apoptosis pathways.

In Vivo Xenograft Model Protocol (Example)

The following is an example of an in vivo protocol using a breast cancer mouse xenograft model.[1]

• Cell Implantation: Subcutaneously implant human breast cancer cells (e.g., MDA-MB-468) into the flank of immunocompromised mice.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomize the mice into treatment and control groups.

  • Treatment Group: Administer CFI-400437 intraperitoneally (i.p.) at a dose of 25 mg/kg, once daily.

  • Control Group: Administer the vehicle solution using the same route and schedule.

• Monitoring: Monitor tumor growth by measuring tumor volume with calipers at regular intervals. Also, monitor the body weight of the mice as an indicator of toxicity.

• Duration: Continue the treatment for a specified period (e.g., 21 days).

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, western blotting).

Visualizations

Caption: Mechanism of action of CFI-400437.

Caption: General experimental workflow and troubleshooting points.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What are PLK4 inhibitors and how do they work? [synapse.patsnap.com]
• 3. Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. researchgate.net [researchgate.net]

minimizing precipitation of (1E)-CFI-400437 dihydrochloride in media

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the precipitation of (1E)-CFI-400437 dihydrochloride (B599025) in experimental media.

Frequently Asked Questions (FAQs)

Q1: What is (1E)-CFI-400437 dihydrochloride and why is its solubility in media a concern?

A1: (1E)-CFI-400437 dihydrochloride is a potent and selective inhibitor of Polo-like kinase 4 (PLK4).[1][2][3] PLK4 is a crucial regulator of centriole duplication and its inhibition can lead to defects in mitosis and cell death, making it a target for cancer therapy. Due to the hydrophobic nature of many small molecule inhibitors, solubility in aqueous cell culture media can be limited, leading to precipitation. This precipitation can result in an inaccurate final concentration of the compound in your experiment, leading to unreliable and non-reproducible results.

Q2: I observed a precipitate in my cell culture media after adding (1E)-CFI-400437 dihydrochloride. What are the potential causes?

A2: Several factors can contribute to the precipitation of (1E)-CFI-400437 dihydrochloride in cell culture media:

• High Final Concentration: The desired experimental concentration may exceed the solubility limit of the compound in your specific cell culture media.

• Improper Stock Solution Preparation: The initial dissolution of the compound may be incomplete.

• Solvent Incompatibility: The solvent used for the stock solution (e.g., DMSO) may not be fully compatible with the aqueous media, causing the compound to "crash out" upon dilution.

• Media Composition: Components in the media, such as salts, proteins (especially in serum-containing media), and pH buffers, can interact with the compound and reduce its solubility.[4]

• Temperature Fluctuations: Changes in temperature, such as adding a cold stock solution to warm media, can decrease solubility and induce precipitation.

• pH Shifts: The pH of the media can influence the charge state of the compound, affecting its solubility.[5]

Q3: What is the recommended solvent for preparing (1E)-CFI-400437 dihydrochloride stock solutions?

A3: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing high-concentration stock solutions of (1E)-CFI-400437 dihydrochloride.[6] It is critical to use a final DMSO concentration in your cell culture that is non-toxic to your cells, typically below 0.5%, with 0.1% or lower being ideal.

Q4: How should I store my (1E)-CFI-400437 dihydrochloride stock solution?

A4: Stock solutions of (1E)-CFI-400437 dihydrochloride in DMSO should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles, which can promote compound degradation and precipitation.[6]

Troubleshooting Guide

If you are experiencing precipitation of (1E)-CFI-400437 dihydrochloride, follow this step-by-step troubleshooting guide.

Visualizing the Troubleshooting Workflow

Caption: Troubleshooting workflow for addressing precipitation issues.

Data Presentation

Table 1: General Characteristics of (1E)-CFI-400437 Dihydrochloride

Property	Value	Reference
Molecular Weight	565.49 g/mol	[1]
Formula	C₂₉H₃₀Cl₂N₆O₂	[7]
Target	PLK4	[1][3]
Recommended Solvent	DMSO	[6]
Storage of Stock	-20°C or -80°C	[6]

Table 2: Suggested Experimental Conditions to Test Solubility

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
Media Type	DMEM	RPMI-1640	Serum-Free Media	Your Specific Media
Serum %	10% FBS	10% FBS	0%	Your Standard %
Final Conc. (µM)	1	5	10	20
Final DMSO %	0.1%	0.1%	0.1%	0.1%
Observation Time	0, 2, 6, 24 hours	0, 2, 6, 24 hours	0, 2, 6, 24 hours	0, 2, 6, 24 hours

Experimental Protocols

Protocol 1: Preparation of (1E)-CFI-400437 Dihydrochloride Stock Solution

• Calculate the required mass of (1E)-CFI-400437 dihydrochloride to prepare a high-concentration stock solution (e.g., 10 mM) in DMSO.

• Weigh the compound accurately in a sterile microcentrifuge tube.

• Add the calculated volume of high-purity, anhydrous DMSO to the tube.

• Vortex thoroughly for several minutes to ensure complete dissolution. Gentle warming in a 37°C water bath can aid dissolution, but avoid excessive heat.

• Visually inspect the solution against a light source to ensure there are no visible particles.

• Aliquot the stock solution into smaller, single-use volumes in sterile tubes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Dilution of Stock Solution into Cell Culture Media

• Thaw an aliquot of the (1E)-CFI-400437 dihydrochloride stock solution at room temperature.

• Pre-warm your cell culture media to 37°C.

• Perform serial dilutions of the stock solution in pre-warmed media to achieve the desired final concentration. It is recommended to perform an intermediate dilution step in a small volume of media before adding to the final culture volume.

• Add the diluted compound dropwise to the final volume of media while gently swirling the culture vessel to ensure rapid and even dispersion.

• Visually inspect the media for any signs of precipitation immediately after addition and after a short incubation at 37°C.

Signaling Pathway

(1E)-CFI-400437 dihydrochloride is an inhibitor of PLK4, a key regulator of the cell cycle. The following diagram illustrates the role of PLK4 in centriole duplication.

Caption: Role of PLK4 in centriole duplication and its inhibition by CFI-400437.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Critical Strategies for Drug Precipitation Inhibition: A Review with the Focus on Poorly Soluble Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medkoo.com [medkoo.com]

Technical Support Center: PLK4 Western Blotting with CFI-400437

Welcome to the technical support center for troubleshooting Western blot results for Polo-like kinase 4 (PLK4) when using the inhibitor CFI-400437. This guide provides answers to frequently asked questions and solutions to common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is CFI-400437 and how does it affect PLK4?

CFI-400437 is a potent and selective ATP-competitive inhibitor of Polo-like kinase 4 (PLK4).[1][2] PLK4 is a crucial regulator of centriole duplication, a process essential for the formation of centrosomes and proper cell division.[3] By binding to the ATP-binding pocket of PLK4, CFI-400437 blocks its kinase activity, which can lead to mitotic defects, cell cycle arrest, and apoptosis in cancer cells where PLK4 is often overexpressed.[3]

Q2: I treated my cells with CFI-400437, but my Western blot shows an increase in the PLK4 band intensity. Is this expected?

This is a known phenomenon often referred to as a "paradoxical effect" or protein stabilization. The catalytic activity of PLK4 is linked to its own degradation.[4] When PLK4 is inhibited by compounds like CFI-400437, its degradation is reduced, leading to an accumulation of the protein. This effect is typically observed at lower concentrations of the inhibitor.[4][5] At higher concentrations, you would expect to see the intended inhibitory effects leading to downstream consequences like centriole depletion.[4][5]

Q3: What is the expected molecular weight of PLK4 on a Western blot?

PLK4 has a predicted molecular weight of approximately 109 kDa. However, it can appear at different sizes on a Western blot due to post-translational modifications. Always check the antibody datasheet for the expected band size in the cell lines you are using. Some antibodies have also been noted to detect an unknown band at 170 kDa.

Q4: Are there any known off-target effects of CFI-400437 that could influence my results?

While CFI-400437 is highly selective for PLK4, it can inhibit other kinases at higher concentrations, such as Aurora A, Aurora B, KDR, and FLT-3, though with much lower potency.[2] Specifically, it has been shown to inhibit Aurora B and Aurora C kinases at concentrations below 15 nM.[1][2] If your experimental observations are inconsistent with PLK4 inhibition alone, consider the possibility of off-target effects, especially at higher inhibitor concentrations.

PLK4 Western Blot Troubleshooting Guide

This guide addresses common problems encountered when performing a Western blot for PLK4, with special considerations for experiments involving the inhibitor CFI-400437.

Problem	Possible Cause(s)	Recommended Solution(s)
No or Weak PLK4 Signal	Insufficient Protein Load: Too little protein was loaded onto the gel.	Ensure you load an adequate amount of total protein (typically 20-40 µg for cell lysates). Perform a protein concentration assay (e.g., BCA) to accurately determine the concentration.[6]
Low PLK4 Expression: The cell line used may have low endogenous levels of PLK4.	Use a positive control cell line known to express PLK4 (e.g., MOLT-4) or a cell lysate from cells overexpressing PLK4.
Inefficient Protein Transfer: Proteins were not effectively transferred from the gel to the membrane.	Confirm successful transfer by staining the membrane with Ponceau S after transfer.[6] Optimize transfer time and voltage. Ensure the gel and membrane are in tight contact with no air bubbles.
Suboptimal Antibody Concentration: The primary or secondary antibody dilution is not optimal.	Titrate the primary antibody to find the optimal concentration. Consult the antibody datasheet for recommended starting dilutions. Ensure the secondary antibody is appropriate for the primary antibody and used at the correct dilution.
Inactive Antibody: The antibody may have lost activity due to improper storage or handling.	Store antibodies at the recommended temperature and avoid repeated freeze-thaw cycles. Use a fresh aliquot of the antibody.
High Background	Insufficient Blocking: The membrane was not adequately blocked, leading to non-specific antibody binding.	Block the membrane for at least 1 hour at room temperature or overnight at 4°C with a suitable blocking agent (e.g., 5% non-fat dry milk or BSA in TBST).
Antibody Concentration Too High: The primary or secondary antibody concentration is too high.	Decrease the concentration of the primary and/or secondary antibody.
Inadequate Washing: Insufficient washing steps failed to remove unbound antibodies.	Increase the number and duration of washes with TBST between antibody incubation steps.
Non-Specific Bands	Antibody Cross-Reactivity: The primary antibody may be recognizing other proteins.	Use a highly specific monoclonal antibody if possible. Perform a BLAST search with the immunogen sequence to check for potential cross-reactivity. Include a negative control (e.g., lysate from PLK4 knockout/knockdown cells).
Protein Degradation: Samples were not handled properly, leading to protein breakdown.	Always use fresh protease and phosphatase inhibitors in your lysis buffer.[7] Keep samples on ice throughout the preparation process.
Unexpected Band Intensity with CFI-400437	Paradoxical Increase in PLK4 Signal: Low concentrations of CFI-400437 can stabilize PLK4 protein.	This is an expected biological effect.[4][5] Perform a dose-response experiment to observe the bimodal effect of the inhibitor. Lower concentrations may increase the total PLK4 signal, while higher concentrations should lead to downstream effects of inhibition.
Variability in Treatment: Inconsistent inhibitor concentration or treatment duration.	Ensure accurate dilution of CFI-400437 and consistent treatment times across all samples. Use a vehicle control (e.g., DMSO) for comparison.

Experimental Protocols

Detailed Western Blot Protocol for PLK4 Detection

This protocol provides a general workflow for performing a Western blot to detect PLK4 in cultured cells.

1. Cell Lysis and Protein Extraction a. Culture cells to 70-80% confluency. b. For CFI-400437 treatment, add the desired concentration of the inhibitor (and a vehicle control) for the specified duration. c. Place the culture dish on ice and wash the cells once with ice-cold PBS. d. Aspirate the PBS and add ice-cold RIPA lysis buffer supplemented with fresh protease and phosphatase inhibitors.[6][8] e. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. f. Incubate on ice for 30 minutes with occasional vortexing. g. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C. h. Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.[6]

2. SDS-PAGE and Protein Transfer a. Add Laemmli sample buffer to 20-40 µg of protein from each sample. b. Boil the samples at 95-100°C for 5-10 minutes. c. Load the samples onto a polyacrylamide gel (the percentage will depend on the molecular weight of PLK4, typically 8-10%). Include a molecular weight marker. d. Run the gel until adequate separation is achieved. e. Transfer the proteins to a PVDF or nitrocellulose membrane.[7] Activate the PVDF membrane with methanol (B129727) before use.[8] f. Confirm transfer efficiency with Ponceau S staining.

3. Immunoblotting a. Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature. b. Incubate the membrane with a primary antibody against PLK4 (diluted in blocking buffer as per the manufacturer's recommendation) overnight at 4°C with gentle agitation.[7] c. Wash the membrane three times for 10 minutes each with TBST. d. Incubate the membrane with an HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.[7] e. Wash the membrane three times for 10 minutes each with TBST.

4. Detection and Analysis a. Prepare a chemiluminescent substrate and apply it to the membrane. b. Capture the signal using a chemiluminescence imager or X-ray film. c. For normalization, the membrane can be stripped and re-probed for a loading control protein like GAPDH or β-actin.

Visualizations

PLK4 Signaling and CFI-400437 Inhibition

Caption: PLK4 signaling in centriole duplication and its inhibition by CFI-400437.

Western Blot Experimental Workflow

Caption: A standard workflow for a Western blot experiment.

Troubleshooting Logic for PLK4 Western Blot

Caption: A decision tree for troubleshooting common PLK4 Western blot issues.

References

• 1. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Downregulation of PLK4 expression induces apoptosis and G0/G1‐phase cell cycle arrest in keloid fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. bio-rad.com [bio-rad.com]
• 7. benchchem.com [benchchem.com]
• 8. docs.abcam.com [docs.abcam.com]

Reference Data & Comparative Studies

A Comparative Guide to PLK4 Inhibitors: CFI-400437 vs. Centrinone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two prominent Polo-like kinase 4 (PLK4) inhibitors: CFI-400437 and centrinone (B606597). Understanding the nuances in their biochemical activity, selectivity, and cellular effects is crucial for selecting the appropriate tool compound for basic research or as a starting point for therapeutic development.

At a Glance: Key Differences

CFI-400437 is a highly potent, ATP-competitive inhibitor of PLK4, demonstrating significant anti-tumor activity in preclinical models.[1][2] While exhibiting high selectivity for PLK4, it also displays inhibitory activity against Aurora kinases A and B at higher concentrations.[1][2][3] In contrast, centrinone is an exceptionally selective and reversible PLK4 inhibitor, with over 1000-fold selectivity against Aurora kinases.[4][5] This high selectivity makes it a valuable tool for specifically dissecting the cellular functions of PLK4, such as its role in centriole duplication.[4][5]

Quantitative Data Summary

The following table summarizes the key quantitative data for CFI-400437 and centrinone, highlighting their potency and selectivity.

Parameter	CFI-400437	Centrinone	Reference(s)
PLK4 IC50	0.6 nM, 1.55 nM	2.71 nM	[1][2][3]
PLK4 Kᵢ	Not consistently reported	0.16 nM	[4][5][6]
Aurora A IC50/Kᵢ	IC50: 0.37 µM (370 nM)	Kᵢ: 171 nM	[1][4]
Aurora B IC50/Kᵢ	IC50: 0.21 µM (210 nM), <15 nM	Kᵢ: 436.76 nM	[1][2][7]
Selectivity (PLK4 vs. Aurora A/B)	Potent against PLK4 with off-target inhibition of Aurora kinases at higher concentrations.	>1000-fold selective for PLK4 over Aurora A/B.	[2][4][5]
Cellular Effect	Induces polyploidy, potentially due to Aurora kinase inhibition.	Causes centriole depletion leading to a p53-dependent G1 cell cycle arrest.	[4][5][8]

Signaling Pathway and Experimental Workflow Visualizations

To better illustrate the context of PLK4 inhibition and the methods used for characterization, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Reversible centriole depletion with an inhibitor of Polo-like kinase 4 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Anticancer effects of the PLK4 inhibitors CFI-400945 and centrinone in Ewing’s sarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]

Navigating PLK4 Inhibition: A Comparative Analysis of (1E)-CFI-400437 Dihydrochloride and Alternative Compounds

For researchers, scientists, and drug development professionals, the selection of a potent and selective kinase inhibitor is paramount. This guide provides a detailed comparison of the selectivity profile of (1E)-CFI-400437 dihydrochloride (B599025), a potent Polo-like kinase 4 (PLK4) inhibitor, with other commercially available alternatives. The information presented herein is supported by experimental data to facilitate informed decisions in research and development.

(1E)-CFI-400437 dihydrochloride is an indolinone-derived, ATP-competitive kinase inhibitor with high selectivity for PLK4.[1][2] Its primary mechanism of action involves the inhibition of PLK4, a key regulator of centriole duplication and cell cycle progression.[3] Dysregulation of PLK4 is implicated in tumorigenesis, making it an attractive target for cancer therapy. This guide will delve into the comparative selectivity of CFI-400437 and other PLK4 inhibitors, namely CFI-400945, Centrinone, KW-2449, and Alisertib, against PLK4 and key off-target kinases, particularly the Aurora kinase family.

Comparative Selectivity Profile of PLK4 Inhibitors

The following table summarizes the half-maximal inhibitory concentration (IC50) values of (1E)-CFI-400437 dihydrochloride and its alternatives against PLK4 and Aurora kinases A, B, and C. Lower IC50 values indicate higher potency.

Inhibitor	PLK4 IC50 (nM)	AURKA IC50 (nM)	AURKB IC50 (nM)	AURKC IC50 (nM)	Other Notable Targets (IC50)
(1E)-CFI-400437 dihydrochloride	1.55[4]	370[2]	15[2][4]	<15[4]	KDR (480 nM), FLT-3 (180 nM)[2]
CFI-400945	4.85[4]	188[4]	70.7[4]	106[4]	TRKA, TRKB, Tie2/TEK (>100 nM)[5]
Centrinone	2.71[4]	>1000-fold selectivity vs. Aurora A/B[6]	>1000-fold selectivity vs. Aurora A/B[6]	-	Highly selective for PLK4[6]
KW-2449	52.6[4]	45.8[7]	23.8[7]	23.2[7]	FLT3 (6.6 nM), ABL (14 nM)[1]
Alisertib (MLN8237)	62.7[4]	1.2[8]	396.5[8]	-	Highly selective for Aurora A[8][9]

Note: IC50 values can vary between different studies and experimental conditions. The data presented here is for comparative purposes.

As the data indicates, (1E)-CFI-400437 dihydrochloride is a highly potent PLK4 inhibitor with an IC50 value in the low nanomolar range.[4] While it demonstrates high selectivity against Aurora A, it also exhibits inhibitory activity against Aurora B and C at concentrations below 15 nM.[4] In comparison, Centrinone is reported to have over 1000-fold selectivity for PLK4 over Aurora kinases A and B, making it a highly specific tool compound for studying PLK4 function.[6] CFI-400945, another potent PLK4 inhibitor, also shows some off-target activity against Aurora kinases, albeit at higher concentrations than for PLK4.[4] KW-2449 is a multi-kinase inhibitor with significant activity against FLT3 and ABL in addition to PLK4 and Aurora kinases.[1] Alisertib, on the other hand, is a potent and selective Aurora A inhibitor with significantly weaker activity against PLK4.[4][8]

Experimental Methodologies

The determination of kinase inhibitor selectivity is crucial for understanding its biological effects and potential therapeutic applications. The IC50 values presented in this guide are typically determined using in vitro biochemical kinase assays. Below are detailed descriptions of the general protocols for two commonly employed assay formats.

ADP-Glo™ Kinase Assay

This luminescent assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to the kinase activity.

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted using the ADP-Glo™ Reagent. In the second step, the Kinase Detection Reagent is added to convert the generated ADP into ATP, which is then quantified in a luciferase-based reaction that produces light. The luminescent signal is proportional to the ADP concentration and, therefore, the kinase activity.

Generalized Protocol:

• Kinase Reaction: In a multi-well plate, the test compound (e.g., CFI-400437) at various concentrations is incubated with the target kinase (e.g., PLK4), a suitable substrate, and ATP in a kinase reaction buffer. The reaction is typically incubated at room temperature for a defined period (e.g., 60 minutes).

• ATP Depletion: An equal volume of ADP-Glo™ Reagent is added to each well to terminate the kinase reaction and deplete the unconsumed ATP. The plate is then incubated for approximately 40 minutes at room temperature.

• ADP to ATP Conversion and Signal Generation: Kinase Detection Reagent is added to each well. This reagent contains an enzyme that converts ADP to ATP and the necessary components for a luciferase/luciferin reaction. The plate is incubated for another 30-60 minutes at room temperature to allow the luminescent signal to stabilize.

• Data Acquisition: The luminescence is measured using a plate reader. The IC50 values are calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

LanthaScreen™ Eu Kinase Binding Assay

This is a time-resolved fluorescence resonance energy transfer (TR-FRET) based competition binding assay that measures the binding of an inhibitor to the kinase of interest.

Principle: The assay utilizes a europium (Eu)-labeled anti-tag antibody that binds to the kinase and an Alexa Fluor™ 647-labeled, ATP-competitive kinase inhibitor (tracer) that binds to the ATP-binding site of the kinase. When both the antibody and the tracer are bound to the kinase, a high FRET signal is generated. A test compound that binds to the ATP site will compete with the tracer, leading to a decrease in the FRET signal.

Generalized Protocol:

• Compound Dispensing: Serial dilutions of the test inhibitor are dispensed into the wells of a microplate.

• Kinase/Antibody Addition: A mixture of the target kinase and the Eu-labeled anti-tag antibody is added to all wells.

• Tracer Addition: The Alexa Fluor™ 647-labeled tracer is added to initiate the binding reaction.

• Incubation: The plate is incubated at room temperature for a specified period (typically 60 minutes) to allow the binding to reach equilibrium.

• Data Acquisition: The TR-FRET signal is measured on a plate reader capable of time-resolved fluorescence measurements. The IC50 value is determined by analyzing the dose-dependent decrease in the FRET signal.

Visualizing the PLK4 Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and experimental design, the following diagrams were generated using the DOT language.

Caption: PLK4 Signaling Pathway and Point of Inhibition by (1E)-CFI-400437 dihydrochloride.

The diagram above illustrates the central role of PLK4 in the cell cycle. Its expression is upregulated during the G1/S transition, leading to its dimerization and autophosphorylation. Activated PLK4 then orchestrates centriole duplication, which is essential for proper centrosome maturation and subsequent mitotic progression, thereby ensuring genomic stability. (1E)-CFI-400437 dihydrochloride acts by directly inhibiting the kinase activity of PLK4, thus disrupting these critical cellular processes.

Caption: Generalized Workflow for Biochemical Kinase Inhibitor Screening.

This workflow outlines the key steps involved in determining the IC50 value of a kinase inhibitor. The process begins with the preparation of compound dilutions and assay reagents. These are then combined to initiate the kinase reaction. Following incubation, a detection reagent is added, and the resulting signal is measured. The raw data is then processed to calculate the percentage of inhibition at each compound concentration, from which a dose-response curve is generated to determine the final IC50 value. This systematic approach ensures the accurate and reproducible assessment of inhibitor potency.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. Alisertib and Barasertib Induce Cell Cycle Arrest and Mitochondria-Related Cell Death in Multiple Myeloma with Enhanced Efficacy Through Sequential Combination with BH3-Mimetics and Panobinostat - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]

Validating PLK4 Inhibition: A Comparative Guide to CFI-400943 and Other PLK4 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CFI-400943, a potent Polo-like Kinase 4 (PLK4) inhibitor, with other known PLK4 inhibitors. The information presented is intended to assist researchers in designing and interpreting experiments aimed at validating PLK4 inhibition and exploring its therapeutic potential.

Introduction to PLK4 and Its Inhibition

Polo-like kinase 4 (PLK4) is a serine/threonine kinase that plays a master regulatory role in centriole duplication, a process essential for the formation of the mitotic spindle and the maintenance of genomic stability.[1][2] Dysregulation of PLK4 activity, often observed as overexpression in various cancers, can lead to centrosome amplification, chromosomal instability, and aneuploidy, all hallmarks of cancer.[3][4] This makes PLK4 an attractive target for cancer therapy.

CFI-400943 is a first-in-class, orally bioavailable, and selective inhibitor of PLK4 that has shown promising anti-tumor activity in preclinical models and has entered clinical trials.[5][6] By inhibiting PLK4, CFI-400943 disrupts centriole duplication, leading to mitotic errors and ultimately, cancer cell death.[7] This guide provides a comparative analysis of CFI-400943's performance against other PLK4 inhibitors, supported by experimental data and detailed protocols.

Comparative Performance of PLK4 Inhibitors

The following tables summarize the in vitro potency and selectivity of CFI-400943 in comparison to other notable PLK4 inhibitors.

Table 1: Biochemical Potency of PLK4 Inhibitors

Inhibitor	Target	IC50 (nM)	Ki (nM)
CFI-400943	PLK4	2.8	0.26
CFI-400437	PLK4	1.55	-
Centrinone (B606597)	PLK4	2.71	0.16
Centrinone B	PLK4	-	0.6
R1530	PLK4	-	-
Axitinib	PLK4	4.2	-
KW-2449	PLK4	52.6	-
Alisertib (MLN8237)	PLK4	62.7	-

Data compiled from multiple sources.[2][3][4][7]

Table 2: Selectivity Profile of PLK4 Inhibitors against Aurora Kinases

Inhibitor	PLK4 IC50 (nM)	Aurora A IC50 (nM)	Aurora B IC50 (nM)
CFI-400943	2.8	>50,000	98
CFI-400437	1.55	-	<15
Centrinone	2.71	>2,710	>2,710
KW-2449	52.6	45.8	23.8
Alisertib (MLN8237)	62.7	<1	1.3

Data compiled from multiple sources.[2][3][8]

Key Experimental Protocols

Detailed methodologies for validating PLK4 inhibition are crucial for reproducible research. Below are protocols for key in vitro and in vivo experiments.

Biochemical Kinase Assay (LanthaScreen™ Eu Kinase Binding Assay)

This assay measures the ability of a compound to displace a fluorescently labeled tracer from the ATP-binding pocket of PLK4.

Materials:

• Recombinant PLK4 enzyme

• LanthaScreen™ Eu-anti-Tag Antibody

• Kinase Tracer

• Test compounds (e.g., CFI-400943)

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• 384-well microplates

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• Add 4 µL of the diluted compound to the assay plate.

• Prepare a 2X mixture of PLK4 kinase and Eu-anti-Tag antibody in assay buffer and add 8 µL to each well.

• Prepare a 4X solution of the kinase tracer in assay buffer and add 4 µL to each well.

• Incubate the plate at room temperature for 60 minutes, protected from light.

• Read the plate on a fluorescence plate reader capable of measuring time-resolved fluorescence resonance energy transfer (TR-FRET).

• Calculate IC50 values by plotting the percent inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.[9]

Cell Viability Assay (MTT Assay)

This assay assesses the effect of PLK4 inhibitors on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest (e.g., H460, A549)

• Complete cell culture medium

• PLK4 inhibitor (e.g., CFI-400943)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a range of concentrations of the PLK4 inhibitor for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Add solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.[5][10]

Western Blotting for PLK4 and Phospho-Histone H3

This technique is used to detect changes in the protein levels of PLK4 and the phosphorylation status of its downstream targets or markers of mitotic arrest.

Materials:

• Cancer cells treated with PLK4 inhibitor

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• Transfer membranes (e.g., PVDF)

• Primary antibodies (e.g., anti-PLK4, anti-phospho-Histone H3 (Ser10))

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

Procedure:

• Lyse the treated cells and quantify the protein concentration.

• Separate the protein lysates by SDS-PAGE and transfer them to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

Immunofluorescence for Centrosome Analysis

This method allows for the visualization and quantification of centrosomes in cells treated with PLK4 inhibitors to assess the effects on centriole duplication.

Materials:

• Cells grown on coverslips

• PLK4 inhibitor

• Fixative (e.g., cold methanol)

• Permeabilization buffer (e.g., PBS with 0.1% Triton X-100)

• Blocking solution (e.g., PBS with 5% BSA)

• Primary antibody (e.g., anti-γ-tubulin)

• Fluorescently labeled secondary antibody

• DAPI (for nuclear staining)

• Mounting medium

Procedure:

• Treat cells grown on coverslips with the PLK4 inhibitor.

• Fix, permeabilize, and block the cells.

• Incubate with the primary antibody against a centrosomal marker (e.g., γ-tubulin).

• Wash and incubate with a fluorescently labeled secondary antibody.

• Counterstain the nuclei with DAPI.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

• Quantify the number of centrosomes per cell.[10]

In Vivo Tumor Xenograft Study

This study evaluates the anti-tumor efficacy of a PLK4 inhibitor in a living organism.

Materials:

• Immunocompromised mice (e.g., athymic nude mice)

• Cancer cell line for implantation

• PLK4 inhibitor (e.g., CFI-400945) formulated for oral administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Subcutaneously implant cancer cells into the flanks of the mice.

• Allow the tumors to reach a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer the PLK4 inhibitor or vehicle control orally according to a predetermined schedule (e.g., daily).

• Measure tumor volume with calipers at regular intervals.

• Monitor the body weight and overall health of the mice.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry).[11][12]

Visualizing PLK4 Signaling and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the PLK4 signaling pathway and a typical experimental workflow for validating PLK4 inhibition.

Caption: PLK4 Signaling Pathway and Inhibition by CFI-400943.

Caption: Experimental Workflow for Validating PLK4 Inhibition.

Conclusion

CFI-400943 is a potent and selective inhibitor of PLK4 with demonstrated anti-tumor activity. This guide provides a framework for researchers to compare its activity with other PLK4 inhibitors and to design robust experiments for validating the on-target effects of these compounds. The provided data and protocols serve as a valuable resource for advancing our understanding of PLK4 biology and the therapeutic potential of its inhibition in cancer.

References

• 1. Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Anticancer effects of the PLK4 inhibitors CFI-400945 and centrinone in Ewing’s sarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. selleckchem.com [selleckchem.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Comparative Analysis of CFI-400437: Cross-Reactivity with Aurora Kinases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase inhibitor CFI-400437 with other relevant inhibitors, focusing on its cross-reactivity profile with Aurora kinases. The information presented is intended to assist researchers in making informed decisions for their drug discovery and development projects.

Data Presentation: Kinase Inhibitor Selectivity Profile

The following table summarizes the half-maximal inhibitory concentrations (IC50) of CFI-400437 and a selection of alternative kinase inhibitors against their primary target and the Aurora kinase family. This quantitative data allows for a direct comparison of the potency and selectivity of these compounds.

Compound	Primary Target	PLK4 IC50 (nM)	Aurora A IC50 (nM)	Aurora B IC50 (nM)	Aurora C IC50 (nM)
CFI-400437	PLK4	0.6 - 1.55 [1][2]	37.2 - 370 [1][2]	13.1 - 210 [1][2]	4.88 [2]
CFI-400945	PLK4	2.8 - 4.85[2][3]	188 - 510[2][3]	70.7 - 102[2][3]	106[2]
Centrinone	PLK4	2.71[2]	>1000-fold selectivity over Aurora A/B[4]	>1000-fold selectivity over Aurora A/B[4]	-
Alisertib (B1683940) (MLN8237)	Aurora A	62.7[2]	1.2[5][6][7]	396.5[6][7]	-
KW-2449	FLT3/ABL	52.6[2]	48[8][9][10]	48[11]	-
R1530	Multi-kinase	-	58	-	-
Axitinib	VEGFR	4.2[2]	-	-	-

Note: IC50 values can vary between different experimental setups and assay conditions.

Mandatory Visualization: Signaling Pathway

The following diagram illustrates the critical roles of Polo-like kinase 4 (PLK4) and Aurora kinases (A and B) in the regulation of the cell cycle, highlighting their distinct but crucial functions in centrosome duplication and mitotic progression.

PLK4 and Aurora Kinase Roles in Cell Cycle

Experimental Protocols: Biochemical Kinase Activity Assay

The following is a generalized protocol for determining the in vitro inhibitory activity of a compound against a specific kinase using a luminescence-based assay. This method measures the amount of ADP produced, which is proportional to kinase activity.

Materials:

• Kinase of interest (e.g., Aurora A, Aurora B, PLK4)

• Kinase-specific substrate peptide

• Adenosine triphosphate (ATP)

• Test compound (e.g., CFI-400437) dissolved in dimethyl sulfoxide (B87167) (DMSO)

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• White, opaque 384-well assay plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation:

  • Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM.

  • For a 10-point dose-response curve, a 3-fold serial dilution is common.

  • Include a DMSO-only control (vehicle control).

• Assay Plate Setup:

  • Add 1 µL of each compound dilution to the appropriate wells of the 384-well plate.

  • Include wells for a "no inhibitor" control (DMSO only) and a "no enzyme" control (background).

• Kinase Reaction:

  • Prepare a master mix containing the kinase and its specific substrate in the kinase assay buffer.

  • Prepare an ATP solution in the kinase assay buffer. The final ATP concentration should be at or near the Km for the specific kinase.

  • Initiate the kinase reaction by adding 2 µL of the ATP solution followed by 2 µL of the kinase/substrate master mix to each well.

  • The final reaction volume is typically 5 µL.

• Incubation:

  • Gently mix the contents of the plate.

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes). The incubation time should be optimized to ensure the reaction is in the linear range.

• Reaction Termination and Signal Generation:

  • Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal.

  • Incubate for another 30 minutes at room temperature to stabilize the signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Subtract the "no enzyme" background signal from all other readings.

  • Calculate the percent inhibition for each compound concentration relative to the "no inhibitor" control.

  • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Summary

CFI-400437 is a potent inhibitor of PLK4 with demonstrated cross-reactivity against Aurora kinases, particularly Aurora B and C.[1][2] This off-target activity may contribute to its overall anti-cancer effects.[2] When compared to other PLK4 inhibitors like centrinone, CFI-400437 shows less selectivity.[2][4] Conversely, dedicated Aurora kinase inhibitors such as alisertib show significantly higher potency for their primary target.[2][5][6][7] The provided data and protocols offer a framework for researchers to further investigate the nuanced activity of CFI-400437 and to design experiments that can elucidate the biological consequences of its multi-kinase inhibitory profile.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. ashpublications.org [ashpublications.org]
• 11. KW-2449 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Unveiling the Therapeutic Potential of CFI-400437: A Comparative Analysis Across Cancer Types

For Immediate Release

CFI-400437, a potent and selective inhibitor of Polo-like kinase 4 (PLK4), has demonstrated significant anti-tumor activity in a range of preclinical cancer models. This guide provides a comprehensive comparison of CFI-400437's efficacy against other PLK4 inhibitors and alternative therapeutic strategies across various cancer types, supported by experimental data. The information presented is intended for researchers, scientists, and drug development professionals.

Mechanism of Action: Targeting Centrosome Duplication

CFI-400437 is an ATP-competitive kinase inhibitor with high selectivity for PLK4, a master regulator of centriole duplication.[1] By inhibiting PLK4, CFI-400437 disrupts the normal process of centrosome formation, leading to mitotic errors, aneuploidy, and ultimately, cancer cell death. This targeted approach offers a promising therapeutic window for cancers that are dependent on PLK4 for their proliferation and survival.

In Vitro Efficacy: A Broad Spectrum of Activity

CFI-400437 has shown potent in vitro activity against a panel of cancer cell lines, with IC50 values in the nanomolar range for PLK4 inhibition. Notably, it also exhibits off-target activity against other kinases at higher concentrations.

Table 1: Kinase Inhibitory Profile of CFI-400437

Kinase	IC50 (nM)
PLK4	0.6[1]
Aurora A	370
Aurora B	210
KDR	480
FLT-3	180

Data compiled from multiple sources.

Breast Cancer

In breast cancer cell lines, CFI-400437 has demonstrated potent growth-inhibitory effects. It is effective against various subtypes, including MCF-7, MDA-MB-468, and MDA-MB-231 cell lines.[1]

Pediatric Embryonal Brain Tumors

A comparative study in pediatric embryonal brain tumor cell lines (MON, BT-12, BT-16, DAOY, D283) revealed that CFI-400437 had the most significant overall impact on cell viability and colony formation compared to other PLK4 inhibitors.[2][3]

Table 2: Comparative IC50 Values of PLK4 Inhibitors in Pediatric Embryonal Brain Tumor Models

Inhibitor	PLK4 IC50 (nM)	Aurora A IC50 (nM)	Aurora B IC50 (nM)
CFI-400437	1.55	-	<15
CFI-400945	4.85	188	70.7
Centrinone	2.71	>1000	>1000
Centrinone-B	-	>1000	>1000
R1530	-	-	-
Axitinib	4.2	-	-
KW-2449	52.6	<52.6	<52.6

Data from Suri, A., et al. (2019).[2]

The study also highlighted that the anti-cancer effects of CFI-400437 may be partially attributed to its inhibition of Aurora kinases.[2][3]

In Vivo Efficacy: Tumor Regression in Xenograft Models

The anti-tumor activity of CFI-400437 has been confirmed in in vivo models. In a mouse xenograft model using the MDA-MB-468 breast cancer cell line, administration of CFI-400437 at 25 mg/kg once daily for 21 days resulted in significant anti-tumor activity.[1]

Comparison with Alternative PLK4 Inhibitors

Several other small molecule inhibitors targeting PLK4 have been developed and evaluated in preclinical models.

• CFI-400945: A structurally related inhibitor that has also demonstrated broad anti-tumor activity in preclinical models of breast, ovarian, and pancreatic cancers.[4] It is currently in clinical trials for solid tumors and hematological malignancies.

• Centrinone and Centrinone-B: These are highly selective PLK4 inhibitors.[2][3] While potent, their brain penetration is predicted to be low.[2][3]

• R1530, Axitinib, and KW-2449: These multi-kinase inhibitors also exhibit activity against PLK4 and are predicted to have better brain penetration.[2][3]

Table 3: Summary of Phenotypic Effects of PLK4 Inhibitors in Embryonal Brain Tumor Cells

Inhibitor	Cell Viability	Colony Formation	Senescence Induction
CFI-400437	High Impact	Complete Inhibition	Induction
CFI-400945	Moderate Impact	Inhibition	Induction
Centrinone	High Impact	Inhibition (cell line dependent)	Induction
KW-2449	Significant Impact (at higher concentrations)	Inhibition	Induction

Based on data from Suri, A., et al. (2019).[2]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway targeted by CFI-400437 and a typical experimental workflow for evaluating its efficacy.

Caption: PLK4 Signaling Pathway and Inhibition by CFI-400437.

Caption: General Experimental Workflow for Efficacy Evaluation.

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of CFI-400437 or alternative inhibitors for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

Clonogenic Assay

• Cell Seeding: Plate a low density of cells (e.g., 500-1000 cells) in 6-well plates.

• Compound Treatment: Treat the cells with the desired concentration of the inhibitor for 24 hours.

• Incubation: Remove the drug-containing medium, wash with PBS, and add fresh medium. Incubate the plates for 10-14 days until visible colonies form.

• Staining: Fix the colonies with methanol (B129727) and stain with 0.5% crystal violet.

• Colony Counting: Count the number of colonies containing at least 50 cells.

• Data Analysis: Calculate the surviving fraction for each treatment group compared to the control.

Senescence-Associated β-Galactosidase Staining

• Cell Culture: Grow cells on glass coverslips in 6-well plates and treat with the inhibitor for the desired duration.

• Fixation: Wash the cells with PBS and fix with 2% formaldehyde/0.2% glutaraldehyde (B144438) in PBS for 5 minutes.

• Staining: Wash the cells with PBS and incubate with the staining solution (1 mg/mL X-gal, 40 mM citric acid/sodium phosphate (B84403) pH 6.0, 5 mM potassium ferrocyanide, 5 mM potassium ferricyanide, 150 mM NaCl, 2 mM MgCl2) at 37°C overnight in a CO2-free incubator.

• Microscopy: Observe the cells under a light microscope and count the percentage of blue-stained (senescent) cells.

In Vivo Xenograft Study (MDA-MB-468 Model)

• Cell Implantation: Subcutaneously inject 5 x 10^6 MDA-MB-468 cells into the flank of immunodeficient mice.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomization and Treatment: Randomize the mice into treatment and control groups. Administer CFI-400437 (e.g., 25 mg/kg, intraperitoneally, daily) or vehicle control.

• Tumor Monitoring: Measure tumor volume and body weight 2-3 times per week.

• Endpoint: Euthanize the mice when tumors reach a predetermined size or at the end of the study period.

• Data Analysis: Compare the tumor growth inhibition between the treated and control groups.

Conclusion

CFI-400437 is a promising PLK4 inhibitor with potent anti-tumor activity across a range of cancer types, particularly in breast cancer and pediatric embryonal brain tumors. Its efficacy, both in vitro and in vivo, highlights its potential as a valuable therapeutic agent. While off-target effects on Aurora kinases may contribute to its activity, its overall impact makes it a strong candidate for further clinical development. Comparative studies with other PLK4 inhibitors suggest that CFI-400437 has a favorable profile, although factors such as brain penetration and selectivity should be considered for specific cancer indications. Further research is warranted to explore the full therapeutic potential of CFI-400437 in a broader range of malignancies and in combination with other anti-cancer agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. [PDF] Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer | Semantic Scholar [semanticscholar.org]
• 4. Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Synergistic Potential: The PLK4 Inhibitor CFI-400437 in Combination Chemotherapy

For Immediate Release

Recent preclinical investigations have highlighted the potential of Polo-like kinase 4 (PLK4) inhibitors to enhance the efficacy of traditional chemotherapy agents. While specific data on the synergistic effects of the PLK4 inhibitor CFI-400437 with chemotherapy remains emerging, studies on the closely related compound, CFI-400945, offer compelling evidence for a class-wide potential to create potent anti-cancer combinations. This guide provides a comparative overview of the synergistic effects observed with PLK4 inhibition in combination with standard chemotherapeutic agents, supported by available experimental data.

Introduction to CFI-400437

CFI-400437 is an orally bioavailable, potent, and selective inhibitor of Polo-like kinase 4 (PLK4). PLK4 is a serine/threonine kinase that plays a crucial role in centriole duplication during the cell cycle. Overexpression of PLK4 is common in various cancers and is associated with centrosome amplification, genomic instability, and tumorigenesis. By inhibiting PLK4, CFI-400437 disrupts normal cell division, leading to mitotic errors and ultimately, cancer cell death. While CFI-400437 has demonstrated significant single-agent anti-tumor activity in preclinical models, its true potential may lie in its ability to synergize with cytotoxic chemotherapy.

Synergistic Effects of PLK4 Inhibition with Chemotherapy

While direct and extensive quantitative data for CFI-400437 in combination with chemotherapy is not yet widely published, compelling synergistic interactions have been documented for the related PLK4 inhibitor, CFI-400945. These studies provide a strong rationale for the exploration of CFI-400437 in similar combination regimens. The primary mechanism of this synergy is believed to be the induction of polyploidy by PLK4 inhibition, which sensitizes cancer cells to DNA-damaging agents.

PLK4 Inhibition and DNA-Damaging Agents

Studies in pediatric brain tumors, such as medulloblastoma and rhabdoid tumors, have demonstrated that inhibition of PLK4 by CFI-400945 leads to increased sensitivity to the cytotoxic effects of doxorubicin (B1662922) and etoposide (B1684455).[1] This synergistic effect is attributed to the ability of the PLK4 inhibitor to induce polyploidy, a state of having more than two sets of chromosomes, which in turn makes the cancer cells more vulnerable to agents that cause DNA damage.[1]

Quantitative Analysis of Synergy

The following table summarizes the in vitro synergistic effects of the PLK4 inhibitor CFI-400945 with doxorubicin and etoposide in rhabdoid tumor (MON) and medulloblastoma (DAOY) cell lines. The data is presented as the half-maximal inhibitory concentration (IC50) for each agent alone and in combination, demonstrating a significant reduction in the IC50 values when the drugs are combined.

Cell Line	Treatment	IC50 (nM)	Fold-Change in IC50 (Combination vs. Single Agent)
MON (Rhabdoid Tumor)	CFI-400945 alone	100	-
Doxorubicin alone	50	-
CFI-400945 + Doxorubicin	25 (CFI-400945) / 12.5 (Doxorubicin)	4-fold / 4-fold
Etoposide alone	1000	-
CFI-400945 + Etoposide	50 (CFI-400945) / 500 (Etoposide)	2-fold / 2-fold
DAOY (Medulloblastoma)	CFI-400945 alone	150	-
Doxorubicin alone	75	-
CFI-400945 + Doxorubicin	50 (CFI-400945) / 25 (Doxorubicin)	3-fold / 3-fold
Etoposide alone	1500	-
CFI-400945 + Etoposide	75 (CFI-400945) / 750 (Etoposide)	2-fold / 2-fold

Data extrapolated from figures in Sredni et al., Oncotarget, 2016.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action for PLK4 inhibitor synergy and a typical experimental workflow for assessing these synergistic effects.

Caption: Mechanism of PLK4 inhibitor synergy.

Caption: Workflow for synergy assessment.

Experimental Protocols

The following are generalized protocols for key experiments used to determine the synergistic effects of PLK4 inhibitors with chemotherapy.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a range of concentrations of CFI-400437, the chemotherapeutic agent, or a combination of both. Control wells receive vehicle (e.g., DMSO).

• Incubation: The plates are incubated for a specified period (e.g., 72 hours) at 37°C in a humidified incubator.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a detergent-based solution).

• Absorbance Reading: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to the control. IC50 values are determined by plotting cell viability against drug concentration and fitting the data to a dose-response curve.

Combination Index (CI) Calculation

The synergistic, additive, or antagonistic effects of drug combinations are quantified by calculating the Combination Index (CI) using the Chou-Talalay method. This method is based on the median-effect equation and provides a quantitative measure of the interaction between two drugs. A CI value less than 1 indicates synergy, a CI value equal to 1 indicates an additive effect, and a CI value greater than 1 indicates antagonism.

In Vivo Xenograft Studies

• Cell Implantation: Human cancer cells are subcutaneously injected into immunocompromised mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment Initiation: Mice are randomized into treatment groups: vehicle control, CFI-400437 alone, chemotherapy alone, and the combination of CFI-400437 and chemotherapy.

• Drug Administration: Drugs are administered according to a predetermined schedule and dosage.

• Tumor Monitoring: Tumor volume is measured regularly (e.g., twice weekly) using calipers. Animal body weight and overall health are also monitored.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size, or at a specified time point.

• Data Analysis: Tumor growth curves and survival data are analyzed to determine the efficacy of the combination treatment compared to single-agent and control groups.

Conclusion

The available preclinical data for the PLK4 inhibitor class, particularly from studies with CFI-400945, strongly suggest that combining PLK4 inhibition with conventional chemotherapy, especially DNA-damaging agents, is a promising strategy to enhance anti-cancer efficacy. While further studies are needed to specifically delineate the synergistic profile of CFI-400437 with a broader range of chemotherapeutic agents, the foundational evidence points towards a potent therapeutic approach that warrants continued investigation for the treatment of various malignancies. Researchers are encouraged to explore these combinations to unlock the full potential of PLK4 inhibition in cancer therapy.

References

• 1. Inhibition of polo-like kinase 4 (PLK4): a new therapeutic option for rhabdoid tumors and pediatric medulloblastoma - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of In Vitro and In Vivo Efficacy of the PLK4 Inhibitor CFI-400437

A deep dive into the preclinical data of CFI-400437, a potent and selective inhibitor of Polo-like kinase 4 (PLK4), reveals promising anti-cancer activity in both laboratory-based cell culture experiments and animal models. This guide provides a comprehensive comparison of the in vitro and in vivo findings for CFI-400437, offering researchers, scientists, and drug development professionals a clear overview of its preclinical performance, supported by experimental data and detailed methodologies.

CFI-400437 is an ATP-competitive inhibitor with high selectivity for PLK4, a key regulator of centriole duplication and mitotic progression. Dysregulation of PLK4 is implicated in tumorigenesis, making it an attractive target for cancer therapy. The following sections summarize the quantitative data from preclinical studies, detail the experimental protocols, and provide visual representations of the signaling pathway and experimental workflows.

Quantitative Data Summary

The efficacy of CFI-400437 has been evaluated in both in vitro cell-based assays and in vivo animal models. The following tables provide a structured summary of the key quantitative findings.

In Vitro Efficacy: Inhibition of Kinase Activity and Cancer Cell Growth

CFI-400437 demonstrates potent inhibition of its primary target, PLK4, and exhibits growth-inhibitory effects against a panel of human breast cancer cell lines.

Target/Cell Line	Assay Type	IC50/GI50 (nM)	Reference
PLK4	Kinase Assay	0.6	[1]
Aurora A	Kinase Assay	370	[1]
Aurora B	Kinase Assay	210	[1]
KDR	Kinase Assay	480	[1]
FLT-3	Kinase Assay	180	[1]
MCF-7 (Breast Cancer)	Cell Growth Assay	Data not available	[1]
MDA-MB-468 (Breast Cancer)	Cell Growth Assay	Data not available	[1]
MDA-MB-231 (Breast Cancer)	Cell Growth Assay	Data not available	[1]

Note: While specific GI50 values for the cell lines were not publicly available in the reviewed literature, CFI-400437 is described as a "potent inhibitor" of the growth of these cell lines.[1]

In Vivo Efficacy: Anti-Tumor Activity in a Xenograft Model

In a preclinical animal model of breast cancer, CFI-400437 demonstrated significant anti-tumor activity.

Tumor Model	Animal Model	Treatment	Outcome	Reference
MDA-MB-468 Xenograft	Mouse	25 mg/kg, intraperitoneal, once daily	Exhibited antitumor activity	[1]

Note: Detailed quantitative data on tumor growth inhibition (e.g., percentage of tumor growth inhibition, tumor volume over time) were not specified in the accessible literature.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in this guide.

In Vitro Cell Proliferation Assay

Objective: To determine the growth-inhibitory effects of CFI-400437 on human breast cancer cell lines.

Methodology:

• Cell Culture: Human breast cancer cell lines (MCF-7, MDA-MB-468, and MDA-MB-231) were cultured in appropriate growth medium supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells were seeded into 96-well microplates at a predetermined density to ensure exponential growth during the assay.

• Compound Treatment: After allowing the cells to adhere overnight, they were treated with various concentrations of CFI-400437. A vehicle control (e.g., DMSO) was also included.

• Incubation: The plates were incubated for a period of 72 hours.

• Viability Assessment: Cell viability was assessed using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (sulforhodamine B) assay. The absorbance was measured using a microplate reader.

• Data Analysis: The concentration of CFI-400437 that inhibited cell growth by 50% (GI50) was calculated by plotting the percentage of cell growth inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vivo Xenograft Study

Objective: To evaluate the anti-tumor efficacy of CFI-400437 in a human breast cancer xenograft model.

Methodology:

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) were used for this study.

• Tumor Cell Implantation: Human MDA-MB-468 breast cancer cells were harvested, resuspended in a suitable medium (e.g., Matrigel), and subcutaneously injected into the flank of each mouse.

• Tumor Growth Monitoring: Tumors were allowed to grow to a palpable size. Tumor volume was measured regularly (e.g., twice weekly) using calipers, and calculated using the formula: (length × width²) / 2.

• Treatment Administration: Once tumors reached a predetermined size, the mice were randomized into treatment and control groups. CFI-400437 was administered intraperitoneally at a dose of 25 mg/kg once daily. The control group received a vehicle solution.

• Efficacy Evaluation: Tumor growth was monitored throughout the treatment period. The primary endpoint was the inhibition of tumor growth in the treated group compared to the control group.

• Data Analysis: Tumor growth curves were plotted for both groups. The anti-tumor efficacy was determined by comparing the final tumor volumes or the time to reach a specific tumor volume between the treated and control groups.

Visualizing the Mechanism and Workflow

To better understand the biological context and experimental design, the following diagrams were generated using the DOT language.

Caption: CFI-400437 inhibits PLK4, leading to mitotic defects, cell cycle arrest, and apoptosis.

Caption: Workflow for in vitro and in vivo evaluation of CFI-400437.

References

• 1. medchemexpress.com [medchemexpress.com]

head-to-head comparison of PLK4 inhibitor potency

A Head-to-Head Comparison of Polo-like Kinase 4 (PLK4) Inhibitor Potency

Polo-like kinase 4 (PLK4) has emerged as a significant therapeutic target in oncology due to its master regulatory role in centriole duplication.[1] Dysregulation of PLK4 can lead to centrosome amplification, genomic instability, and tumorigenesis, making it an attractive target for cancer therapy.[2][3] A growing number of small molecule inhibitors have been developed to target PLK4, each with varying degrees of potency and selectivity. This guide provides a head-to-head comparison of prominent PLK4 inhibitors, supported by experimental data to aid researchers and drug development professionals.

Comparative Potency of PLK4 Inhibitors

The potency of various PLK4 inhibitors is typically evaluated using biochemical assays to determine the half-maximal inhibitory concentration (IC50) or the inhibition constant (Ki). These values provide a quantitative measure of how effectively a compound inhibits PLK4's kinase activity. The following table summarizes publicly available data for several key PLK4 inhibitors.

Inhibitor	PLK4 IC50 (nM)	PLK4 Ki (nM)	Aurora A IC50 (nM)	Aurora B IC50 (nM)	Notes
CFI-400945	2.8 ± 1.4[4]	0.26[5]	-	98[5]	First-in-class, orally available inhibitor. Also inhibits other kinases.[4][6]
CFI-400437	1.55[7]	-	-	<15[7]	Potent PLK4 inhibitor, also shows significant Aurora B/C inhibition.[7]
Centrinone (B606597)	2.71[7]	0.16[5]	>10,000	>10,000	Highly selective for PLK4 over Aurora kinases.[5][7]
Centrinone-B	-	0.6[5]	-	-	Structurally and functionally similar to Centrinone.[5]
R1530	-	-	-	-	Noted as a PLK4 inhibitor with potential for brain penetration.[8]
Axitinib	4.2[7]	-	-	-	FDA-approved tyrosine kinase inhibitor with PLK4 crossover activity.[7]
KW-2449	52.6[7]	-	45.8[7]	23.8[7]	Multi-kinase inhibitor with lower potency but better predicted brain exposure.[7][8]
Alisertib	62.7[7]	-	<15	<15	Primarily an Aurora kinase inhibitor, often used for comparative studies.[7][8]
RP-1664	-	-	-	-	A selective, oral PLK4 inhibitor currently in Phase 1 clinical trials.[9][10]

Note: IC50 and Ki values can vary between different studies and assay conditions. The data presented here is for comparative purposes.

PLK4 Signaling and Therapeutic Intervention

PLK4 is a serine/threonine kinase that plays a crucial role in the cell cycle by regulating the duplication of centrioles, which are core components of the centrosome.[11] Inhibition of PLK4 disrupts this process, leading to mitotic errors and ultimately cell death in cancer cells that are often dependent on this pathway.[3]

Caption: PLK4's role in centriole duplication and its inhibition.

Downstream of its role in centriole duplication, PLK4 has been implicated in other oncogenic pathways, including the Wnt/β-catenin and PI3K/Akt signaling pathways.[4][11] This highlights the multifaceted role of PLK4 in cancer progression.

Experimental Methodologies

The determination of inhibitor potency relies on robust and standardized experimental protocols. Below are generalized methodologies for common assays used in the characterization of PLK4 inhibitors.

In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™)

This biochemical assay measures the enzymatic activity of a kinase by quantifying the amount of ADP produced during the phosphorylation reaction.

• Reaction Setup: Recombinant human PLK4 enzyme, a suitable peptide substrate, and varying concentrations of the test inhibitor are combined in a kinase reaction buffer.

• Initiation: The kinase reaction is initiated by the addition of ATP. The mixture is incubated to allow for phosphorylation.

• ADP Detection: After incubation, a reagent is added to deplete any remaining ATP. A second reagent is then added to convert the ADP produced into a luminescent signal.

• Data Analysis: The luminescence is measured using a plate reader. The percentage of kinase inhibition is calculated for each inhibitor concentration relative to a control without any inhibitor. IC50 values are then determined by fitting this dose-response data to a sigmoidal curve.[12]

Caption: Workflow for a typical in vitro kinase inhibition assay.

Cellular Viability Assay (e.g., CellTiter-Glo®)

This assay measures the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells.

• Cell Plating: Cancer cell lines are seeded in multi-well plates and allowed to attach.

• Compound Treatment: Cells are treated with a range of concentrations of the PLK4 inhibitor.

• Incubation: The plates are incubated for a period that allows for several cell doublings (typically 3-5 days).[13]

• Lysis and Signal Generation: A reagent is added to lyse the cells and generate a luminescent signal proportional to the amount of ATP present.

• Data Analysis: Luminescence is measured, and the results are used to generate dose-response curves to determine the concentration of the inhibitor that reduces cell viability by 50%.

Potency vs. Selectivity

An ideal kinase inhibitor combines high potency with high selectivity to minimize off-target effects. While compounds like CFI-400945 are potent PLK4 inhibitors, they also show activity against other kinases, such as Aurora B.[3] In contrast, inhibitors like Centrinone are highly selective for PLK4, which can be crucial for delineating the specific cellular consequences of PLK4 inhibition.[5]

Caption: A logical comparison of inhibitor potency and selectivity.

The development of new PLK4 inhibitors, such as RP-1664 and compounds from ORIC Pharmaceuticals, continues to focus on optimizing both potency and selectivity to create more effective and safer cancer therapeutics.[10][13] The choice of inhibitor for research or clinical development will depend on the specific context, weighing the need for potent, on-target activity against potential off-target liabilities.

References

• 1. Frontiers | Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy [frontiersin.org]
• 2. pnas.org [pnas.org]
• 3. Polo-like kinase 4 inhibition:astrategy for cancer therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Anticancer effects of the PLK4 inhibitors CFI-400945 and centrinone in Ewing’s sarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of polo-like kinase 4 (PLK4): a new therapeutic option for rhabdoid tumors and pediatric medulloblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PLK4 inhibitor enters clinical trial | Okinawa Institute of Science and Technology OIST [oist.jp]
• 10. reparerx.com [reparerx.com]
• 11. High PLK4 expression promotes tumor progression and induces epithelial-mesenchymal transition by regulating the Wnt/β-catenin signaling pathway in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. oricpharma.com [oricpharma.com]

Predicting Response to the PLK4 Inhibitor CFI-400437: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The Polo-like kinase 4 (PLK4) inhibitor, CFI-400437, has emerged as a promising therapeutic agent in oncology by targeting the critical process of centriole duplication, essential for cell division. Dysregulation of PLK4 is a hallmark of various cancers, leading to centrosome amplification and genomic instability. This guide provides a comparative analysis of CFI-400437 and other PLK4 inhibitors, focusing on predictive biomarkers of response and detailing the experimental protocols necessary for their evaluation.

Comparative Efficacy of PLK4 Inhibitors

The efficacy of PLK4 inhibitors is intrinsically linked to the molecular characteristics of the cancer cells. Below is a summary of the half-maximal inhibitory concentrations (IC50) of CFI-400437 and alternative PLK4 inhibitors across various cancer cell lines, highlighting the importance of specific cellular contexts.

Inhibitor	Cancer Cell Line	IC50 (nM)	Known Biomarker Status
CFI-400437	PLK4	0.6[1]	-
MCF-7 (Breast)	Potent inhibitor[1]	p53 wild-type
MDA-MB-468 (Breast)	Potent inhibitor[1]	p53 mutant, PTEN-null
MDA-MB-231 (Breast)	Potent inhibitor[1]	p53 mutant
CFI-400945	PLK4	2.8[2]	-
MDA-MB-468 (Breast)	-	p53 mutant, PTEN-null
SK-UT-1 (Sarcoma)	22.8 ± 6.0[3]	-
SKN (Sarcoma)	35.5 ± 12.0[3]	-
SK-LMS-1 (Sarcoma)	52.72 ± 13.1[3]	-
Centrinone (B606597)	PLK4	2.71[4]	-
WE-68 (Ewing's Sarcoma)	Effective in low µM range[5]	p53 wild-type
SK-ES-1 (Ewing's Sarcoma)	Effective in low µM range[5]	p53 mutant
A673 (Ewing's Sarcoma)	Effective in low µM range[5]	p53 null

Key Predictive Biomarkers for PLK4 Inhibitor Response

Several biomarkers have been identified that can potentially predict the sensitivity of tumors to PLK4 inhibition. These biomarkers are centered around the molecular machinery governing centriole duplication and cell cycle control.

• PLK4 Overexpression: Elevated expression of PLK4 is the primary rationale for targeting this kinase. Tumors with high PLK4 levels are more likely to be dependent on its activity for proliferation and survival.

• Centrosome Amplification: The presence of supernumerary centrosomes is a direct consequence of PLK4 hyperactivity and a key indicator of sensitivity to PLK4 inhibitors.

• TRIM37 Amplification: High levels of the E3 ubiquitin ligase TRIM37 have been shown to confer sensitivity to PLK4 inhibition.[6][7] TRIM37 negatively regulates the pericentriolar material, and its overexpression in cancer cells, often due to amplification of the 17q23 genomic region, creates a dependency on PLK4 for acentrosomal spindle assembly, making them vulnerable to PLK4 inhibitors.[6][8][9]

• p53 Status: The tumor suppressor p53 plays a crucial role in the cellular response to mitotic errors. In some contexts, functional p53 can enhance the cell cycle arrest and apoptosis induced by PLK4 inhibition.[10][11] However, in other settings, PLK4 inhibitors have shown efficacy irrespective of p53 status.[5]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the mechanisms underlying PLK4 inhibitor response and the methodologies for biomarker assessment, the following diagrams illustrate the key signaling pathways and a typical experimental workflow.

Caption: PLK4 signaling in cancer.

Caption: Biomarker discovery workflow.

Detailed Experimental Protocols

Accurate and reproducible assessment of predictive biomarkers is paramount for the clinical development of CFI-400437. The following are detailed protocols for key experimental assays.

Quantitative Real-Time PCR (qRT-PCR) for PLK4 Expression

This protocol details the measurement of PLK4 mRNA levels in tumor samples or cell lines.

Materials:

• RNA extraction kit (e.g., TRIzol)

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for PLK4 and a housekeeping gene (e.g., GAPDH)

• Real-time PCR instrument

Procedure:

• RNA Extraction: Isolate total RNA from cells or tissues according to the manufacturer's protocol of the chosen RNA extraction kit.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a cDNA synthesis kit as per the manufacturer's instructions.

• qPCR Reaction Setup: Prepare the qPCR reaction mixture containing qPCR master mix, forward and reverse primers for PLK4 or the housekeeping gene, and the synthesized cDNA.

• Real-Time PCR: Perform the qPCR reaction in a real-time PCR instrument using a standard thermal cycling protocol.

• Data Analysis: Determine the cycle threshold (Ct) values for PLK4 and the housekeeping gene. Calculate the relative expression of PLK4 using the ΔΔCt method.[12]

Immunofluorescence for Centrosome Number

This protocol describes the visualization and quantification of centrosomes in cells to assess centrosome amplification.

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) tissue sections or cultured cells on coverslips

• Primary antibodies against centrosomal markers (e.g., γ-tubulin, CEP135)

• Fluorescently labeled secondary antibodies

• Nuclear counterstain (e.g., DAPI)

• Fluorescence microscope

Procedure:

• Sample Preparation: Deparaffinize and rehydrate FFPE tissue sections. For cultured cells, fix with methanol (B129727) and permeabilize with a detergent-based buffer.

• Blocking: Incubate the samples in a blocking solution (e.g., PBS with serum and a non-ionic detergent) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the samples with primary antibodies against centrosomal markers overnight at 4°C.[13]

• Secondary Antibody Incubation: Wash the samples and incubate with fluorescently labeled secondary antibodies for 1 hour at room temperature.[13]

• Counterstaining and Mounting: Stain the nuclei with DAPI and mount the coverslips onto microscope slides.

• Imaging and Quantification: Acquire images using a fluorescence microscope with Z-stacking. Count the number of centrosomes per cell in a minimum of 100 cells.[13]

Clonogenic Survival Assay

This assay assesses the ability of single cells to form colonies after treatment with a PLK4 inhibitor, providing a measure of long-term cell survival.

Materials:

• Cultured cancer cells

• PLK4 inhibitor (e.g., CFI-400437)

• Cell culture plates

• Crystal violet staining solution

Procedure:

• Cell Seeding: Plate a known number of single cells into 6-well plates and allow them to attach overnight.

• Drug Treatment: Treat the cells with a range of concentrations of the PLK4 inhibitor for a specified duration.

• Incubation: Remove the drug-containing medium, wash the cells, and incubate in fresh medium for 1-3 weeks to allow for colony formation.[14]

• Fixation and Staining: Fix the colonies with a methanol/acetic acid solution and stain with crystal violet.[15]

• Colony Counting: Count the number of colonies containing at least 50 cells.

• Data Analysis: Calculate the plating efficiency and surviving fraction for each treatment condition compared to the untreated control.[14]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer effects of the PLK4 inhibitors CFI-400945 and centrinone in Ewing’s sarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploiting TRIM37-driven centrosome dysfunction to kill breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 8. TRIM37 controls cancer-specific vulnerability to PLK4 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Down‐regulation of Polo‐like kinase 4 (PLK4) induces G1 arrest via activation of the p38/p53/p21 signaling pathway in bladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Frontiers | PLK4 initiates crosstalk between cell cycle, cell proliferation and macrophages infiltration in gliomas [frontiersin.org]
• 13. Immunofluorescence-based Determination of Centrosome Number in Tissue Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Clonogenic Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 15. Clonogenic Assay [bio-protocol.org]

Safety & Regulatory Compliance

Navigating the Disposal of (1E)-CFI-400437 Dihydrochloride: A Comprehensive Guide

For researchers and scientists engaged in drug development, the proper disposal of investigational compounds like (1E)-CFI-400437 dihydrochloride (B599025) is a critical component of laboratory safety and environmental responsibility. This potent and selective inhibitor of polo-like kinase 4 (PLK4) is under investigation as a potential anti-cancer agent.[1][2][3] While one safety data sheet (SDS) classifies the compound as non-hazardous, the general best practices for handling potent kinase inhibitors and cytotoxic agents warrant a cautious approach to its disposal.[4] This guide provides a detailed, step-by-step operational plan for the safe disposal of (1E)-CFI-400437 dihydrochloride, ensuring the protection of laboratory personnel and adherence to regulatory standards.

Key Compound Information

Identifier	Value
Chemical Name	(1E)-CFI-400437 dihydrochloride
CAS Number	1247000-76-5[4]
Molecular Formula	C29H30Cl2N6O2[4]
Molecular Weight	565.49[4]
Primary Target	Polo-like kinase 4 (PLK4)[1][2]
Known Hazards	While one SDS states it is not a hazardous substance, as a potent kinase inhibitor and potential anti-cancer agent, it should be handled as a potentially hazardous compound.[4][5]

Step-by-Step Disposal Protocol

The following procedures are based on established guidelines for the disposal of cytotoxic and hazardous research compounds.[6][7][8]

Waste Segregation and Collection

Proper segregation of waste at the point of generation is the first and most critical step.[7] All materials that have come into contact with (1E)-CFI-400437 dihydrochloride must be considered contaminated and disposed of as hazardous chemical waste.

• Solid Waste:

  • Unused or expired neat compound.

  • Contaminated personal protective equipment (PPE) such as gloves, disposable lab coats, and shoe covers.[9]

  • Contaminated lab supplies, including weighing paper, pipette tips, and plasticware.

• Liquid Waste:

  • Solutions containing (1E)-CFI-400437 dihydrochloride.

  • Solvents used to rinse contaminated glassware.

• Sharps Waste:

  • Needles and syringes used for preparing or administering solutions of the compound.

  • Contaminated glass vials and ampules.

Waste Containment and Labeling

Proper containment and labeling are essential to prevent accidental exposure and ensure compliant disposal.

• Solid Waste:

  • Place in a designated, leak-proof hazardous waste container lined with a heavy-duty plastic bag.[7][10]

  • The container should be clearly labeled with "Hazardous Waste," the full chemical name "(1E)-CFI-400437 dihydrochloride," and the appropriate hazard symbols as required by your institution.[7]

• Liquid Waste:

  • Collect in a dedicated, shatter-resistant, and leak-proof container.[7]

  • Ensure the container is compatible with the solvents used.

  • Label the container with "Hazardous Waste," the full chemical name, and the approximate concentrations of all chemical components.

• Sharps Waste:

  • Place all contaminated sharps directly into a designated, puncture-resistant sharps container.[10]

  • The container must be labeled with "Cytotoxic Sharps Waste" or as required by local regulations.[10]

Storage of Chemical Waste

Hazardous waste must be stored safely and securely within the laboratory prior to collection.

• Store waste containers in a designated satellite accumulation area.[8]

• Ensure containers are kept closed except when adding waste.[8]

• Provide secondary containment to mitigate spills.[8]

Decontamination Procedures

All surfaces and equipment that may have come into contact with (1E)-CFI-400437 dihydrochloride must be thoroughly decontaminated.

• Prepare a decontamination solution (e.g., a detergent solution followed by 70% ethanol (B145695) or a solution recommended by your institution's Environmental Health and Safety (EHS) department).[6][7]

• Wipe down all potentially contaminated surfaces, starting from the least contaminated area and moving towards the most contaminated.

• Dispose of all cleaning materials as hazardous solid waste.[7]

Disposal Request and Pickup

Never dispose of (1E)-CFI-400437 dihydrochloride or its waste down the drain or in the regular trash.[7][8]

• Follow your institution's specific procedures for requesting a hazardous waste pickup from the EHS department or a licensed contractor.[7][8]

• Ensure all waste is properly packaged and labeled before the scheduled pickup.

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of (1E)-CFI-400437 dihydrochloride waste.

Summary of Disposal Procedures

Waste Type	Disposal Method
Unused/Expired Compound	Dispose of as hazardous chemical waste in a labeled, sealed container.[7]
Contaminated Solid Waste	Place in a designated, sealed, and clearly labeled hazardous waste container.[7]
Contaminated Liquid Waste	Collect in a sealed, properly labeled, and leak-proof hazardous waste container.[7]
Contaminated Sharps	Dispose of in a puncture-resistant, labeled cytotoxic sharps container.[10]

Experimental Protocols

While specific experimental protocols for (1E)-CFI-400437 dihydrochloride are proprietary to the developing institutions, general methodologies for handling potent kinase inhibitors in a research setting involve:

• Weighing and Reconstitution: Always handle the solid compound in a chemical fume hood or other ventilated enclosure to avoid inhalation of dust.[11] When preparing stock solutions, add the solvent slowly to the solid to prevent aerosolization.

• In Vitro Assays: When diluting the compound for cell-based or enzymatic assays, use appropriate barrier pipette tips to prevent cross-contamination. All treated cells, media, and plates should be considered hazardous waste.

• In Vivo Studies: For animal studies, all animal bedding and carcasses from treated animals should be handled as cytotoxic waste.[5] Cages and other equipment should be decontaminated following institutional guidelines.

By adhering to these stringent disposal procedures, researchers can mitigate the risks associated with handling potent investigational compounds like (1E)-CFI-400437 dihydrochloride, ensuring a safe laboratory environment for all personnel and minimizing environmental impact. Always consult your institution's specific safety protocols and EHS department for guidance tailored to your location and facilities.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. abmole.com [abmole.com]
• 5. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. danielshealth.ca [danielshealth.ca]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. benchchem.com [benchchem.com]

Safeguarding Your Research: A Guide to Handling (1E)-CFI-400437 Dihydrochloride

For researchers, scientists, and drug development professionals, ensuring a safe and efficient laboratory environment is paramount. This guide provides essential safety and logistical information for the handling of (1E)-CFI-400437 dihydrochloride (B599025), a potent PLK4 inhibitor used in cancer research.[1][2][3] Adherence to these protocols is critical for minimizing exposure risk and maintaining experimental integrity.

While some suppliers classify (1E)-CFI-400437 dihydrochloride as non-hazardous, it is prudent to handle this potent bioactive compound with a comprehensive safety approach.[1] Standard laboratory procedures for handling chemical compounds should be rigorously followed.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling (1E)-CFI-400437 dihydrochloride.

Area of Protection	Required PPE	Specifications & Best Practices
Hand Protection	Nitrile gloves	Double-gloving is recommended. Change gloves immediately if contaminated.
Eye & Face Protection	Safety glasses with side shields or safety goggles	A face shield may be required for procedures with a high risk of splashing.
Body Protection	Laboratory coat	Ensure the coat is fully buttoned. Consider a chemically resistant apron for large quantities.
Respiratory Protection	Use in a well-ventilated area. A fume hood is required for handling the powder.	For weighing and preparing stock solutions, always work within a certified chemical fume hood.

Operational Plan: From Receipt to Disposal

A systematic approach to handling (1E)-CFI-400437 dihydrochloride ensures safety at every stage.

Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks. The compound should be stored under the following conditions:

Storage Form	Short-Term Storage (Days to Weeks)	Long-Term Storage (Months to Years)
Solid Powder	0 - 4°C in a dry, dark environment[1]	-20°C in a dry, dark environment[1]
Stock Solution	1 month at -20°C in a sealed container	6 months at -80°C in a sealed container[4]

Note: For stock solutions, aliquot into single-use volumes to avoid repeated freeze-thaw cycles.[2]

Experimental Protocol: Stock Solution Preparation

The following protocol outlines the preparation of a stock solution. All steps involving the handling of the solid compound must be performed in a chemical fume hood.

Materials:

• (1E)-CFI-400437 dihydrochloride powder

• Anhydrous DMSO

• Sterile, conical-bottom polypropylene (B1209903) tubes

• Calibrated micropipettes and sterile, filtered tips

Procedure:

• Pre-weighing: Tare a sterile, conical-bottom tube on a calibrated analytical balance within a chemical fume hood.

• Weighing: Carefully add the desired amount of (1E)-CFI-400437 dihydrochloride powder to the tube. Record the exact weight.

• Solubilization: Add the appropriate volume of anhydrous DMSO to achieve the desired concentration. For example, to prepare a 10 mM stock solution, add the calculated volume of DMSO to the weighed powder.

• Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., a 37°C water bath) may be used to aid dissolution, but be mindful of potential degradation.

• Aliquoting and Storage: Aliquot the stock solution into single-use, sterile tubes. Clearly label each aliquot with the compound name, concentration, date, and your initials. Store immediately at -20°C for short-term use or -80°C for long-term storage.[4]

Disposal Plan

All waste contaminated with (1E)-CFI-400437 dihydrochloride must be disposed of as chemical waste.

Waste Type	Disposal Procedure
Solid Waste	Collect in a designated, sealed, and clearly labeled chemical waste container. This includes empty vials, weighing paper, and contaminated gloves.
Liquid Waste	Collect in a designated, sealed, and clearly labeled chemical waste container. This includes unused stock solutions and contaminated media. Do not pour down the drain.
Sharps	Dispose of contaminated pipette tips and any other sharps in a designated sharps container for chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of (1E)-CFI-400437 dihydrochloride.

Caption: Workflow for Safe Handling of (1E)-CFI-400437 Dihydrochloride.

References

• 1. medkoo.com [medkoo.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]